DBCO-PEG3-Acid

Core Science & Biosynthesis

Introduction to a Versatile Bioconjugation Tool

An In-depth Technical Guide to DBCO-PEG3-Acid for Research Professionals

DBCO-PEG3-Acid is a heterobifunctional linker molecule integral to modern bioconjugation and drug development. It is meticulously designed with three key components: a Dibenzocyclooctyne (DBCO) group, a hydrophilic 3-unit polyethylene (B3416737) glycol (PEG) spacer, and a terminal carboxylic acid. This architecture makes it an invaluable reagent for covalently linking molecules in complex biological environments. The DBCO group facilitates copper-free "click chemistry" through Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC), a bioorthogonal reaction that proceeds with high efficiency and specificity under physiological conditions.[1][2][3] The PEG spacer enhances solubility and reduces steric hindrance, while the carboxylic acid provides a versatile handle for conjugation to amine-containing molecules.[4][5][6] This guide serves as a technical resource for researchers, scientists, and drug development professionals, detailing the applications, quantitative data, and experimental protocols for DBCO-PEG3-Acid.

Core Research Applications

The unique structure of DBCO-PEG3-Acid lends itself to a wide array of advanced research applications:

• Antibody-Drug Conjugates (ADCs): The linker is widely used to attach potent cytotoxic drugs to tumor-targeting antibodies.[5][7][8] The DBCO end can be clicked onto an azide-modified drug, while the acid end can be coupled to lysine (B10760008) residues on the antibody, creating a stable and targeted therapeutic.

• PROTAC Development: It serves as a PEG-based linker in the synthesis of Proteolysis-targeting chimeras (PROTACs), which are designed to selectively degrade target proteins within cells.[9]

• Biomolecule Labeling and Imaging: The linker enables the attachment of fluorescent dyes, biotin, or other reporter molecules to azide-functionalized proteins, nucleic acids, or lipids for visualization and tracking in living systems.[4][10]

• Surface Modification: DBCO-PEG3-Acid is used to functionalize surfaces such as nanoparticles, microarrays, and membranes.[4][11] The carboxylic acid can be used to anchor the linker to an amine-functionalized surface, presenting the DBCO group for the specific capture of azide-tagged biomolecules.

Quantitative and Physicochemical Data

The performance and application of DBCO-PEG3-Acid are defined by its physical and chemical properties. The following table summarizes key quantitative data.

Property	Value	Source
Molecular Formula	C₂₈H₃₂N₂O₇	[8][12]
Molecular Weight	508.57 g/mol	[6][12]
Purity	Typically >95%	[4][12]
Solubility	Soluble in DMSO, DMF	[4]
Storage Conditions	-20°C, desiccated	[7][13]
SPAAC Reaction Rate (k₂) with Benzyl Azide (B81097)	~1.2 M⁻¹s⁻¹ (for a similar sulfo-DBCO reagent)	[14]

Key Experimental Protocols

The following protocols provide detailed methodologies for common applications of DBCO-PEG3-Acid. Researchers should adapt these procedures to their specific experimental contexts.

Protocol 1: Two-Step Labeling of an Azide-Modified Protein

This protocol details the process of first conjugating DBCO-PEG3-Acid to an amine-containing fluorescent dye and then "clicking" the resulting product to a target protein modified with an azide group.

Materials:

• DBCO-PEG3-Acid

• Amine-reactive fluorescent dye (e.g., containing a primary amine)

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-Hydroxysuccinimide (NHS) or sulfo-NHS

• Anhydrous, amine-free solvent (e.g., DMF or DMSO)

• Azide-modified protein in a suitable buffer (e.g., PBS, pH 7.4)

• Quenching reagent (e.g., hydroxylamine)

• Size-exclusion chromatography (SEC) column for purification

Methodology:

• Activation of DBCO-PEG3-Acid:

  • Dissolve DBCO-PEG3-Acid in anhydrous DMF or DMSO.

  • Add 1.2 molar equivalents of NHS/sulfo-NHS and 1.2 molar equivalents of EDC to the solution.[15]

  • Allow the reaction to proceed for 15-30 minutes at room temperature to form the active NHS ester.[15]

• Conjugation to Amine-Dye:

  • Dissolve the amine-containing fluorescent dye in anhydrous DMSO.

  • Add the activated DBCO-NHS ester solution to the dye solution.

  • Incubate for 1-2 hours at room temperature.

• SPAAC Reaction with Azide-Protein:

  • Add the DBCO-dye conjugate solution to the azide-modified protein in PBS. A 5- to 20-fold molar excess of the DBCO-dye is a common starting point.[15]

  • Incubate the reaction for 1-4 hours at room temperature or 4-12 hours at 4°C.[15]

• Purification:

  • Remove unreacted DBCO-dye conjugate from the labeled protein using a size-exclusion chromatography (e.g., PD-10 desalting column) or dialysis.[15]

  • Characterize the final conjugate using UV-Vis spectroscopy to determine the degree of labeling.

Caption: Workflow for two-step protein labeling using DBCO-PEG3-Acid.

Protocol 2: Immobilization of an Azide-Peptide onto an Amine-Functionalized Surface

This protocol describes how to use DBCO-PEG3-Acid to functionalize an amine-coated surface (e.g., beads, slide) and subsequently capture an azide-modified peptide.

Materials:

• Amine-functionalized surface

• DBCO-PEG3-Acid

• EDC and NHS/sulfo-NHS

• Activation Buffer (e.g., MES buffer, pH 6.0)

• Coupling Buffer (e.g., PBS, pH 7.4)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Blocking Buffer (e.g., 1M ethanolamine (B43304) or 100 mM glycine, pH 8.0)

• Azide-modified peptide

Methodology:

• Prepare Activated DBCO-PEG3-NHS Ester:

  • In a microcentrifuge tube, dissolve DBCO-PEG3-Acid in Activation Buffer (or DMSO for initial solubilization).

  • Add 5-10 molar equivalents of EDC and NHS/sulfo-NHS relative to the estimated amine groups on the surface.

  • Incubate for 15 minutes at room temperature to generate the active ester.

• Surface Functionalization:

  • Wash the amine-functionalized surface with Coupling Buffer.

  • Add the activated DBCO-PEG3-NHS ester solution to the surface.

  • Incubate for 1-2 hours at room temperature with gentle agitation.

• Blocking:

  • Wash the surface with Wash Buffer to remove unreacted DBCO linker.

  • Add Blocking Buffer and incubate for 30 minutes to quench any remaining active esters and block unreacted amine sites.

  • Wash the surface thoroughly with Wash Buffer.

• Peptide Immobilization (SPAAC):

  • Dissolve the azide-modified peptide in Coupling Buffer.

  • Incubate the DBCO-functionalized surface with the peptide solution for 1-4 hours at room temperature.

  • Wash the surface extensively with Wash Buffer to remove any non-covalently bound peptide. The surface is now ready for use in downstream applications.

Caption: Workflow for immobilizing an azide-peptide on an amine surface.

Logical and Functional Relationships

The effectiveness of DBCO-PEG3-Acid is based on the synergistic function of its three components, which is enabled by the principles of bioorthogonal chemistry. The following diagram illustrates these logical relationships.

Caption: Functional roles of the components of DBCO-PEG3-Acid.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Strain-Promoted Azide-Alkyne Cycloaddition [manu56.magtech.com.cn]
• 4. DBCO PEG Linker Click Chemistry - Cu-free Labeling Reagents | AxisPharm [axispharm.com]
• 5. DBCO PEG3 Propionic Acid - JenKem Technology USA [jenkemusa.com]
• 6. DBCO PEG, Click Chemistry Tool | BroadPharm [broadpharm.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. DBCO-PEG3-acid - Immunomart [immunomart.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. DBCO linkers - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 11. Preparation of Protein A Membrane Adsorbers Using Strain-Promoted, Copper-Free Dibenzocyclooctyne (DBCO)-Azide Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. precisepeg.com [precisepeg.com]
• 13. biorbyt.com [biorbyt.com]
• 14. pubs.rsc.org [pubs.rsc.org]
• 15. benchchem.com [benchchem.com]

An In-depth Technical Guide to DBCO-PEG3-Acid: Structure, Mechanism, and Applications in Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Dibenzocyclooctyne-Polyethylene Glycol-Acid (DBCO-PEG3-Acid), a key reagent in the field of bioconjugation and drug delivery. We will delve into its molecular structure, mechanism of action, and its applications, with a focus on providing practical data and protocols for its use in research and development.

Core Concepts: Structure and Properties

DBCO-PEG3-Acid is a heterobifunctional linker molecule that plays a crucial role in copper-free click chemistry. Its structure is composed of three key functional components:

• Dibenzocyclooctyne (DBCO): A strained alkyne that is highly reactive towards azide (B81097) groups. This reactivity is the cornerstone of its utility in Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC), a bioorthogonal reaction that proceeds efficiently without the need for a cytotoxic copper catalyst.[1]

• Polyethylene Glycol (PEG): A three-unit PEG spacer enhances the molecule's hydrophilicity, which improves its solubility in aqueous buffers commonly used in biological experiments.[2] This PEG linker also provides a flexible spacer arm, which can reduce steric hindrance during conjugation reactions.

• Carboxylic Acid (-COOH): A terminal carboxylic acid group that can be activated to react with primary amine groups on biomolecules, such as the lysine (B10760008) residues on proteins, to form stable amide bonds.[3]

The combination of these three components makes DBCO-PEG3-Acid a versatile tool for linking various molecules together in a controlled and specific manner.

Physicochemical Properties

While specific quantitative data for DBCO-PEG3-Acid is not always readily available, the properties of similar DBCO-PEG derivatives provide valuable insights.

Property	Description	Notes
Molecular Formula	C₂₈H₃₂N₂O₇	[4]
Molecular Weight	508.57 g/mol	[4]
Solubility	Soluble in organic solvents such as DMSO, DMF, and DCM. The PEG linker enhances solubility in aqueous buffers compared to non-PEGylated DBCO derivatives.[1][5]	For many applications, initial solubilization in a water-miscible organic solvent like DMSO or DMF is recommended before dilution into the final aqueous reaction buffer.[5]
Stability	The DBCO group is generally stable in aqueous buffers at neutral pH. However, prolonged exposure to acidic conditions (pH < 5) or strong oxidizing agents can lead to degradation. Stock solutions in anhydrous DMSO are stable for several months at -20°C. Aqueous working solutions should be prepared fresh.[6] A DBCO-modified antibody showed a 3-5% loss of reactivity over four weeks at 4°C.[7]

Mechanism of Action: Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC)

The primary mechanism of action for the DBCO moiety is the Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC). This reaction is a type of [3+2] cycloaddition between the strained alkyne of the DBCO ring and an azide-functionalized molecule. The inherent ring strain of the cyclooctyne (B158145) ring provides the driving force for the reaction, eliminating the need for a copper catalyst that is often toxic to living cells.[1]

The reaction is highly specific and bioorthogonal, meaning it does not interfere with native biological processes. This makes it an ideal tool for labeling and conjugating molecules in complex biological environments, including living cells and organisms.

Caption: Mechanism of Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC).

Quantitative Data on Reaction Kinetics

The rate of the SPAAC reaction is a critical factor in experimental design. The second-order rate constants for DBCO derivatives with azides are influenced by factors such as the specific azide, buffer composition, and pH.

DBCO Derivative	Azide Partner	Buffer (pH)	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Reference
Sulfo-DBCO-amine	1-azido-1-deoxy-β-D-glucopyranoside	PBS (7.4)	0.85	[6]
Sulfo-DBCO-amine	3-azido-L-alanine	PBS (7.4)	0.32	[6]
DBCO-PEG5-Trastuzumab	1-azido-1-deoxy-β-D-glucopyranoside	PBS (7.4)	0.37	[6]
DBCO-PEG5-Trastuzumab	3-azido-L-alanine	PBS (7.4)	0.18	[6]

Experimental Protocols

Activation of DBCO-PEG3-Acid with EDC/NHS for Amine Conjugation

This protocol describes the activation of the carboxylic acid group of DBCO-PEG3-Acid to form an amine-reactive N-hydroxysuccinimide (NHS) ester.

Materials:

• DBCO-PEG3-Acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (sulfo-NHS)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Activation Buffer: 0.1 M MES, pH 4.5-6.0

• Amine-containing molecule (e.g., protein, peptide) in a suitable buffer (e.g., PBS, pH 7.2-7.5)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0 or hydroxylamine)

Procedure:

• Reagent Preparation:

  • Dissolve DBCO-PEG3-Acid in anhydrous DMF or DMSO to a desired stock concentration (e.g., 10 mg/mL).

  • Prepare fresh solutions of EDC and NHS (or sulfo-NHS) in the Activation Buffer.

• Activation of DBCO-PEG3-Acid:

  • In a microcentrifuge tube, combine DBCO-PEG3-Acid with a 1.5 to 2-fold molar excess of both EDC and NHS (or sulfo-NHS).

  • Incubate the reaction mixture for 15-30 minutes at room temperature to form the active NHS ester.

• Conjugation to Amine-containing Molecule:

  • Add the activated DBCO-PEG3-NHS ester solution to the solution containing the amine-functionalized molecule. A 10- to 20-fold molar excess of the activated linker over the amine-containing molecule is a common starting point.

  • Adjust the pH of the reaction mixture to 7.2-7.5 to facilitate the reaction between the NHS ester and the primary amines.

  • Allow the reaction to proceed for 1-2 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching and Purification:

  • Quench any unreacted NHS esters by adding the quenching solution to a final concentration of 20-50 mM and incubating for 15-30 minutes.

  • Purify the DBCO-labeled molecule using size-exclusion chromatography (e.g., a desalting column) or dialysis to remove excess reagents.

References

• 1. benchchem.com [benchchem.com]
• 2. DBCO PEG3 Propionic Acid - JenKem Technology USA [jenkemusa.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. precisepeg.com [precisepeg.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. interchim.fr [interchim.fr]

An In-depth Technical Guide to Copper-Free Click Chemistry

Introduction

Click chemistry, a concept introduced by K. Barry Sharpless, describes a class of reactions that are modular, high-yielding, and produce minimal byproducts.[1][2] The archetypal click reaction, the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), is highly efficient but its reliance on a copper catalyst presents significant challenges for biological applications due to copper's inherent cytotoxicity.[2][3][4] This limitation spurred the development of copper-free click chemistry, a pivotal advancement in bioorthogonal chemistry that enables covalent bond formation within complex biological systems, including living organisms, without the need for a toxic metal catalyst.[2][5][6]

The core of copper-free click chemistry is the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[2][7] This reaction utilizes the high ring strain of a cyclooctyne (B158145) to drive a [3+2] cycloaddition with an azide (B81097), forming a stable triazole linkage.[6][8] The reaction is driven by the release of the cyclooctyne's ring strain (approximately 18 kcal/mol), which significantly lowers the activation energy, allowing the reaction to proceed efficiently at physiological temperatures and pH.[6][8][9] The azide and cyclooctyne functional groups are bioorthogonal, meaning they are chemically inert to the vast majority of biological molecules and do not interfere with native cellular processes.[5][8] This biocompatibility and specificity have made copper-free click chemistry an indispensable tool in drug development, molecular imaging, bioconjugation, and materials science.[2][10][11]

Core Principle: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

The SPAAC reaction is a type of Huisgen 1,3-dipolar cycloaddition. Unlike the copper-catalyzed version, which proceeds through a stepwise mechanism involving a copper(I) intermediate, SPAAC is a concerted [3+2] cycloaddition.[2] The reaction's driving force is the significant ring strain inherent in the eight-membered cyclooctyne ring.[6][12] When the cyclooctyne reacts with an azide, this strain is released as the molecule transitions to the more stable, less-strained triazole ring structure.[2][6] This process occurs without the need for any external catalyst, making it ideal for applications in living systems.[11][12]

References

• 1. benchchem.com [benchchem.com]
• 2. chempep.com [chempep.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. glenresearch.com [glenresearch.com]
• 5. Cu-free click cycloaddition reactions in chemical biology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Copper-Free Click Chemistry [sigmaaldrich.com]
• 7. Strain-Promoted Azide-Alkyne Cycloaddition [manu56.magtech.com.cn]
• 8. benchchem.com [benchchem.com]
• 9. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Copper-Free Click Chemistry: Applications in Drug Delivery, Cell Tracking, and Tissue Engineering - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. vectorlabs.com [vectorlabs.com]
• 12. alfa-chemistry.com [alfa-chemistry.com]

An In-depth Technical Guide to DBCO-PEG3-Acid: Solubility and Stability Characteristics

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of Dibenzocyclooctyne-Poly(ethylene glycol)3-Acid (DBCO-PEG3-Acid), a critical heterobifunctional linker used in bioconjugation, antibody-drug conjugate (ADC) development, and various applications in chemical biology. Understanding these core characteristics is paramount for the successful design and execution of experimental protocols, ensuring reproducibility and the integrity of results.

Physicochemical Properties and Solubility

DBCO-PEG3-Acid is an ADC linker that contains a DBCO group for copper-free, strain-promoted alkyne-azide cycloaddition (SPAAC) reactions.[1] The inclusion of a three-unit polyethylene (B3416737) glycol (PEG) spacer enhances the hydrophilicity and modulates the physicochemical properties of the molecule.[2]

Solubility in Organic Solvents

DBCO-PEG3-Acid exhibits good solubility in a range of common organic solvents. This is a critical factor for the preparation of stock solutions prior to their use in aqueous conjugation reactions.

Solvent	Solubility	Notes
Dimethyl Sulfoxide (DMSO)	100 mg/mL (196.63 mM)[1]	Ultrasonic assistance may be required. It is recommended to use newly opened, anhydrous DMSO.[1]
Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile, Dimethylformamide (DMF)	Soluble[3]	Reported for similar DBCO-PEG3 derivatives (alcohol and amine).[3][4]

Aqueous Solubility

While the PEG3 spacer enhances water solubility compared to non-PEGylated DBCO linkers, the aqueous solubility of DBCO-PEG3-Acid is limited. For many applications, initial dissolution in a water-miscible organic solvent like DMSO is recommended before further dilution into an aqueous reaction buffer.[2] The terminal carboxylic acid group can be deprotonated at neutral or basic pH, which can further aid in its dissolution in aqueous media.[5] For applications requiring higher aqueous solubility, a sulfonated version, Sulfo-DBCO-PEG3-Acid, is available which has significantly increased water solubility due to the presence of a sulfo group.[6]

Stability Profile

The stability of DBCO-PEG3-Acid is influenced by factors such as pH, temperature, and storage conditions, both in solid form and in solution. The primary stability concern revolves around the DBCO group, which is susceptible to degradation under certain conditions.[7]

Storage and Handling Recommendations

Proper storage is crucial to maintain the reactivity and integrity of DBCO-PEG3-Acid.

Form	Storage Temperature	Duration	Notes
Powder	-20°C	3 years[1]	Protect from moisture and light.[8]
In Solvent	-80°C	6 months[1][9]	Aliquot to avoid repeated freeze-thaw cycles.
In Solvent	-20°C	1 month[1][9]

It is advisable to allow the vial to reach room temperature before opening to prevent moisture condensation.[8] For long-term storage of solutions, using an inert gas like nitrogen or argon before sealing and freezing is good practice.[8]

pH and Chemical Stability

The DBCO moiety is known to be sensitive to acidic conditions.[3][5] Exposure to strong acids (pH < 5) can lead to an inactivating rearrangement of the cyclooctyne (B158145) ring.[3][10] Therefore, acidic buffers should be avoided during conjugation reactions and storage. It has been reported that copper(I) can protect the DBCO group from this acid-mediated degradation.[10]

In a study conducted within immune phagocytes, DBCO-modified fluorescent beads showed moderate stability, with approximately 36% degradation observed after 24 hours at a neutral pH.[8] This suggests that degradation can also occur under physiological conditions, potentially through mechanisms other than acid catalysis. It is recommended to prepare aqueous solutions of DBCO-PEG3-Acid fresh for each experiment. Buffers containing azides or thiols should be avoided for long-term storage as they can react with the DBCO group.[8]

Experimental Protocols

The following are detailed methodologies for determining the aqueous solubility and assessing the stability of DBCO-PEG3-Acid. These protocols are adapted from established methods for similar compounds and can be implemented in a standard laboratory setting.[5]

Protocol for Determining Aqueous Solubility (Shake-Flask Method)

This protocol provides a standardized method to determine the thermodynamic solubility of DBCO-PEG3-Acid in an aqueous buffer.[5]

Materials:

• DBCO-PEG3-Acid

• Phosphate-buffered saline (PBS), pH 7.4

• Water-miscible organic solvent (e.g., DMSO)

• Microcentrifuge tubes

• Shaker/incubator

• 0.22 µm syringe filters

• High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18) and UV detector

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of solid DBCO-PEG3-Acid to a microcentrifuge tube.

  • Add a defined volume of PBS (e.g., 1 mL).

  • Incubate the tube at a constant temperature (e.g., 25°C) with shaking for 24-48 hours to ensure equilibrium is reached.[5]

• Sample Collection and Preparation:

  • After incubation, centrifuge the tube to pellet the excess solid.

  • Carefully withdraw an aliquot of the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining solid particles.[5]

• Quantification by HPLC:

  • Prepare a series of standard solutions of DBCO-PEG3-Acid of known concentrations in the mobile phase.

  • Inject the filtered supernatant and the standard solutions onto the HPLC system.

  • Determine the concentration of DBCO-PEG3-Acid in the supernatant by comparing its peak area to the calibration curve generated from the standard solutions.[5]

• Calculation:

  • The determined concentration represents the aqueous solubility of the compound in mg/mL or mM.

Protocol for Assessing Stability in Aqueous Buffers

This protocol allows for the assessment of DBCO-PEG3-Acid stability under various pH and temperature conditions.[5]

Materials:

• DBCO-PEG3-Acid

• DMSO

• Aqueous buffers of different pH values (e.g., pH 4, 7.4, 9)

• Constant temperature incubators or water baths

• HPLC system with a suitable column (e.g., C18) and UV detector

Procedure:

• Preparation of Stock and Test Solutions:

  • Prepare a concentrated stock solution of DBCO-PEG3-Acid in DMSO.

  • Dilute the stock solution into the different pH buffers to a final known concentration.

• Incubation:

  • Aliquot the solutions into vials and incubate them at the different temperatures to be tested (e.g., 4°C, 25°C, 37°C).

• Time-Point Analysis:

  • At predetermined time points (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw an aliquot from each vial.

  • If necessary, quench the degradation reaction by freezing the sample immediately.[5]

• HPLC Analysis:

  • Analyze the samples by HPLC.

  • Record the peak area of the parent DBCO-PEG3-Acid peak at each time point.

• Data Analysis:

  • Plot the percentage of the remaining parent compound against time for each condition (pH and temperature) to determine the degradation rate.[5]

Visualizations

The following diagrams illustrate key concepts and workflows related to DBCO-PEG3-Acid.

Caption: Workflow for determining the aqueous solubility of DBCO-PEG3-Acid.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. interchim.fr [interchim.fr]
• 3. researchgate.net [researchgate.net]
• 4. Sulfo DBCO-PEG3-acid, 2566404-75-7 | BroadPharm [broadpharm.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Quantification of Bioorthogonal Stability in Immune Phagocytes Using Flow Cytometry Reveals Rapid Degradation of Strained Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Traceless Click-Assisted Native Chemical Ligation Enabled by Protecting Dibenzocyclooctyne from Acid-Mediated Rearrangement with Copper(I) - PMC [pmc.ncbi.nlm.nih.gov]

The Pivotal Role of PEG Spacers in DBCO Linkers: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The advent of bioorthogonal chemistry has revolutionized the field of bioconjugation, enabling the precise and efficient labeling of biomolecules in complex biological systems. Among the most powerful tools in this domain is the strain-promoted alkyne-azide cycloaddition (SPAAC), a copper-free click chemistry reaction. Dibenzocyclooctyne (DBCO) linkers are at the forefront of this technology, offering rapid and specific conjugation to azide-modified molecules. The incorporation of polyethylene (B3416737) glycol (PEG) spacers into DBCO linkers has emerged as a critical design element, profoundly influencing the physicochemical properties, biocompatibility, and overall performance of the resulting bioconjugates, such as antibody-drug conjugates (ADCs). This technical guide provides a comprehensive overview of the multifaceted role of PEG spacers in DBCO linkers, supported by quantitative data, detailed experimental protocols, and visual representations of key processes.

Core Functions of the PEG Spacer in DBCO Linkers

The integration of a PEG spacer into a DBCO linker addresses several key challenges in bioconjugation, primarily stemming from the inherent hydrophobicity of the DBCO moiety and many payloads. The repeating ethylene (B1197577) glycol units of the PEG chain impart a range of beneficial properties.

Enhanced Solubility and Reduced Aggregation

A primary function of the PEG spacer is to enhance the aqueous solubility of the DBCO linker and the resulting bioconjugate.[1][2][3] The hydrophobic nature of the DBCO group and many potent drug payloads can lead to poor solubility and aggregation in aqueous buffers, complicating reaction setup and potentially compromising the efficacy and safety of the final product. The hydrophilic PEG chain creates a hydration shell around the molecule, mitigating these issues and allowing for reactions to be performed in aqueous media with minimal or no organic co-solvents.[4][]

Minimized Steric Hindrance and Improved Reaction Kinetics

The PEG spacer acts as a flexible arm, physically separating the reactive DBCO group from the biomolecule to which it is attached.[1][3] This spatial separation is crucial for minimizing steric hindrance, which can otherwise impede the approach of the azide-containing binding partner and reduce the efficiency of the SPAAC reaction.[6] By providing greater accessibility to the reactive moiety, the PEG spacer can lead to faster and more complete conjugation.[6][7]

Improved Pharmacokinetics and Biocompatibility

In the context of therapeutic bioconjugates like ADCs, the PEG spacer plays a vital role in modulating the pharmacokinetic (PK) profile.[4][8] The hydrophilic nature of PEG can reduce non-specific interactions with proteins and cells, leading to a longer circulation half-life and reduced clearance rates.[8][9] This prolonged systemic exposure can enhance the therapeutic window by allowing for greater accumulation at the target site.[4] Furthermore, PEGylation is a well-established strategy to reduce the immunogenicity of biomolecules.[]

Quantitative Data on the Impact of PEG Spacers

The inclusion and length of a PEG spacer have quantifiable effects on the properties of DBCO linkers and their conjugates. The following tables summarize key quantitative data from various studies.

Property	DBCO Reagent	Solubility in Aqueous Buffer	Reference(s)
Solubility	DBCO-NHS Ester	Poorly soluble	[6]
DBCO-PEG4-NHS Ester	Up to 1.5 mM	[10]
DBCO-PEG4-Maleimide	Up to 6.6 mM	[11]

Table 1: Comparison of Aqueous Solubility of DBCO Reagents. The presence of a PEG4 spacer significantly enhances the water solubility of DBCO-NHS ester.

Cyclooctyne	Azide Reactant	Second-Order Rate Constant (k₂) [M⁻¹s⁻¹]	Reference(s)
DBCO	Benzyl Azide	~0.6 - 1.0	[12]
DBCO-PEG5-Herceptin	Azido-Alanine	0.18 - 0.37	[7]
DBCO-Herceptin (no PEG)	Azido-Alanine	31 ± 16% lower than DBCO-PEG5-Herceptin	[7]

Table 2: Impact of PEG Spacer on SPAAC Reaction Kinetics. The incorporation of a PEG spacer can lead to a significant increase in the reaction rate constant by minimizing steric hindrance.

ADC Configuration	Clearance Rate (mL/kg/day)	Fold Change vs. Non-PEGylated	Reference(s)
Non-binding IgG-MMAE (No PEG)	~8.5	1.0	[8]
Non-binding IgG-MMAE (PEG2)	~7.0	0.82	[8]
Non-binding IgG-MMAE (PEG4)	~5.5	0.65	[8]
Non-binding IgG-MMAE (PEG8)	~2.5	0.29	[8]
Non-binding IgG-MMAE (PEG12)	~2.5	0.29	[8]
Non-binding IgG-MMAE (PEG24)	~2.5	0.29	[8]

Table 3: Effect of PEG Linker Length on Antibody-Drug Conjugate (ADC) Clearance. Increasing the PEG spacer length leads to a decrease in the clearance rate of ADCs, indicating a longer circulation time.

Experimental Protocols

This section provides detailed methodologies for key experiments involving DBCO-PEG linkers.

Protocol for Antibody Conjugation with DBCO-PEG4-NHS Ester

This protocol describes the labeling of an antibody with a DBCO-PEG4-NHS ester, targeting primary amines (e.g., lysine (B10760008) residues).

Materials:

• Antibody of interest (1-10 mg/mL in amine-free buffer, e.g., PBS, pH 7.4)

• DBCO-PEG4-NHS Ester

• Anhydrous Dimethylsulfoxide (DMSO)

• Quenching buffer (1 M Tris-HCl, pH 8.0)

• Desalting column or dialysis equipment for purification

Procedure:

• Antibody Preparation: If the antibody solution contains amine-containing buffers (e.g., Tris) or stabilizers (e.g., BSA), it should be purified by dialysis against PBS (pH 7.4) or using an appropriate antibody purification kit. Adjust the antibody concentration to 1-10 mg/mL.

• DBCO-PEG4-NHS Ester Solution Preparation: Immediately before use, dissolve the DBCO-PEG4-NHS ester in anhydrous DMSO to a concentration of 10 mM.

• Conjugation Reaction: Add a 20-30 fold molar excess of the DBCO-PEG4-NHS ester solution to the antibody solution.[13] The final concentration of DMSO should be kept below 20% to maintain antibody stability.

• Incubation: Incubate the reaction mixture at room temperature for 60 minutes with gentle mixing.[13]

• Quenching: Add the quenching buffer to a final concentration of 50-100 mM to stop the reaction by consuming any unreacted NHS ester.[14] Incubate for 15-30 minutes at room temperature.

• Purification: Remove the excess, unreacted DBCO-PEG4-NHS ester and quenching agent by size-exclusion chromatography using a desalting column or by dialysis against PBS.

Protocol for Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

This protocol outlines the copper-free click chemistry reaction between a DBCO-labeled antibody and an azide-containing molecule.

Materials:

• DBCO-labeled antibody (from protocol 3.1)

• Azide-containing molecule (e.g., drug, fluorescent dye)

• Reaction buffer (e.g., PBS, pH 7.4)

Procedure:

• Reaction Setup: Mix the DBCO-labeled antibody with a 2-4 fold molar excess of the azide-containing molecule in the reaction buffer.[13]

• Incubation: Incubate the reaction mixture for 2-4 hours at room temperature or overnight at 4°C.[13] The progress of the reaction can be monitored by the decrease in the characteristic DBCO absorbance at approximately 309 nm using a UV-Vis spectrophotometer.[13]

• Purification: Purify the final antibody conjugate using an appropriate method such as size-exclusion chromatography, affinity chromatography, or dialysis to remove any unreacted azide-containing molecule.

Protocol for Determining the Degree of Labeling (DOL)

The Degree of Labeling (DOL), or the number of DBCO molecules per antibody, can be determined spectrophotometrically.

Materials:

• Purified DBCO-conjugated antibody

• UV-Vis spectrophotometer

• Quartz cuvettes

Procedure:

• Absorbance Measurement: Measure the absorbance of the purified DBCO-conjugated antibody solution at 280 nm (A280) and 309 nm (A309).[1][15]

• Calculations:

  • Molar extinction coefficient of DBCO (ε_DBCO) at 309 nm: ~12,000 M⁻¹cm⁻¹

  • Molar extinction coefficient of IgG (ε_Ab) at 280 nm: ~210,000 M⁻¹cm⁻¹

  • Correction factor (CF) for DBCO absorbance at 280 nm: ~0.955

  • Concentration of Antibody (M): [Ab] = (A280 - (A309 * CF)) / ε_Ab

  • Concentration of DBCO (M): [DBCO] = A309 / ε_DBCO

  • Degree of Labeling (DOL): DOL = [DBCO] / [Ab]

Visualizations of Key Processes

The following diagrams, generated using the DOT language for Graphviz, illustrate key workflows and relationships discussed in this guide.

Caption: Workflow for the synthesis of an antibody-drug conjugate (ADC) using a DBCO-PEG-NHS ester linker.

Caption: The fundamental mechanism of Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Caption: Logical relationships of the benefits conferred by a PEG spacer in DBCO linkers.

Conclusion

The incorporation of PEG spacers into DBCO linkers is a pivotal strategy for optimizing the performance of bioconjugates in research, diagnostics, and therapeutic applications. By enhancing solubility, minimizing steric hindrance, and improving pharmacokinetic properties, PEG spacers address key challenges associated with the use of hydrophobic moieties in biological systems. The choice of PEG spacer length allows for the fine-tuning of these properties to suit the specific requirements of the application. The detailed protocols and quantitative data provided in this guide serve as a valuable resource for researchers and drug development professionals seeking to harness the full potential of PEGylated DBCO linkers in their work.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. DBCO-PEG4-NHS ester [baseclick.eu]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 6. DBCO-PEG4-NHS [nanocs.net]
• 7. The effects of buffer, pH, and temperature upon SPAAC reaction rates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Strain-promoted azide–alkyne cycloaddition enhanced by secondary interactions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. benchchem.com [benchchem.com]
• 13. docs.aatbio.com [docs.aatbio.com]
• 14. benchchem.com [benchchem.com]
• 15. help.lumiprobe.com [help.lumiprobe.com]

An In-depth Technical Guide to the Reactivity of DBCO-PEG3-Acid with Azide Groups

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the reactivity of Dibenzocyclooctyne-Poly(ethylene glycol)3-Acid (DBCO-PEG3-Acid) with azide-functionalized molecules. This powerful bioorthogonal reaction, known as Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), is a cornerstone of modern bioconjugation, enabling the precise and efficient formation of stable covalent bonds in complex biological environments. This document details the core principles, quantitative kinetic data, experimental protocols, and relevant applications of this essential chemical tool.

Core Principles of DBCO-Azide Reactivity

The reactivity of DBCO with azides is driven by the significant ring strain of the cyclooctyne (B158145) ring. This inherent strain dramatically lowers the activation energy of the [3+2] cycloaddition reaction, allowing it to proceed rapidly at physiological temperatures and pH without the need for a cytotoxic copper(I) catalyst.[1] This copper-free nature is a major advantage over the traditional Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), making SPAAC ideal for applications in living systems.

The reaction is highly specific and bioorthogonal, meaning the DBCO and azide (B81097) groups are essentially unreactive with the vast majority of functional groups found in biological systems, such as amines and thiols.[1][2] This ensures that the conjugation occurs exclusively between the intended reaction partners, resulting in a stable triazole linkage with high efficiency and minimal off-target reactions.[3][4] The inclusion of a hydrophilic PEG3 spacer in the DBCO-PEG3-Acid linker enhances water solubility and reduces steric hindrance, which can improve the accessibility of the reactive moiety and the overall properties of the resulting bioconjugate.[4]

Quantitative Analysis of Reaction Kinetics

The efficiency of the DBCO-azide reaction is quantified by its second-order rate constant (k). This value is crucial for predicting reaction times and optimizing conjugation strategies. The table below summarizes key kinetic data for the reaction of DBCO derivatives with various azide-containing molecules under different conditions.

DBCO Derivative	Azide Reactant	Second-Order Rate Constant (k) (M⁻¹s⁻¹)	Conditions
PEG-functionalized DBCO	Azide-containing peptide	0.34	HBS buffer (pH 7.4), 25°C
Sulfo DBCO-amine	1-azido-1-deoxy-β-D-glucopyranoside	0.55–1.22	HEPES buffer (pH 7)
Sulfo DBCO-amine	1-azido-1-deoxy-β-D-glucopyranoside	0.32–0.85	PBS (pH 7)
Sulfo DBCO-amine	3-azido-L-alanine	Lower than with glucopyranoside azide	Various buffers (pH 5-10), 25°C and 37°C
DBCO-modified antibody	1-azido-1-deoxy-β-D-glucopyranoside	0.18–0.37 (with PEG5 linker)	HEPES and PBS buffers (pH 7)
DBCO	Benzyl Azide	~0.1 - 1.0	Room Temperature

Experimental Protocols

This section provides detailed methodologies for the key experiments involving DBCO-PEG3-Acid: activation of the carboxylic acid and the subsequent strain-promoted azide-alkyne cycloaddition.

Protocol 1: Activation of DBCO-PEG3-Acid and Conjugation to an Amine-Containing Protein

This two-step, one-pot protocol describes the activation of the carboxylic acid of DBCO-PEG3-Acid using EDC/NHS chemistry and its subsequent conjugation to a primary amine on a protein.

Materials:

• DBCO-PEG3-Acid

• Amine-containing protein (e.g., antibody)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (Sulfo-NHS)

• Activation Buffer: 0.1 M MES, pH 5.5-6.0

• Coupling Buffer: Phosphate-Buffered Saline (PBS), pH 7.2-7.5

• Quenching Solution: 1 M Tris-HCl, pH 8.0 or 1 M Glycine

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Desalting column or dialysis equipment for purification

Procedure:

• Reagent Preparation:

  • Equilibrate EDC and NHS/Sulfo-NHS to room temperature before opening.

  • Prepare a stock solution of DBCO-PEG3-Acid in anhydrous DMF or DMSO (e.g., 10 mg/mL).

  • Prepare the amine-containing protein in Coupling Buffer at a suitable concentration (e.g., 1-5 mg/mL). Ensure the buffer is free of primary amines.

• Activation of DBCO-PEG3-Acid:

  • In a microcentrifuge tube, add the desired amount of DBCO-PEG3-Acid from the stock solution.

  • Add Activation Buffer.

  • Immediately before activation, prepare fresh solutions of EDC and NHS in Activation Buffer.

  • Add a 2 to 5-fold molar excess of EDC and a 1.2 to 2-fold molar excess of NHS relative to the DBCO-PEG3-Acid.

  • Vortex briefly to mix and incubate for 15-30 minutes at room temperature to form the active NHS ester.

• Conjugation to the Amine-Containing Protein:

  • Add the activated DBCO-NHS ester solution to the protein solution. A 10- to 20-fold molar excess of the activated linker to the protein is a common starting point for antibodies.

  • The reaction with primary amines is most efficient at pH 7-8. If necessary, adjust the pH of the reaction mixture to 7.2-7.5 using the Coupling Buffer.

  • Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C with gentle stirring or rotation.

• Quenching and Purification:

  • Quench the reaction by adding the Quenching Solution to a final concentration of 20-50 mM to hydrolyze any unreacted NHS esters. Incubate for 15-30 minutes at room temperature.

  • Purify the DBCO-functionalized protein from excess reagents and byproducts using a desalting column or dialysis against an appropriate buffer (e.g., PBS).

Protocol 2: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

This protocol outlines the copper-free click reaction between a DBCO-functionalized molecule and an azide-containing molecule.

Materials:

• DBCO-functionalized molecule (from Protocol 1)

• Azide-containing molecule (e.g., azide-modified peptide, small molecule, or protein)

• Reaction Buffer: PBS, pH 7.4, or other suitable azide-free buffer

Procedure:

• Reaction Setup:

  • Dissolve the DBCO-functionalized molecule in the Reaction Buffer to the desired concentration.

  • Add the azide-containing molecule to the solution. A 1.5 to 3-fold molar excess of the less critical or more abundant component is recommended to drive the reaction to completion.[3]

• Incubation:

  • Incubate the reaction mixture at room temperature for 4-12 hours. For sensitive biomolecules or to improve stability, the reaction can be performed at 4°C for 12-24 hours.[3] Reaction times may vary depending on the concentration of reactants and the specific azide used.

• Purification and Analysis:

  • Purify the resulting conjugate using an appropriate method such as size-exclusion chromatography (SEC), hydrophobic interaction chromatography (HIC), or dialysis to remove any unreacted starting materials.

  • Analyze the purified conjugate by SDS-PAGE, mass spectrometry, and functional assays to confirm successful conjugation and determine the degree of labeling.

Mandatory Visualizations

The following diagrams illustrate key concepts and workflows related to the application of DBCO-PEG3-Acid.

Caption: PROTAC-mediated degradation of oncogenic KRAS.

Caption: Experimental workflow for ADC development.

References

• 1. interchim.fr [interchim.fr]
• 2. interchim.fr [interchim.fr]
• 3. OR | Free Full-Text | Development of PROTACS degrading KRAS and SOS1 [techscience.com]
• 4. Streamlined High-Throughput Data Analysis Workflow for Antibody-Drug Conjugate Biotransformation Characterization - PubMed [pubmed.ncbi.nlm.nih.gov]

advantages of strain-promoted alkyne-azide cycloaddition (SPAAC)

An In-Depth Technical Guide to the Advantages of Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC)

Introduction

Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) has emerged as a powerful and versatile tool in the field of bioorthogonal chemistry. This reaction enables the covalent ligation of molecules in complex biological environments without the need for cytotoxic copper catalysts.[1] SPAAC leverages the high ring strain of cyclooctynes to facilitate a [3+2] cycloaddition with azides, resulting in the formation of a stable triazole linkage.[1][2] Its biocompatibility, high selectivity, and rapid kinetics under physiological conditions have made it indispensable for a wide range of applications, including bioconjugation, drug development, molecular imaging, and materials science.[][4][5] This guide provides a comprehensive overview of the core advantages of SPAAC, supported by quantitative data and detailed experimental protocols.

Core Advantages of SPAAC

The primary advantages of SPAAC stem from its bioorthogonal nature, allowing it to proceed in living systems without interfering with native biochemical processes.[2][4]

1. Biocompatibility and Copper-Free Nature: The most significant advantage of SPAAC over the more traditional Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is the elimination of the copper catalyst.[5][6] Copper ions are known to be cytotoxic, which limits the application of CuAAC in living cells and organisms.[6][7] SPAAC circumvents this issue, making it an ideal choice for in vivo cell labeling, imaging, and the development of therapeutics.[5][6]

2. Bioorthogonality: SPAAC is a highly bioorthogonal reaction. The azide (B81097) and cyclooctyne (B158145) functional groups are abiotic and do not react with the vast array of functional groups present in biological systems, such as amines and thiols.[2][5] This ensures high specificity and minimizes off-target reactions, preserving the function of biomolecules.[2]

3. Mild Reaction Conditions: The reaction proceeds efficiently under mild, physiological conditions, including ambient temperature and neutral pH.[5][8] This is in contrast to many traditional bioconjugation methods that may require harsh conditions that can denature or damage sensitive biomolecules.

4. High Reaction Efficiency and Favorable Kinetics: The driving force for the SPAAC reaction is the release of ring strain in the cyclooctyne, which lowers the activation energy for the cycloaddition.[][9] This results in rapid reaction kinetics, which is crucial for labeling dynamic processes or when dealing with low concentrations of reactants.[1] The kinetics can be further tuned by modifying the structure of the cyclooctyne.[6][10]

5. Stability of the Triazole Product: The resulting 1,2,3-triazole linkage is highly stable under a wide range of biological conditions, including enzymatic degradation, and varying pH, oxidation, and reduction conditions.[11] This ensures that the conjugated molecules remain intact for downstream applications.

Quantitative Data: Reaction Kinetics of Cyclooctynes

The rate of the SPAAC reaction is a critical parameter and is quantified by the second-order rate constant (k₂). The choice of cyclooctyne has a significant impact on the reaction kinetics. The table below summarizes the second-order rate constants for the reaction of various cyclooctynes with benzyl (B1604629) azide.

Cyclooctyne Derivative	Second-Order Rate Constant (k₂) with Benzyl Azide (M⁻¹s⁻¹)	Reference(s)
BCN	0.14	[1]
DIBO	0.17	[1]
DIFO	0.076	[1]
DBCO	~0.1	[1]
[9+1]CPP	2.2 x 10⁻³	[10]
[11+1]CPP	4.5 x 10⁻⁴	[10]
fluor[11+1]CPP	4.7 x 10⁻³	[10]
m[9+1]CPP	9.6 x 10⁻³	[10]

It is also important to note that reaction conditions such as buffer type, pH, and temperature can influence SPAAC kinetics. For instance, reactions in HEPES buffer at pH 7 have been shown to have higher rate constants compared to PBS at the same pH.[12][13] Specifically, rate constants in HEPES (pH 7) ranged from 0.55–1.22 M⁻¹s⁻¹, while in PBS (pH 7), they were between 0.32–0.85 M⁻¹s⁻¹.[12][13]

Experimental Protocols

Example Protocol: Metabolic Labeling and Visualization of Cell-Surface Glycans

This protocol describes the metabolic labeling of Jurkat cells with an azide-containing sugar and subsequent fluorescent labeling using a cyclooctyne-dye conjugate via SPAAC.

1. Metabolic Labeling:

• Culture Jurkat cells in standard growth medium.

• Supplement the medium with 25 µM of N-azidoacetylmannosamine (Ac₄ManNAz) and incubate for three days.[8] This allows for the metabolic incorporation of N-azidoacetylsialic acid (SiaNAz) into cell-surface glycoconjugates.[8]

• As a negative control, culture a separate batch of Jurkat cells without Ac₄ManNAz.[8]

2. SPAAC Reaction for Fluorescent Labeling:

• Harvest the cells and wash them with a suitable buffer (e.g., PBS).

• Resuspend the cells in a solution containing a cyclooctyne-fluorophore conjugate (e.g., DIBO-Alexa Fluor 488) at a concentration of 10 µM.

• Incubate the cells for 1 hour at room temperature to allow the SPAAC reaction to proceed.

3. Analysis:

• Wash the cells to remove any unreacted cyclooctyne-fluorophore conjugate.

• Analyze the cells by flow cytometry or fluorescence microscopy to visualize and quantify the cell-surface labeling.

Visualizations

Logical Relationship: SPAAC vs. CuAAC

Caption: A comparison of the key features of SPAAC and CuAAC click chemistry reactions.

Experimental Workflow: Cell Surface Labeling via SPAAC

Caption: A typical experimental workflow for labeling cell surface glycans using SPAAC.

Applications in Research and Drug Development

The unique advantages of SPAAC have led to its widespread adoption in various scientific disciplines.

• Drug Development and Delivery: SPAAC is used for the synthesis of targeted therapies and drug delivery systems.[] It allows for the specific and efficient conjugation of drugs to targeting moieties like antibodies, creating antibody-drug conjugates (ADCs) with improved homogeneity and reduced off-target toxicity.[2][] It is also employed in the development of radiopharmaceuticals for diagnostic and therapeutic purposes.[9]

• Molecular Imaging and Biomolecule Labeling: SPAAC is an invaluable tool for labeling and visualizing a wide array of biomolecules, including proteins, lipids, and nucleic acids, in living cells and whole organisms.[][5] This enables the real-time tracking of molecular dynamics and interactions within complex biological systems.[6]

• Materials Science: The applications of SPAAC extend to materials science, where it is used for surface modification, the assembly of dendrimers, and the derivatization of polymeric nanostructures.[8]

Limitations and Considerations

Despite its numerous advantages, SPAAC is not without its challenges:

• Synthesis of Cyclooctynes: The synthesis of some strained cyclooctynes can be complex and may result in low yields, which has historically been a limitation to their widespread use.[7][9] However, the commercial availability of various cyclooctyne derivatives has mitigated this issue to some extent.[9]

• Reaction Kinetics: While generally fast, the kinetics of SPAAC can be slower than some other bioorthogonal reactions, such as the inverse-electron-demand Diels-Alder reaction, which may be a consideration for certain in vivo pretargeting applications.[9]

• Side Reactions: Although highly specific, some strained alkynes have been reported to react with thiols, which could lead to off-target labeling in biological systems.[14]

• Lack of Regiospecificity: The SPAAC reaction can produce a mixture of 1,4- and 1,5-substituted triazole regioisomers.[6][11]

Conclusion

Strain-Promoted Alkyne-Azide Cycloaddition has revolutionized the field of bioconjugation by providing a robust, biocompatible, and highly efficient method for covalently linking molecules in complex biological environments. Its copper-free nature and bioorthogonality make it particularly well-suited for applications in live-cell imaging, drug development, and diagnostics. While some limitations exist, ongoing research into the development of new cyclooctyne reagents with enhanced reactivity and stability continues to expand the utility of this powerful chemical tool. For researchers, scientists, and drug development professionals, SPAAC offers a versatile and indispensable methodology for advancing our understanding of biology and creating novel therapeutic and diagnostic agents.

References

• 1. benchchem.com [benchchem.com]
• 2. chempep.com [chempep.com]
• 4. Strain-Promoted Azide-Alkyne Cycloaddition [manu56.magtech.com.cn]
• 5. vectorlabs.com [vectorlabs.com]
• 6. Strain-Promoted Azide-Alkyne Cycloaddition - Creative Biolabs [creative-biolabs.com]
• 7. researchgate.net [researchgate.net]
• 8. Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC) Reveal New Features of Glycoconjugate Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Growing Impact of Bioorthogonal Click Chemistry on the Development of Radiopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Experimental and theoretical elucidation of SPAAC kinetics for strained alkyne-containing cycloparaphenylenes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The effects of buffer, pH, and temperature upon SPAAC reaction rates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. Comparative analysis of Cu (I)-catalyzed alkyne-azide cycloaddition (CuAAC) and strain-promoted alkyne-azide cycloaddition (SPAAC) in O-GlcNAc proteomics - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: DBCO-PEG3-Acid Bioconjugation Protocol for Proteins

For Researchers, Scientists, and Drug Development Professionals

Introduction

This application note provides a detailed protocol for the bioconjugation of proteins using DBCO-PEG3-Acid. This process is fundamental for researchers engaged in creating advanced bioconjugates for various applications, including targeted drug delivery, in vivo imaging, and diagnostic assay development. The core of this methodology lies in a two-step process. First, the carboxylic acid of DBCO-PEG3-Acid is activated to an N-hydroxysuccinimide (NHS) ester. Subsequently, this activated DBCO reagent reacts with primary amines (e.g., lysine (B10760008) residues) on the protein surface. This protocol introduces a dibenzocyclooctyne (DBCO) moiety onto the protein, which can then participate in highly specific and efficient copper-free "click chemistry" reactions, known as Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), with azide-tagged molecules.[][][3] The inclusion of a PEG3 linker enhances the hydrophilicity of the resulting conjugate.[4]

The bioorthogonal nature of the SPAAC reaction allows for the precise labeling of biomolecules in complex biological environments without interfering with native biochemical processes.[][5] This makes DBCO-functionalized proteins invaluable tools in chemical biology and drug development.[4]

Principle of the Reaction

The bioconjugation process begins with the activation of the terminal carboxylic acid on the DBCO-PEG3-Acid molecule. This is typically achieved in situ using a carbodiimide, such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC), in the presence of N-hydroxysuccinimide (NHS) to form a more stable DBCO-PEG3-NHS ester.[6][7] This activated ester then readily reacts with primary amine groups on the protein, such as the ε-amino group of lysine residues and the N-terminus, to form a stable amide bond.[8][9] The overall workflow is depicted below.

Caption: Experimental workflow for protein bioconjugation using DBCO-PEG3-Acid.

Experimental Protocols

This section details the necessary materials and step-by-step procedures for the activation of DBCO-PEG3-Acid and its subsequent conjugation to a target protein.

Materials

• DBCO-PEG3-Acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC)

• N-hydroxysuccinimide (NHS)

• Protein of interest in an amine-free buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.2-8.0)[8][9]

• Anhydrous Dimethylsulfoxide (DMSO)

• Activation Buffer (e.g., 0.1 M MES, pH 4.5-6.0)[6]

• Conjugation Buffer (e.g., PBS, pH 7.2-8.0)[6]

• Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)[6][8]

• Desalting columns or dialysis equipment for purification[6][8]

Protocol 1: In Situ Activation of DBCO-PEG3-Acid and Protein Conjugation

This protocol describes the activation of the carboxylic acid of DBCO-PEG3-Acid and subsequent reaction with the protein in a one-pot synthesis.

• Reagent Preparation:

  • Prepare a stock solution of the protein to be labeled at a concentration of 1-5 mg/mL in an amine-free buffer such as PBS at a pH between 7.2 and 8.0.[8]

  • Immediately before use, prepare a 10 mM stock solution of DBCO-PEG3-Acid in anhydrous DMSO.[8]

  • Prepare 100 mM stock solutions of EDC and NHS in Activation Buffer (e.g., 0.1 M MES, pH 4.5-6.0).

• Activation of DBCO-PEG3-Acid:

  • In a separate microcentrifuge tube, add the desired volume of the 10 mM DBCO-PEG3-Acid stock solution.

  • Add a 1.5 to 2-fold molar excess of both EDC and NHS stock solutions relative to the DBCO-PEG3-Acid.

  • Incubate the mixture for 15-30 minutes at room temperature to generate the DBCO-PEG3-NHS ester.

• Conjugation to Protein:

  • Immediately add the activated DBCO-PEG3-NHS ester solution to the protein solution.

  • The recommended molar excess of the DBCO reagent to the protein can range from 10 to 40-fold, depending on the protein and the desired degree of labeling.[9][10] This should be optimized for each specific system.

  • Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C with gentle stirring.[6]

• Quenching the Reaction:

  • To stop the conjugation reaction, add a quenching buffer, such as 1 M Tris-HCl, pH 8.0, to a final concentration of 50-100 mM.[8]

  • Incubate for an additional 15-30 minutes at room temperature to hydrolyze any unreacted NHS ester.[6]

• Purification of the DBCO-Labeled Protein:

  • Remove excess, unreacted DBCO reagent and byproducts using a desalting spin column, size-exclusion chromatography, or dialysis against a suitable buffer (e.g., PBS, pH 7.4).[6][8] Protein recovery from this step is typically greater than 85%.[8]

Protocol 2: Subsequent SPAAC Reaction with an Azide-Containing Molecule

Once the protein is labeled with the DBCO moiety, it is ready for the strain-promoted azide-alkyne cycloaddition (SPAAC) reaction.

• Prepare the Azide-Containing Molecule: Dissolve the azide-functionalized molecule (e.g., a fluorescent dye, biotin, or drug molecule) in an appropriate solvent, such as DMSO or an aqueous buffer.

• SPAAC Reaction:

  • Add a 1.5 to 10-fold molar excess of the azide-containing molecule to the purified DBCO-labeled protein.[11]

  • Incubate the reaction for 2-12 hours at room temperature or overnight at 4°C.[9] Reaction times can be extended to improve efficiency.[12]

• Purification of the Final Conjugate: Purify the final bioconjugate using an appropriate method, such as size-exclusion chromatography or affinity chromatography, to remove any unreacted azide-containing molecule.

Data Presentation

The efficiency of the protein labeling is dependent on several factors. The following table summarizes key quantitative parameters that should be considered and optimized for successful conjugation.

Parameter	Recommended Range	Notes
Protein Concentration	1 - 5 mg/mL[8]	Higher concentrations can improve reaction efficiency.[10]
Molar Excess of DBCO Reagent	10 to 50-fold[12]	Optimal ratio is protein-dependent and should be determined empirically.
Reaction pH (Conjugation)	7.2 - 8.5[6][13]	Crucial for the reaction of NHS esters with primary amines.
Reaction Time (Conjugation)	1 - 2 hours at RT, or overnight at 4°C[6]	Longer incubation can increase the degree of labeling.
Reaction Time (SPAAC)	2 - 12 hours at RT, or overnight at 4°C[9]	Can be extended for improved efficiency.[12]
Quenching Agent Concentration	50 - 100 mM[8]	Ensures complete deactivation of unreacted NHS esters.

Characterization of DBCO-Labeled Protein

The degree of labeling (DOL), which is the average number of DBCO molecules per protein, can be determined using UV-Vis spectroscopy. DBCO has a characteristic absorbance maximum around 309 nm (ε ≈ 12,000 M⁻¹cm⁻¹).[7] The protein concentration can be determined by its absorbance at 280 nm.

Logical Relationship Diagram

The decision-making process for optimizing the bioconjugation protocol is outlined in the following diagram.

Caption: Optimization workflow for achieving the desired degree of labeling (DOL).

Conclusion

The "tag-and-modify" strategy employing DBCO-PEG3-Acid for protein modification is a robust and versatile method for creating advanced bioconjugates.[9] The bioorthogonality and efficiency of the subsequent SPAAC reaction provide a powerful tool for a wide array of applications in research and therapeutic development.[9] Careful optimization of the reaction conditions outlined in this protocol will enable researchers to generate precisely engineered protein conjugates tailored to their specific needs.

References

• 3. pubs.acs.org [pubs.acs.org]
• 4. DBCO Linker, DBCO Reagents | BroadPharm [broadpharm.com]
• 5. docs.aatbio.com [docs.aatbio.com]
• 6. benchchem.com [benchchem.com]
• 7. interchim.fr [interchim.fr]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 13. lumiprobe.com [lumiprobe.com]

Application Notes and Protocols for DBCO-PEG3-Acid in Antibody-Drug Conjugates

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing DBCO-PEG3-Acid, a non-cleavable linker, in the development of antibody-drug conjugates (ADCs). The protocols outlined below leverage copper-free click chemistry, specifically the strain-promoted alkyne-azide cycloaddition (SPAAC), for a robust and biocompatible conjugation strategy.

Introduction

DBCO-PEG3-Acid is a heterobifunctional linker containing a dibenzocyclooctyne (DBCO) group and a carboxylic acid. The DBCO moiety reacts specifically with azide-functionalized molecules through SPAAC, a bioorthogonal reaction that proceeds efficiently under mild, aqueous conditions without the need for a cytotoxic copper catalyst. The short polyethylene (B3416737) glycol (PEG) spacer enhances solubility and reduces steric hindrance. The carboxylic acid end allows for conjugation to primary amines, such as lysine (B10760008) residues on an antibody, after activation. This two-step approach enables the precise and stable attachment of a cytotoxic payload to a monoclonal antibody.

Overall Workflow

The synthesis of an ADC using DBCO-PEG3-Acid involves two primary stages:

• Antibody Modification: The carboxylic acid of DBCO-PEG3-Acid is activated, typically to an N-hydroxysuccinimide (NHS) ester, which then reacts with primary amines on the antibody to form a stable amide bond. This results in a DBCO-functionalized antibody.

• Payload Conjugation: The DBCO-modified antibody is then reacted with an azide-functionalized cytotoxic payload via SPAAC to form the final ADC.

Caption: Overall workflow for ADC synthesis using DBCO-PEG3-Acid.

Experimental Protocols

Protocol 1: Activation of DBCO-PEG3-Acid with EDC/NHS

This protocol describes the activation of the carboxylic acid group of the linker to an amine-reactive NHS ester.

Materials:

• DBCO-PEG3-Acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (Sulfo-NHS)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Activation Buffer: 0.1 M MES, pH 5.5-6.0

Procedure:

• Reagent Preparation:

  • Allow EDC and NHS/Sulfo-NHS to equilibrate to room temperature before opening.

  • Prepare a stock solution of DBCO-PEG3-Acid (e.g., 10 mg/mL) in anhydrous DMF or DMSO.[1]

• Activation Reaction:

  • In a microcentrifuge tube, combine DBCO-PEG3-Acid, EDC, and NHS in the Activation Buffer.

  • A molar ratio of 1:2:1.2 for DBCO-PEG3-Acid:EDC:NHS is a good starting point.[1]

  • Vortex briefly to mix.

  • Incubate for 15-30 minutes at room temperature.[1] The resulting activated DBCO-NHS ester solution is now ready for conjugation to the antibody.

Protocol 2: Conjugation of Activated DBCO-Linker to Antibody

This protocol details the conjugation of the activated DBCO-NHS ester to the primary amines (lysine residues) of the antibody.

Materials:

• Activated DBCO-NHS ester solution (from Protocol 1)

• Antibody in an amine-free buffer (e.g., PBS, pH 7.2-7.5) at a concentration of 1-10 mg/mL.[2]

• Quenching Solution: 1 M Tris-HCl, pH 8.0 or 1 M Glycine.

• Desalting column or dialysis equipment.

Procedure:

• Antibody Preparation: Ensure the antibody is in an amine-free buffer. If necessary, perform a buffer exchange using a desalting column or dialysis.

• Conjugation Reaction:

  • Add the activated DBCO-NHS ester solution to the antibody solution. A 10 to 30-fold molar excess of the activated linker to the antibody is recommended as a starting point, but this should be optimized for the desired degree of labeling.[3][4]

  • The final concentration of DMSO or DMF in the reaction mixture should be less than 20%.[2][3]

  • Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C with gentle stirring or rotation.[1][]

• Quenching the Reaction:

  • Add the Quenching Solution to a final concentration of 20-50 mM to stop the reaction by consuming any unreacted NHS esters.[1]

  • Incubate for 15-30 minutes at room temperature.[1]

• Purification of DBCO-labeled Antibody:

  • Remove excess, unreacted DBCO linker and quenching reagents using a desalting column or dialysis against an appropriate buffer (e.g., PBS, pH 7.4).[1]

Protocol 3: SPAAC Reaction of DBCO-Antibody with Azide-Payload

This protocol describes the final step of conjugating the azide-modified payload to the DBCO-functionalized antibody.

Materials:

• Purified DBCO-functionalized antibody (from Protocol 2)

• Azide-modified payload

• Reaction Buffer: PBS, pH 7.4

Procedure:

• Reaction Setup:

  • Combine the purified DBCO-antibody with the azide-modified payload in the Reaction Buffer.

  • A 1.5 to 5-fold molar excess of the azide-payload relative to the DBCO-antibody is recommended to drive the reaction to completion.[6]

• Incubation:

  • Incubate the reaction mixture for 4-12 hours at room temperature or overnight at 4°C.[7] The reaction can be monitored by observing the decrease in DBCO absorbance at approximately 310 nm.[2]

• Purification of the ADC:

  • Purify the ADC from unreacted payload and other reagents using methods such as size-exclusion chromatography (SEC), hydrophobic interaction chromatography (HIC), or tangential flow filtration (TFF).[6]

Data Presentation: Quantitative Parameters

Parameter	Recommended Range/Value	Reference
Antibody Modification
Molar Excess of EDC to DBCO-Acid	2 to 5-fold	[1]
Molar Excess of NHS to DBCO-Acid	1.2 to 2-fold	[1]
Molar Excess of DBCO-NHS Ester to Antibody	10 to 30-fold	[3][4]
Final DMSO/DMF Concentration	< 20%	[2][3]
Payload Conjugation (SPAAC)
Molar Excess of Azide-Payload to DBCO-Antibody	1.5 to 5-fold	[6]
ADC Characterization
Typical Drug-to-Antibody Ratio (DAR)	2 to 8	[8]

Characterization of the Antibody-Drug Conjugate

Accurate characterization of the ADC is critical to ensure its efficacy and safety. The drug-to-antibody ratio (DAR) is a key quality attribute.

Caption: Methods for ADC characterization and DAR determination.

Protocol 4: DAR Determination by Hydrophobic Interaction Chromatography (HIC)

HIC separates ADC species based on differences in hydrophobicity imparted by the drug-linker.

Materials:

• HIC column

• Mobile Phase A (High Salt): e.g., 1.5 M Ammonium Sulfate in 25 mM Sodium Phosphate, pH 7.0

• Mobile Phase B (Low Salt): e.g., 25 mM Sodium Phosphate, pH 7.0

• HPLC system

Procedure:

• Sample Preparation: Dilute the purified ADC to a suitable concentration (e.g., 1 mg/mL) in Mobile Phase A.

• Chromatography:

  • Equilibrate the HIC column with Mobile Phase A.

  • Inject the ADC sample.

  • Elute the ADC species with a linear gradient from 100% Mobile Phase A to 100% Mobile Phase B over a suitable time (e.g., 30 minutes).[9]

• Data Analysis:

  • Identify the peaks corresponding to the unconjugated antibody (DAR 0) and the different drug-loaded species (DAR 2, DAR 4, etc.).

  • Calculate the average DAR by determining the relative area of each peak.

Protocol 5: DAR Determination by LC-MS

LC-MS provides a highly accurate and detailed analysis of ADCs.

Materials:

• Reversed-phase column suitable for large proteins

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• LC-MS system (e.g., Q-TOF or Orbitrap)

Procedure:

• Sample Preparation: The ADC sample may require reduction and/or deglycosylation depending on the "middle-up" or "middle-down" approach.

• Chromatography:

  • Equilibrate the column with a low percentage of Mobile Phase B.

  • Inject the sample.

  • Elute the ADC species with a suitable gradient (e.g., 20-60% B over 15 minutes).[9]

• Mass Spectrometry:

  • Acquire data in positive ion mode over an appropriate mass range for the ADC or its subunits.

• Data Analysis:

  • Deconvolute the mass spectra to obtain the zero-charge masses of the different ADC species.

  • Calculate the DAR based on the mass shift between the unconjugated antibody/subunit and the drug-conjugated species.

Protocol 6: DAR Determination by UV-Vis Spectroscopy

This is a simple and rapid method for determining the average DAR.

Materials:

• UV-Vis spectrophotometer

• Quartz cuvettes

Procedure:

• Determine Extinction Coefficients:

  • Measure the extinction coefficients of the unconjugated antibody and the free drug at two wavelengths (e.g., 280 nm and the λmax of the drug).

• Measure ADC Absorbance:

  • Measure the absorbance of the purified ADC solution at the same two wavelengths.

• Calculate Average DAR:

  • Use the Beer-Lambert law and a set of simultaneous equations to calculate the concentrations of the antibody and the drug in the ADC sample. The ratio of these concentrations gives the average DAR.[][11]

References

• 1. benchchem.com [benchchem.com]
• 2. docs.aatbio.com [docs.aatbio.com]
• 3. broadpharm.com [broadpharm.com]
• 4. help.lumiprobe.com [help.lumiprobe.com]
• 6. researchgate.net [researchgate.net]
• 7. interchim.fr [interchim.fr]
• 8. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
• 9. benchchem.com [benchchem.com]
• 11. Drug-to-antibody ratio (DAR) by UV/Vis spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]

Revolutionizing Cell Surface Analysis: A Guide to Labeling with DBCO-PEG3-Acid

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

In the dynamic field of cellular biology and drug development, the ability to precisely label and visualize cell surface molecules is paramount. This application note details a robust and biocompatible method for cell surface labeling using DBCO-PEG3-Acid, a key reagent in copper-free click chemistry. This technique, formally known as Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC), offers a highly specific and efficient approach to covalently attach probes to biomolecules in living systems without the cytotoxicity associated with copper catalysts.[1]

The methodology involves a two-step process. First, cells are metabolically engineered to express azide (B81097) groups on their surface glycans by culturing them with an azide-modified sugar, such as tetraacetylated N-azidoacetyl-D-mannosamine (Ac4ManNAz).[2] The cellular machinery incorporates this sugar into sialoglycans, presenting the azide moiety on the cell surface.[2] In the second step, the DBCO-PEG3-Acid, which contains a strained alkyne (DBCO), is introduced. The DBCO group selectively and rapidly reacts with the azide group in a bioorthogonal manner, forming a stable triazole linkage and effectively labeling the cell surface.[3] The integrated PEG3 spacer enhances solubility and reduces steric hindrance, further optimizing the labeling process.

This powerful technique enables a wide range of applications, including high-resolution imaging of the glycome, tracking of specific cell populations, and quantitative analysis of cell surface glycan expression using flow cytometry.[2][4]

Data Presentation

The efficiency and biocompatibility of the DBCO-PEG3-Acid labeling method are critical for reliable and reproducible results. The following tables summarize key quantitative data gathered from various studies, providing a comparative reference for experimental design.

Table 1: Metabolic Labeling and Cell Viability

Parameter	Cell Type(s)	Concentration/Condition	Observation	Reference(s)
Optimal Ac4ManNAz Concentration	A549, hUCB-EPCs	10 µM for 3 days	Sufficient labeling efficiency with minimal impact on cell physiology and proliferation.	[4][5][6][7]
High Ac4ManNAz Concentration Effects	A549, primary mouse neurons	>20-50 µM	Decreased cell proliferation, migration, and viability.	[5][7]
DBCO Reagent Cytotoxicity	A549	Up to 100 µM	No significant increase in cytotoxicity observed over time.	[8][9]
Overall Labeling Viability	Various	Optimized Ac4ManNAz and DBCO concentrations	High cell viability (>90%) maintained post-labeling.	[8][9][10]

Table 2: Labeling Efficiency and Reaction Parameters

Parameter	Reagents	Observation	Reference(s)
Labeling Efficiency	Ac4ManNAz and DBCO-Cy5	Achieved 100% labeling efficacy in one study. Labeling intensity is DBCO-conjugate concentration-dependent.	[9][11]
Reaction Kinetics Comparison	DBCO vs. BCN	DBCO exhibits a ~1.3–1.9-fold higher binding efficiency to azide-modified surfaces compared to BCN.	[12]
DBCO-Fluorophore Concentration	DBCO-Cy5, DBCO-AF488	Effective labeling achieved with concentrations ranging from 5 µM to 50 µM.	[10][11]
Click Reaction Incubation Time	DBCO-conjugates	Typically 30 to 60 minutes at 37°C.	[13][14]

Experimental Protocols

This section provides a detailed methodology for the cell surface labeling workflow.

Protocol 1: Metabolic Labeling of Cultured Cells with Ac4ManNAz

This protocol describes the incorporation of azide groups into the cell surface glycans via metabolic engineering.

Materials:

• Mammalian cells of interest (e.g., A549, Jurkat, CHO)

• Complete cell culture medium

• Ac4ManNAz

• Dimethyl sulfoxide (B87167) (DMSO)

• Cell counting apparatus

Procedure:

• Cell Seeding: Seed cells in a suitable culture vessel (e.g., plates, flasks, or glass-bottom dishes for imaging) and allow them to adhere and grow to the desired confluency (typically 50-70%).

• Prepare Ac4ManNAz Stock Solution: Prepare a 10 mM stock solution of Ac4ManNAz in sterile DMSO.

• Metabolic Labeling: Add the Ac4ManNAz stock solution to the cell culture medium to a final concentration of 10-25 µM. For optimization, a concentration range can be tested.[5][15] A negative control of cells cultured with an equivalent volume of DMSO should be included.

• Incubation: Incubate the cells for 24-72 hours at 37°C in a 5% CO2 incubator to allow for the metabolic incorporation of the azide sugar into the cell surface glycans. The optimal incubation time may vary depending on the cell type and proliferation rate.

Protocol 2: Cell Surface Labeling with DBCO-PEG3-Acid Conjugate

This protocol details the copper-free click chemistry reaction between the azide-modified cells and a DBCO-PEG3-Acid conjugate (e.g., conjugated to a fluorophore).

Materials:

• Azide-labeled cells (from Protocol 1)

• Control cells (DMSO-treated)

• DBCO-PEG3-Acid conjugated to a reporter molecule (e.g., fluorescent dye)

• Phosphate-buffered saline (PBS), pH 7.4

• Bovine serum albumin (BSA) or Fetal Bovine Serum (FBS)

• Live cell imaging buffer (for microscopy) or FACS buffer (for flow cytometry)

Procedure:

• Cell Preparation:

  • For adherent cells, gently wash the cell monolayer twice with pre-warmed PBS.

  • For suspension cells, pellet the cells by centrifugation (e.g., 300 x g for 5 minutes) and resuspend in pre-warmed PBS. Repeat the wash step twice.

• Prepare Labeling Solution: Prepare the DBCO-PEG3-Acid-fluorophore conjugate solution in a suitable buffer (e.g., PBS with 1% BSA or live cell imaging buffer) at the desired final concentration. A typical starting concentration is 10-20 µM.[10][13]

• Click Reaction:

  • Resuspend the washed cells in the labeling solution.

  • Incubate for 30-60 minutes at 37°C, protected from light.[13][14]

• Washing:

  • For adherent cells, remove the labeling solution and wash the cells three times with PBS.

  • For suspension cells, pellet the cells by centrifugation, remove the supernatant, and resuspend in fresh buffer. Repeat the wash step three times to remove any unbound DBCO reagent.

• Analysis: The labeled cells are now ready for downstream analysis such as fluorescence microscopy or flow cytometry.

Protocol 3: Analysis by Flow Cytometry

Procedure:

• Cell Harvesting (for adherent cells): Gently detach the cells using a non-enzymatic cell dissociation solution.

• Staining (Optional): If desired, stain with a viability dye (e.g., Propidium Iodide or DAPI) to exclude dead cells from the analysis.

• Resuspension: Resuspend the final cell pellet in FACS buffer (e.g., PBS with 1% BSA and 2 mM EDTA).

• Data Acquisition: Analyze the cells on a flow cytometer using the appropriate laser and filter settings for the chosen fluorophore. Compare the fluorescence intensity of the azide-labeled cells to the DMSO-treated control cells.

Mandatory Visualizations

The following diagrams illustrate the key processes involved in cell surface labeling with DBCO-PEG3-Acid.

Caption: Experimental workflow for cell surface labeling.

Caption: Copper-free click chemistry on the cell surface.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. frontiersin.org [frontiersin.org]
• 4. Physiological Effects of Ac4ManNAz and Optimization of Metabolic Labeling for Cell Tracking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Physiological Effects of Ac4ManNAz and Optimization of Metabolic Labeling for Cell Tracking - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. thno.org [thno.org]
• 9. Cell Labeling and Tracking Method without Distorted Signals by Phagocytosis of Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. DSpace [diposit.ub.edu]
• 13. vectorlabs.com [vectorlabs.com]
• 14. interchim.fr [interchim.fr]
• 15. benchchem.com [benchchem.com]

Application Notes and Protocols for Peptide PEGylation using DBCO-PEG3-Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

PEGylation, the covalent attachment of polyethylene (B3416737) glycol (PEG) chains to therapeutic molecules, is a widely adopted strategy to enhance the pharmacokinetic and pharmacodynamic properties of peptides. This modification can lead to a prolonged circulation half-life, improved proteolytic stability, reduced immunogenicity, and increased solubility. DBCO-PEG3-Acid is a heterobifunctional linker that enables a two-step, controlled PEGylation strategy. It features a dibenzocyclooctyne (DBCO) group for highly specific and efficient copper-free click chemistry, a short three-unit PEG spacer to enhance hydrophilicity, and a terminal carboxylic acid for conjugation to primary amines on a peptide.[1][2][3]

This two-step approach involves first conjugating the DBCO-PEG3-Acid to a peptide via its primary amines (N-terminus or lysine (B10760008) residues) through a stable amide bond. This is typically achieved by activating the carboxylic acid group with carbodiimide (B86325) chemistry (e.g., EDC/NHS). The resulting DBCO-functionalized peptide can then be reacted with an azide-modified molecule of interest (e.g., another peptide, a drug, or an imaging agent) through Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). This bioorthogonal reaction is highly efficient and proceeds under mild, physiological conditions without the need for a cytotoxic copper catalyst, making it ideal for sensitive biomolecules.[1][2][3][4][5]

Key Features and Advantages:

• Biocompatibility: The copper-free SPAAC reaction is well-suited for biological applications due to the absence of cellular toxicity associated with copper catalysts.[1][4][5]

• High Specificity: The DBCO group reacts exclusively with azides, ensuring precise and targeted conjugation with minimal off-target reactions.[1][5]

• Stable Linkage: The initial amide bond and the subsequent triazole linkage formed during the SPAAC reaction are highly stable under physiological conditions.[1][4]

• Versatility: This strategy allows for the modular assembly of complex bioconjugates.

Data Presentation

The following tables summarize key quantitative data and reaction parameters for the successful PEGylation of peptides using DBCO-PEG-Acid linkers. The data is compiled from various sources and represents typical starting conditions that may require optimization for specific peptides and applications.

Table 1: Physicochemical Properties of DBCO-PEG3-Acid

Property	Value	Reference(s)
Molecular Formula	C27H29NO6
Molecular Weight	475.53 g/mol
Appearance	White to off-white solid
Solubility	Soluble in DMSO, DMF, DCM
Storage Conditions	-20°C, desiccated, protected from light

Table 2: Recommended Reaction Parameters for EDC/NHS Activation and Peptide Conjugation

Parameter	Recommended Range	Typical Value	Reference(s)
Molar Ratio (EDC:DBCO-PEG3-Acid)	1.2:1 to 5:1	2:1 to 5:1	[2]
Molar Ratio (NHS:DBCO-PEG3-Acid)	1.2:1 to 2:1	1.2:1	[2]
Molar Ratio (Linker:Peptide)	1.5:1 to 20:1	10:1 to 20:1	[1][2]
Activation Buffer	0.1 M MES, pH 5.5-6.0	0.1 M MES, pH 5.5	[2]
Conjugation Buffer	PBS, pH 7.2-8.0	PBS, pH 7.4	[2]
Activation Time	15-30 minutes	15 minutes	[1][2]
Conjugation Time	2-4 hours at RT or overnight at 4°C	2 hours at RT	[1][2]
Quenching Reagent	50-100 mM Tris or Glycine	50 mM Tris-HCl	[1][3]

Table 3: Recommended Reaction Parameters for Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

Parameter	Recommended Range	Typical Value	Reference(s)
Molar Ratio (DBCO-Peptide:Azide-Molecule)	1:1.5 to 1:3	1:2	[6]
Reaction Buffer	PBS, pH 7.4 or other non-azide containing buffers	PBS, pH 7.4	[4][7]
Reaction Temperature	4°C to 37°C	Room Temperature	[6]
Reaction Time	1-24 hours	2-4 hours	[4][7]
Typical Efficiency	>95%	>95%	[8]

Experimental Protocols

This section provides detailed protocols for the two-stage PEGylation of a peptide using DBCO-PEG3-Acid.

Protocol 1: Conjugation of DBCO-PEG3-Acid to an Amine-Containing Peptide

This protocol describes the activation of the carboxylic acid on DBCO-PEG3-Acid using EDC and NHS, followed by conjugation to a peptide containing primary amines.

Materials and Reagents:

• Peptide with at least one primary amine (N-terminus or Lysine side chain)

• DBCO-PEG3-Acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS) or Sulfo-NHS

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), 0.5 M NaCl, pH 5.5

• Conjugation Buffer: Phosphate-buffered saline (PBS), pH 7.4

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Purification system (e.g., RP-HPLC, size-exclusion chromatography)

Procedure:

• Reagent Preparation:

  • Allow all reagents to equilibrate to room temperature before use.

  • Prepare a stock solution of the peptide in Conjugation Buffer at a suitable concentration (e.g., 1-5 mg/mL).

  • Prepare a stock solution of DBCO-PEG3-Acid (e.g., 10 mg/mL) in anhydrous DMF or DMSO.

  • Immediately before use, prepare fresh solutions of EDC and NHS in Activation Buffer.

• Activation of DBCO-PEG3-Acid:

  • In a microcentrifuge tube, mix DBCO-PEG3-Acid with a 2 to 5-fold molar excess of EDC and a 1.2 to 2-fold molar excess of NHS.[2]

  • Vortex briefly and incubate for 15-30 minutes at room temperature to form the reactive NHS ester.[1][2]

• Conjugation to the Peptide:

  • Add the freshly activated DBCO-NHS ester solution to the peptide solution. A 10- to 20-fold molar excess of the linker to the peptide is a common starting point, but this should be optimized for your specific peptide.[1]

  • Ensure the final concentration of the organic solvent (DMF or DMSO) is below 20% to avoid peptide denaturation.[3]

  • Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C with gentle stirring.[1][2]

• Quenching the Reaction:

  • Add Quenching Buffer to a final concentration of 50-100 mM to quench any unreacted NHS esters.[1][3]

  • Incubate for 15 minutes at room temperature.

• Purification of the DBCO-Peptide:

  • Purify the DBCO-labeled peptide from unreacted linker and byproducts using reverse-phase HPLC (RP-HPLC) with a C18 column or size-exclusion chromatography (SEC), depending on the size and properties of the peptide.[1]

• Characterization and Storage:

  • Confirm the successful conjugation and purity of the DBCO-peptide using analytical RP-HPLC and Mass Spectrometry (e.g., ESI-MS or MALDI-TOF) to verify the mass increase corresponding to the addition of the DBCO-PEG3 moiety.[1][9][10]

  • The degree of labeling (DOL) can be estimated using UV-Vis spectroscopy by measuring the absorbance at 280 nm (for the peptide) and ~309 nm (for the DBCO group).[1][3]

  • Store the purified, lyophilized DBCO-peptide at -20°C or -80°C, protected from light.[1]

Protocol 2: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

This protocol describes the reaction of the purified DBCO-peptide with an azide-functionalized molecule.

Materials and Reagents:

• Purified DBCO-peptide (from Protocol 1)

• Azide-functionalized molecule of interest

• Reaction Buffer: PBS, pH 7.4 (ensure it is free of any azide (B81097) salts)

• Anhydrous DMSO or DMF (if needed for solubility)

• Purification system (e.g., RP-HPLC, SEC)

Procedure:

• Dissolve Reactants:

  • Dissolve the DBCO-peptide in the Reaction Buffer to a final concentration of 1-10 mM.[7]

  • Dissolve the azide-functionalized molecule in a minimal amount of a compatible organic solvent (e.g., DMSO) if necessary, and then dilute it into the Reaction Buffer. A 1.5 to 3-fold molar excess of the azide-reagent is typically used.[6]

• Reaction Incubation:

  • Mix the solutions of the DBCO-peptide and the azide-molecule.

  • Incubate the reaction mixture at room temperature for 2-4 hours or overnight at 4°C.[4] Reaction times can vary depending on the reactant concentrations and reactivity.[7]

  • The reaction progress can be monitored by RP-HPLC or LC-MS.

• Purification:

  • Purify the final peptide conjugate using an appropriate method such as RP-HPLC or SEC to remove any unreacted starting materials.

• Characterization:

  • Confirm the formation of the final conjugate and its purity by analytical RP-HPLC and Mass Spectrometry.

Mandatory Visualizations

Caption: Chemical reaction pathway for peptide PEGylation using DBCO-PEG3-Acid.

Caption: Experimental workflow for labeling a peptide with DBCO-PEG3-Acid.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. jcmarot.com [jcmarot.com]
• 6. interchim.fr [interchim.fr]
• 7. benchchem.com [benchchem.com]
• 8. lifetein.com [lifetein.com]
• 9. researchgate.net [researchgate.net]
• 10. ingenieria-analitica.com [ingenieria-analitica.com]

Application Notes and Protocols for DBCO-PEG3-Acid in Copper-Free Click Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing DBCO-PEG3-Acid in strain-promoted alkyne-azide cycloaddition (SPAAC), a cornerstone of copper-free click chemistry. The protocols and data presented herein are intended to facilitate the seamless integration of this versatile linker into bioconjugation, drug delivery, and proteomics workflows.

Introduction to DBCO-PEG3-Acid and SPAAC

Dibenzocyclooctyne (DBCO) reagents are central to copper-free click chemistry, enabling covalent bond formation with azide-functionalized molecules under mild, biocompatible conditions.[1][2] The reaction, known as Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC), is driven by the ring strain of the DBCO group, which rapidly and specifically reacts with an azide (B81097) to form a stable triazole linkage.[2][3] This process is bioorthogonal, meaning the reactive groups do not interfere with native biological functionalities, making it ideal for applications in living systems.[4][5]

DBCO-PEG3-Acid is a heterobifunctional linker featuring a DBCO group for click chemistry and a carboxylic acid for further functionalization. The inclusion of a polyethylene (B3416737) glycol (PEG) spacer enhances hydrophilicity, reduces aggregation, and minimizes steric hindrance.[6][7] This reagent is particularly valuable in the synthesis of PROTACs (Proteolysis Targeting Chimeras) and for conjugating molecules to proteins, peptides, and other biomolecules.[8]

The key advantages of the DBCO-azide reaction include:

• Biocompatibility: The reaction proceeds efficiently without the need for a cytotoxic copper catalyst, making it suitable for in vivo applications.[1][2]

• High Efficiency: SPAAC reactions typically result in high, often quantitative, yields of the desired conjugate.[1][4]

• Mild Conditions: Conjugation is effective in aqueous buffers at room temperature, preserving the integrity of sensitive biomolecules.[1]

• Specificity: The DBCO group reacts exclusively with azides, ensuring precise and predictable conjugation.[4][5]

• Stability: Both the DBCO and azide moieties, as well as the resulting triazole linkage, are stable under physiological conditions.[1][4]

Core Applications

DBCO-PEG3-Acid is a versatile tool with broad applications in life sciences and drug development:

• Bioconjugation: Labeling of proteins, antibodies, peptides, and oligonucleotides for imaging, tracking, and functional studies.[4][9]

• Drug Delivery: Construction of Antibody-Drug Conjugates (ADCs) and targeted delivery systems.[10]

• PROTAC Synthesis: As a fundamental building block in the creation of PROTACs for targeted protein degradation.[8]

• Surface Modification: Functionalization of nanoparticles and other material surfaces for biological applications.[11]

• Radiolabeling: Incorporation of imaging agents for applications in PET and SPECT imaging.[6]

Recommended Reaction Conditions for DBCO-Azide Conjugation

Successful conjugation relies on optimizing several key parameters. The following table summarizes the recommended starting conditions for a typical SPAAC reaction involving a DBCO-functionalized molecule and an azide-containing partner.

Parameter	Recommended Condition	Notes
Molar Ratio (DBCO:Azide)	1.5:1 to 10:1	A molar excess of one reactant can drive the reaction to completion. If the azide-containing molecule is precious, this ratio can be inverted.[12] For antibody conjugations, a 1.5 to 10-fold molar excess of the DBCO reagent is a good starting point.[4][12]
Temperature	4°C to 37°C	Reactions are efficient across this range. Room temperature (20-25°C) is common.[4][12] Higher temperatures lead to faster reaction rates, while lower temperatures (4°C) can be used to maintain the stability of sensitive biomolecules.[12]
Reaction Time	4 to 24 hours	Typical reaction times are between 4-12 hours at room temperature.[4][12] For lower concentrations, lower temperatures, or larger biomolecules, extending the incubation to 24-48 hours may improve yields.[4][12]
Solvent	Aqueous buffers (e.g., PBS, HEPES) or organic solvents (e.g., DMSO, DMF)	For biomolecule conjugation, aqueous buffers are preferred.[12] If the DBCO reagent has limited aqueous solubility, it can be dissolved first in a minimal amount of a water-miscible organic solvent like DMSO and then added to the aqueous reaction mixture. The final concentration of the organic solvent should typically be kept below 20% to prevent protein precipitation.[1][12]
pH	7.0 to 9.0	A neutral to slightly basic pH is generally optimal. Buffers such as PBS (pH 7.4), HEPES, or borate (B1201080) buffer are commonly used.[4]

Experimental Protocols

Protocol 1: Activation of DBCO-PEG3-Acid and Conjugation to an Amine-Containing Biomolecule

This two-stage protocol first involves the activation of the carboxylic acid group of DBCO-PEG3-Acid to an N-hydroxysuccinimide (NHS) ester, followed by conjugation to a primary amine on the target biomolecule.

Materials:

• DBCO-PEG3-Acid

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-Hydroxysuccinimide (NHS)

• Anhydrous, amine-free solvent (e.g., DMF or DMSO)

• Amine-containing biomolecule (e.g., protein, peptide)

• Reaction Buffer: Amine-free buffer, such as PBS (phosphate-buffered saline), pH 7.2-7.5. Note: Avoid buffers containing primary amines like Tris or glycine.[4]

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• Purification system (e.g., size-exclusion chromatography, dialysis, or HPLC).[12]

Procedure:

Stage 1: Activation of DBCO-PEG3-Acid to DBCO-PEG3-NHS Ester

• Dissolve DBCO-PEG3-Acid in anhydrous DMF or DMSO.

• Add 1.1 equivalents of NHS, followed by 1.1 equivalents of EDC.

• Stir the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) at room temperature for 4-12 hours.

• The resulting DBCO-PEG3-NHS ester solution can be used directly in the next stage or purified if necessary.

Stage 2: Conjugation to Amine-Containing Biomolecule

• Prepare the amine-containing biomolecule in the reaction buffer (e.g., PBS, pH 7.4) at a concentration of 1-10 mg/mL.[1]

• Add the freshly prepared DBCO-PEG3-NHS ester solution to the biomolecule solution. A 10- to 20-fold molar excess of the DBCO reagent is recommended for protein concentrations below 5 mg/mL.[4] Ensure the final concentration of organic solvent remains below 20%.[12]

• Incubate the reaction mixture for 1-2 hours at room temperature or 2-4 hours at 4°C.

• (Optional) Quench the reaction by adding a quenching solution to a final concentration of 10-50 mM and incubating for 15 minutes at room temperature.[4]

• Purify the DBCO-labeled biomolecule from excess, unreacted DBCO reagent using a suitable method such as size-exclusion chromatography, dialysis, or HPLC.[4][12] The purified conjugate is now ready for reaction with an azide-containing molecule.

Protocol 2: Direct Conjugation of a DBCO-Labeled Biomolecule to an Azide-Containing Molecule

This protocol outlines the final click reaction step between the DBCO-functionalized biomolecule (from Protocol 1 or a commercially acquired reagent) and a molecule containing an azide group.

Materials:

• DBCO-labeled biomolecule

• Azide-containing molecule

• Reaction Buffer: PBS, pH 7.4, or other suitable buffer. Important: Avoid buffers containing sodium azide, as it will react with the DBCO group.[1][4]

• Purification system (e.g., size-exclusion chromatography, dialysis, or HPLC)

Procedure:

• Prepare a solution of the DBCO-labeled biomolecule in the reaction buffer.

• Prepare a solution of the azide-containing molecule. If the azide molecule is not readily soluble in aqueous buffer, dissolve it first in a minimal volume of DMSO or DMF.

• Add the azide-containing molecule to the solution of the DBCO-labeled biomolecule. A 1.5 to 3-fold molar excess of the less critical component is recommended to ensure high conjugation efficiency.[4][12]

• Incubate the mixture for 4-12 hours at room temperature or overnight at 4°C.[12] For sensitive molecules or to maximize yield, the reaction can be performed at 4°C for up to 48 hours.[12]

• Monitor the reaction progress if desired. The consumption of the DBCO group can be tracked by UV-Vis spectroscopy, as it has a characteristic absorbance around 310 nm.[1]

• Once the reaction is complete, purify the final conjugate to remove any unreacted starting materials using an appropriate method like size-exclusion chromatography or dialysis.[4]

• Store the purified conjugate under appropriate conditions, typically at 4°C or -20°C, protected from light.[4][11]

Visualizations

Caption: General reaction scheme for Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC).

Caption: Experimental workflow for a typical bioconjugation using DBCO-PEG3-Acid.

References

• 1. docs.aatbio.com [docs.aatbio.com]
• 2. Activated DBCO PEG for Copper Free Click Chemistry | Biopharma PEG [biochempeg.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. interchim.fr [interchim.fr]
• 5. medium.com [medium.com]
• 6. DBCO-PEG3-TCO - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 7. DBCO-PEG3-oxyamine - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. DBCO linkers - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 10. DBCO PEG, Click Chemistry Tool | BroadPharm [broadpharm.com]
• 11. Conjugation of Azide-Tagged Targets to DBCO-Functionalized Gold Nanoparticles | Nanopartz™ [nanopartz.com]
• 12. benchchem.com [benchchem.com]

Step-by-Step Guide to DBCO-PEG3-Acid Conjugation: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the principles and techniques for the successful conjugation of DBCO-PEG3-Acid to amine-containing biomolecules and subsequent copper-free click chemistry. DBCO-PEG3-Acid is a valuable heterobifunctional linker used in bioconjugation, particularly for the development of antibody-drug conjugates (ADCs), targeted imaging agents, and other advanced biotherapeutics. The dibenzocyclooctyne (DBCO) group facilitates a highly specific and biocompatible strain-promoted alkyne-azide cycloaddition (SPAAC) reaction, while the carboxylic acid moiety allows for covalent attachment to primary amines on proteins, peptides, or other molecules. The polyethylene (B3416737) glycol (PEG) spacer enhances solubility and reduces steric hindrance.

Overview of the Conjugation Workflow

The conjugation process using DBCO-PEG3-Acid is a two-stage procedure. The first stage involves the activation of the carboxylic acid on the DBCO-PEG3-Acid linker to make it reactive towards primary amines. This is typically achieved through the formation of an N-hydroxysuccinimide (NHS) ester. The second stage is the strain-promoted alkyne-azide cycloaddition (SPAAC), also known as copper-free click chemistry, where the DBCO-functionalized biomolecule reacts with a molecule containing an azide (B81097) group.

Experimental Protocols

This section details the step-by-step procedures for the activation of DBCO-PEG3-Acid, its conjugation to an amine-containing protein, and the subsequent SPAAC reaction.

Protocol 1: Activation of DBCO-PEG3-Acid with EDC and NHS

This protocol describes the in-situ activation of the carboxylic acid group of DBCO-PEG3-Acid to form a reactive NHS ester. This activated linker can then be directly used for conjugation to amine-containing biomolecules.

Materials:

• DBCO-PEG3-Acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (Sulfo-NHS) for aqueous reactions

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 4.5-6.0[1]

Procedure:

• Reagent Preparation:

  • Allow all reagents to equilibrate to room temperature before use.

  • Prepare a stock solution of DBCO-PEG3-Acid in anhydrous DMF or DMSO (e.g., 10 mg/mL).

  • Immediately before use, prepare fresh solutions of EDC and NHS (or Sulfo-NHS) in the Activation Buffer.

• Activation Reaction:

  • In a reaction vial, add the desired amount of DBCO-PEG3-Acid from the stock solution.

  • Add EDC and NHS (or Sulfo-NHS) to the DBCO-PEG3-Acid solution. A molar excess of EDC and NHS is required for efficient activation.[2][3]

  • Incubate the reaction mixture for 15-30 minutes at room temperature.[3] The resulting solution contains the activated DBCO-PEG3-NHS ester and is ready for the next conjugation step.

Protocol 2: Conjugation of Activated DBCO-PEG3-Acid to an Amine-Containing Protein

This protocol outlines the conjugation of the in situ activated DBCO-PEG3-NHS ester to a protein containing accessible primary amine groups (e.g., lysine (B10760008) residues).

Materials:

• Activated DBCO-PEG3-NHS ester solution (from Protocol 1)

• Amine-containing protein (e.g., antibody) in an amine-free buffer

• Coupling Buffer: Phosphate-Buffered Saline (PBS), pH 7.2-8.0, or 100 mM carbonate/bicarbonate buffer, pH 8.0-8.5.[4]

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Purification equipment (e.g., desalting spin column, size-exclusion chromatography system, or dialysis cassettes)

Procedure:

• Protein Preparation:

  • Ensure the protein is in an amine-free buffer. If necessary, perform a buffer exchange using a desalting column or dialysis.

  • Adjust the protein concentration to 1-10 mg/mL in the Coupling Buffer.[5]

• Conjugation Reaction:

  • Add the freshly prepared activated DBCO-PEG3-NHS ester solution to the protein solution. The molar ratio of the activated linker to the protein will determine the degree of labeling and should be optimized for each specific application.[4]

  • Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C with gentle mixing.[3]

• Quenching the Reaction:

  • To stop the reaction and quench any unreacted NHS esters, add the Quenching Buffer to a final concentration of 50-100 mM.

  • Incubate for an additional 15-30 minutes at room temperature.[3]

• Purification of the DBCO-labeled Protein:

  • Remove excess, unreacted DBCO linker and quenching reagents using a desalting spin column, size-exclusion chromatography (SEC), or dialysis against a suitable buffer (e.g., PBS, pH 7.4).[6]

Protocol 3: Copper-Free Click Chemistry (SPAAC) Reaction

This protocol describes the reaction between the purified DBCO-labeled protein and an azide-containing molecule.

Materials:

• Purified DBCO-labeled protein

• Azide-containing molecule (e.g., drug, fluorophore, biotin)

• Reaction Buffer: PBS, pH 7.4 (ensure it is azide-free)

Procedure:

• Reaction Setup:

  • Combine the DBCO-labeled protein with the azide-containing molecule in the Reaction Buffer. A molar excess of the azide-functionalized molecule is often used to ensure complete conjugation.[5]

  • The reaction is efficient at a wide range of concentrations and temperatures (4-37°C).[4]

• Incubation:

  • Incubate the reaction mixture for 2-12 hours at room temperature or overnight at 4°C.[4] The reaction progress can be monitored by observing the decrease in DBCO absorbance at approximately 310 nm.[5]

• Final Purification:

  • Purify the final conjugate to remove any unreacted azide-containing molecule using an appropriate method such as SEC, dialysis, or tangential flow filtration (TFF), depending on the properties of the conjugate and the excess reagent.

Data Presentation

The following tables summarize key quantitative parameters for the DBCO-PEG3-Acid conjugation process.

Table 1: Reaction Conditions for DBCO-PEG3-Acid Activation and Conjugation

Parameter	Activation Step (EDC/NHS)	Amine Coupling Step
Buffer	0.1 M MES	PBS or Carbonate/Bicarbonate
pH	4.5 - 6.0[1]	7.2 - 8.5[4]
Molar Ratio (Linker:Protein)	N/A	5:1 to 20:1 (starting point, requires optimization)[5]
Molar Ratio (EDC:Acid)	2:1 to 5:1[7]	N/A
Molar Ratio (NHS:Acid)	1.2:1 to 2:1[7]	N/A
Temperature	Room Temperature	Room Temperature or 4°C
Reaction Time	15 - 30 minutes[3]	1 - 2 hours (RT) or overnight (4°C)[3]

Table 2: Reaction Conditions and Kinetics for SPAAC (Copper-Free Click Chemistry)

Parameter	Value
Buffer	PBS (azide-free)
pH	7.4
Molar Ratio (DBCO:Azide)	1:1.5 to 1:10 (excess of one partner drives the reaction)
Temperature	4 - 37 °C[4]
Reaction Time	2 - 12 hours (can be longer for larger molecules)[4]
Second-Order Rate Constant (k)	~0.1 - 1.0 M⁻¹s⁻¹ (for DBCO-benzyl azide)

Characterization of the Final Conjugate

Degree of Labeling (DOL): The number of DBCO molecules conjugated per protein can be determined using UV-Vis spectrophotometry. This involves measuring the absorbance of the purified conjugate at 280 nm (for protein) and ~309 nm (for DBCO).

Purity: The purity of the final conjugate and the removal of unconjugated starting materials can be assessed by techniques such as SDS-PAGE, which will show a shift in the molecular weight of the conjugated protein, and HPLC (e.g., SEC, RP-HPLC, or HIC).[6]

Mandatory Visualization

References

• 1. Chemical Conjugation Strategies for the Development of Protein-Based Subunit Nanovaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Carbodiimide Crosslinker Chemistry | Thermo Fisher Scientific - UK [thermofisher.com]
• 3. info.gbiosciences.com [info.gbiosciences.com]
• 4. Enhancing conjugation rate of antibodies to carboxylates: Numerical modeling of conjugation kinetics in microfluidic channels and characterization of chemical over-exposure in conventional protocols by quartz crystal microbalance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 6. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 7. support.nanotempertech.com [support.nanotempertech.com]

Revolutionizing Targeted Protein Degradation: Application of DBCO-PEG3-Acid in PROTAC Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of DBCO-PEG3-Acid as a versatile linker in the synthesis of Proteolysis Targeting Chimeras (PROTACs). PROTACs are a novel class of therapeutic agents that leverage the cell's ubiquitin-proteasome system to selectively eliminate disease-causing proteins. The linker component is a critical determinant of a PROTAC's efficacy, influencing the formation of a productive ternary complex between the target protein and an E3 ubiquitin ligase.

DBCO-PEG3-Acid is a heterobifunctional linker featuring a dibenzocyclooctyne (DBCO) group for copper-free click chemistry and a carboxylic acid for stable amide bond formation. The integrated polyethylene (B3416737) glycol (PEG3) spacer enhances the solubility and pharmacokinetic properties of the resulting PROTAC. This linker enables a modular and efficient assembly of these complex molecules, facilitating the rapid development of novel protein degraders.

Key Features of DBCO-PEG3-Acid in PROTAC Synthesis:

• DBCO Group: Facilitates highly efficient and bioorthogonal conjugation to azide-containing molecules via Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC). This copper-free click chemistry is advantageous for its mild and biocompatible reaction conditions.

• PEG3 Spacer: The hydrophilic triethylene glycol spacer improves the aqueous solubility of the PROTAC molecule, a common challenge for these large and often hydrophobic compounds. The linker length is crucial for achieving the optimal orientation of the target protein and the E3 ligase for efficient ubiquitination.

• Carboxylic Acid Group: Provides a reactive handle for standard amide coupling with an amine-functionalized E3 ligase ligand, forming a stable amide bond.

PROTAC Mechanism of Action

PROTACs function by simultaneously binding to a protein of interest (POI) and an E3 ubiquitin ligase, forming a ternary complex. This proximity induces the E3 ligase to ubiquitinate the POI, marking it for degradation by the proteasome. The PROTAC molecule is then released to engage another target protein, acting in a catalytic manner.

General mechanism of PROTAC-mediated protein degradation.

Application Focus: Targeting BRD4 for Cancer Therapy

Bromodomain-containing protein 4 (BRD4) is a key epigenetic reader that plays a critical role in the transcription of oncogenes, such as c-MYC. Overexpression of BRD4 is implicated in various cancers, making it an attractive therapeutic target. PROTACs designed to degrade BRD4 have shown significant anti-tumor activity in preclinical models. The following sections provide protocols for the synthesis and evaluation of a BRD4-targeting PROTAC using a DBCO-PEG3-Acid linker.

BRD4 Signaling Pathway and PROTAC Intervention

BRD4's role in gene transcription and its inhibition by a PROTAC.

Data Presentation

The following tables summarize representative quantitative data for PROTACs utilizing PEG linkers. It is important to note that this data is illustrative and the actual performance of a PROTAC synthesized with DBCO-PEG3-Acid will depend on the specific target, ligands, and experimental conditions.

Table 1: In Vitro Degradation and Proliferation Data for a Representative BRD4-Targeting PROTAC

Parameter	Cell Line	Value
DC50 (BRD4 Degradation)	MV4-11	0.87 nM
Dmax (BRD4 Degradation)	MV4-11	>95%
IC50 (Cell Viability)	MV4-11	1.5 nM

Table 2: Pharmacokinetic Properties of a Representative PEG-Linked PROTAC in Mice

Parameter	Route of Administration	Value
Half-life (t1/2)	Intravenous (IV)	4.2 hours
Bioavailability (F)	Oral (PO)	25%
Cmax (at 10 mg/kg, PO)	Oral (PO)	350 ng/mL

Experimental Protocols

The following protocols describe a general two-step synthesis of a BRD4-targeting PROTAC using a DBCO-PEG3-Acid linker and subsequent biological evaluation.

Synthetic Workflow

Synthetic workflow for a BRD4-targeting PROTAC.

Protocol 1: Amide Coupling of DBCO-PEG3-Acid and E3 Ligase Ligand

This protocol describes the conjugation of the DBCO-PEG3-Acid linker to an amine-containing E3 ligase ligand, such as pomalidomide (B1683931).

Materials:

• DBCO-PEG3-Acid

• Pomalidomide (or other amine-containing E3 ligase ligand)

• Anhydrous Dimethylformamide (DMF)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• Nitrogen gas

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve DBCO-PEG3-Acid (1.0 equivalent) and pomalidomide (1.0 equivalent) in anhydrous DMF.

• Add HATU (1.2 equivalents) and DIPEA (2.0 equivalents) to the solution.

• Stir the reaction mixture at room temperature under a nitrogen atmosphere for 4-6 hours.

• Monitor the reaction progress by LC-MS.

• Upon completion, dilute the reaction mixture with water and extract with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to obtain the DBCO-linker-pomalidomide conjugate.

Protocol 2: SPAAC Reaction for Final PROTAC Synthesis

This protocol describes the copper-free click chemistry reaction between the DBCO-functionalized intermediate and an azide-containing target protein ligand.

Materials:

• DBCO-linker-pomalidomide conjugate (from Protocol 1)

• Azide-functionalized target ligand (e.g., (+)-JQ1-PEG4-Azide)

• Anhydrous Dimethyl sulfoxide (B87167) (DMSO)

Procedure:

• Dissolve the DBCO-linker-pomalidomide conjugate (1.0 equivalent) and the azide-functionalized target ligand (1.1 equivalents) in anhydrous DMSO.

• Stir the reaction mixture at room temperature for 12-24 hours. The reaction is typically performed in the dark to prevent any light-induced degradation of the DBCO group.

• Monitor the reaction progress by LC-MS.

• Upon completion, purify the final PROTAC by preparative reverse-phase HPLC using a C18 column with a water/acetonitrile gradient containing 0.1% TFA.

• Lyophilize the pure fractions to obtain the final PROTAC as a solid.

Protocol 3: Western Blot for Protein Degradation Analysis

This protocol is to determine the extent of target protein degradation in cells treated with the PROTAC.

Materials:

• Cancer cell line expressing the target protein (e.g., MV4-11 for BRD4)

• 6-well plates

• PROTAC stock solution in DMSO

• Vehicle control (DMSO)

• Ice-cold Phosphate-Buffered Saline (PBS)

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibody against the target protein (e.g., anti-BRD4)

• Primary antibody against a loading control (e.g., anti-GAPDH or anti-β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Culture and Treatment:

  • Plate cells in a 6-well plate and allow them to adhere overnight.

  • Treat the cells with varying concentrations of the PROTAC (e.g., 0.1 nM to 10 µM) for a specified time (e.g., 24 hours). Include a vehicle control (DMSO).

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer.

  • Collect the lysate and centrifuge to pellet cell debris.

• Protein Quantification:

  • Determine the protein concentration of the supernatant using a BCA assay.

• Western Blotting:

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against the target protein and a loading control overnight at 4°C.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the protein bands using an ECL substrate and an imaging system.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the target protein band intensity to the loading control.

  • Calculate the percentage of protein degradation relative to the vehicle control to determine Dmax.

  • Plot the percentage of degradation against the PROTAC concentration to determine the DC50 value.

Protocol 4: Cell Viability Assay

This assay assesses the effect of PROTAC-induced protein degradation on cell proliferation.

Materials:

• Cancer cell line

• 96-well plates

• PROTAC stock solution in DMSO

• Cell viability reagent (e.g., CellTiter-Glo® or AlamarBlue™)

Procedure:

• Cell Plating and Treatment:

  • Seed cells in a 96-well plate and allow them to attach overnight.

  • Treat the cells with a serial dilution of the PROTAC for a specified duration (e.g., 72 hours).

• Viability Measurement:

  • Add the cell viability reagent according to the manufacturer's instructions.

• Data Analysis:

  • Measure the luminescence or fluorescence using a plate reader.

  • Calculate the percentage of cell viability relative to the vehicle-treated control.

  • Determine the IC50 (concentration at which 50% of cell growth is inhibited).

Application Notes and Protocols for In Vivo Imaging with DBCO-PEG3-Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

DBCO-PEG3-Acid is a versatile tool in the field of bioorthogonal chemistry, enabling researchers to perform copper-free click chemistry reactions for in vivo imaging. This heterobifunctional linker molecule contains a dibenzocyclooctyne (DBCO) group, which reacts specifically and efficiently with azide-functionalized molecules through strain-promoted alkyne-azide cycloaddition (SPAAC). The carboxylic acid group on the other end of the short polyethylene (B3416737) glycol (PEG3) spacer allows for straightforward conjugation to amine-containing biomolecules, such as antibodies, peptides, or nanoparticles.[1][2][3]

The PEG3 linker enhances the hydrophilicity of the molecule, which can improve the solubility and pharmacokinetic properties of the resulting imaging probe.[4] The key advantage of this system for in vivo applications is its biocompatibility; the reaction proceeds efficiently at physiological temperatures and pH without the need for a cytotoxic copper catalyst.[3][5] This allows for the specific labeling of targets in living organisms with minimal perturbation of biological processes.[1]

This document provides detailed application notes and protocols for the use of DBCO-PEG3-Acid in in vivo imaging, with a focus on pre-targeting strategies and metabolic labeling for cancer imaging.

Principle of DBCO-Mediated In Vivo Imaging

In vivo imaging using DBCO-PEG3-Acid typically follows a two-step approach. First, a targeting molecule (e.g., an antibody specific to a tumor antigen) is conjugated with DBCO-PEG3-Acid. This DBCO-functionalized targeting molecule is then administered to the subject. After a sufficient period for the targeting molecule to accumulate at the site of interest and for the unbound conjugate to clear from circulation, a second component, an azide-modified imaging agent (e.g., a fluorescent dye or a radiolabeled tracer), is administered. The azide (B81097) and DBCO groups then rapidly and specifically react in vivo, leading to the accumulation of the imaging signal at the target site.[6][7][8][9]

An alternative approach involves metabolic labeling, where cells are engineered to express azide groups on their surface glycans.[1][10] This is achieved by administering an azide-modified sugar precursor, which is metabolized and incorporated into the cell's glycocalyx. A DBCO-conjugated imaging probe can then be used to label these cells in vivo.[11][12][13]

Key Applications in In Vivo Imaging

• Pre-targeted Cancer Imaging: This is a major application where a DBCO-functionalized antibody against a tumor-specific antigen is administered first, followed by a smaller, rapidly clearing azide-labeled imaging agent (e.g., for PET or fluorescence imaging).[7][14][15] This strategy can significantly improve the signal-to-noise ratio by reducing the background signal from unbound, circulating imaging probes.[7]

• Metabolic Labeling and Tracking of Cells: By metabolically incorporating azides onto cell surfaces, specific cell populations can be tracked in vivo. This is particularly useful for studying cancer cell metastasis, immune cell trafficking, and stem cell homing.[5][11][16]

• Imaging of Cell-Surface Glycans: The dynamics of cell-surface glycosylation are implicated in numerous diseases, including cancer.[10][13][17] Metabolic labeling with azido (B1232118) sugars followed by reaction with a DBCO-functionalized probe allows for the in vivo visualization of these important biomolecules.[12][13][17]

Quantitative Data Summary

The following tables summarize key quantitative data from studies utilizing DBCO-based probes for in vivo imaging.

Table 1: In Vivo Biodistribution of DBCO-Conjugated Probes

Probe	Animal Model	Target	Time Post-Injection	Organ with Highest Uptake (%ID/g)	Tumor Uptake (%ID/g)	Reference
111In-DTPA-DBCO (pre-targeted)	Mice	Liver (microspheres)	24 h	Liver (7.5 ± 1.5)	N/A	[6]
111In-DTPA-DBCO (pre-targeted)	Mice	Liver (S. aureus)	24 h	Liver (9.3 ± 1.3)	N/A	[6]
64Cu-NOTA-DBCO labeled CTLs	Mice	B16-OVA tumor	24 h	Liver	5.2 ± 1.1	[5]
DBCO-ZnPc-Liposomes (pre-targeted)	Mice	4T1 tumor	24 h	Tumor (approx. 50)	~50	[18][19]
64Cu-Tz-SarAr (pre-targeted with TCO-Ab)	Mice	SW1222 tumor	24 h	Tumor (6.7 ± 1.7)	6.7 ± 1.7	[15]
177Lu-DOTA-PEG7-Tz (pre-targeted with TCO-Ab)	Mice	Pancreatic tumor	120 h	Tumor (16.8 ± 3.9)	16.8 ± 3.9	[8]

Table 2: Pharmacokinetics of PEGylated DBCO-Conjugates

Conjugate	Animal Model	Blood Half-life	Clearance Route	Reference
18F-FB-sulfo-DBCO	Healthy Mice	Rapid	Renal and Hepatobiliary	[20][21]
111In-labeled tetrazine (for TCO reaction)	Mice	9.8 min	Rapid	[9]

Table 3: Signal-to-Noise Ratios in DBCO-Based In Vivo Imaging

Imaging Modality	Probe System	Target	Signal-to-Noise Ratio (Tumor:Muscle)	Reference
PET	64Cu-Tz-SarAr (pre-targeted with TCO-Ab)	SW1222 tumor	21.5 ± 5.6	[15]
Fluorescence	DBCO-Cy5 (metabolic labeling)	LS174T tumor	~1.5-fold increase over control	[11]

Experimental Protocols

Protocol 1: Preparation of a DBCO-Functionalized Antibody

This protocol describes the conjugation of DBCO-PEG3-Acid to an antibody via its primary amines.

Materials:

• Antibody of interest (in amine-free buffer, e.g., PBS, pH 7.4)

• DBCO-PEG3-Acid

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-hydroxysuccinimide (NHS)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting column (e.g., Zeba™ Spin Desalting Columns)

Procedure:

• Activation of DBCO-PEG3-Acid:

  • Dissolve DBCO-PEG3-Acid, EDC, and NHS in a 1:1.2:1.2 molar ratio in anhydrous DMF or DMSO to form the DBCO-PEG3-NHS ester.

  • Incubate the reaction for 1-2 hours at room temperature.[1]

• Antibody Conjugation:

  • Add the freshly prepared DBCO-PEG3-NHS ester solution to the antibody solution at a 10- to 30-fold molar excess. The final DMSO or DMF concentration should be below 20%.[2][3][22]

  • Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C with gentle shaking.[2][22]

• Quenching and Purification:

  • Quench the reaction by adding the quenching buffer to a final concentration of 50-100 mM and incubate for 15 minutes at room temperature.[1]

  • Remove excess, unreacted DBCO-PEG3-NHS ester using a desalting column equilibrated with an appropriate storage buffer for the antibody.[1][2]

• Characterization (Optional):

  • Determine the degree of labeling (DOL) by measuring the absorbance of the antibody at 280 nm and the DBCO group at approximately 309 nm.[1]

Protocol 2: In Vivo Pre-targeted Fluorescence Imaging of Tumors

This protocol outlines a general procedure for in vivo fluorescence imaging using a DBCO-functionalized antibody and an azide-labeled fluorescent dye.

Materials:

• Tumor-bearing mice (e.g., xenograft model)

• DBCO-functionalized antibody (from Protocol 1)

• Azide-functionalized near-infrared (NIR) fluorescent dye (e.g., Azide-PEG4-Cyanine7)

• Sterile PBS

• In vivo imaging system (e.g., IVIS Spectrum)

Procedure:

• Administration of DBCO-Antibody:

  • Inject the tumor-bearing mice with the DBCO-functionalized antibody (typically 1-10 mg/kg) via tail vein injection.

  • Allow the antibody to circulate and accumulate at the tumor site for 24-72 hours. This time should be optimized based on the antibody's pharmacokinetics.

• Administration of Azide-Fluorophore:

  • After the accumulation period, inject the mice with the azide-functionalized fluorescent dye (typically 2-4 fold molar excess relative to the antibody) via tail vein injection.

• In Vivo Imaging:

  • Image the mice at various time points (e.g., 1, 4, 12, 24, and 48 hours) post-injection of the azide-fluorophore using an in vivo imaging system with appropriate excitation and emission filters for the chosen dye.

• Ex Vivo Analysis:

  • After the final imaging time point, euthanize the mice and excise the tumor and major organs (liver, spleen, kidneys, lungs, heart) for ex vivo imaging to confirm the biodistribution of the signal.[11]

Protocol 3: Metabolic Labeling of Cell Surface Glycans for In Vivo Imaging

This protocol describes the metabolic incorporation of azide groups onto cell surfaces in vivo for subsequent labeling with a DBCO-conjugated imaging probe.

Materials:

• Animal model

• Peracetylated N-azidoacetylmannosamine (Ac4ManNAz) or other azido sugar

• Vehicle for in vivo administration (e.g., PBS, or formulated for oral gavage)

• DBCO-conjugated imaging probe (e.g., DBCO-Cy5)

Procedure:

• Administration of Azido Sugar:

  • Administer Ac4ManNAz to the animals. The route (e.g., intravenous, intraperitoneal, or oral gavage) and dosing regimen (e.g., daily for several days) will need to be optimized for the specific model and application.[11][12]

• Incubation Period:

  • Allow 24-72 hours for the metabolic incorporation of the azido sugar into the cell surface glycans.[1]

• Administration of DBCO-Probe:

  • Inject the animals with the DBCO-conjugated imaging probe (e.g., DBCO-Cy5, 5 mg/kg) via tail vein injection.[11]

• In Vivo Imaging:

  • Perform in vivo imaging at various time points (e.g., 12, 24, 48 hours) post-injection of the DBCO-probe.[11]

• Histological Analysis:

  • After in vivo imaging, tissues can be harvested, sectioned, and further analyzed by fluorescence microscopy to visualize the cellular localization of the labeled glycans.[11]

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

Caption: Workflow for pre-targeted in vivo imaging.

Caption: Workflow for in vivo imaging via metabolic labeling.

Caption: Visualizing cancer-associated glycan signaling.

References

• 1. benchchem.com [benchchem.com]
• 2. broadpharm.com [broadpharm.com]
• 3. docs.aatbio.com [docs.aatbio.com]
• 4. benchchem.com [benchchem.com]
• 5. Metabolic radiolabeling and in vivo PET imaging of cytotoxic T lymphocytes to guide combination adoptive cell transfer cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Interventional nuclear medicine: "click" chemistry as an in vivo targeting strategy for imaging microspheres and bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. TPC - Pretargeted PET imaging [turkupetcentre.net]
• 8. Establishment of the in vivo efficacy of pretargeted radioimmunotherapy utilizing inverse electron demand Diels-Alder click chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Imaging of glycan trafficking in live cells | Biology@Berkeley [biology.berkeley.edu]
• 11. Selective in vivo metabolic cell-labeling-mediated cancer targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Imaging Glycosylation In Vivo by Metabolic Labeling and Magnetic Resonance Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Tracking surface glycans on live cancer cells with single molecule sensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A Pretargeted PET Imaging Strategy Based on Bioorthogonal Diels–Alder Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Pretargeted PET Imaging Using a Site-Specifically Labeled Immunoconjugate - PMC [pmc.ncbi.nlm.nih.gov]
• 16. vectorlabs.com [vectorlabs.com]
• 17. biorxiv.org [biorxiv.org]
• 18. PEG2000-DBCO surface coating increases intracellular uptake of liposomes by breast cancer xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 19. In Vivo Imaging-Guided Photothermal/Photoacoustic Synergistic Therapy with Bioorthogonal Metabolic Glycoengineering-Activated Tumor Targeting Nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Bioorthogonal Radiolabeling of Azide-Modified Bacteria Using [18F]FB-sulfo-DBCO - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Bioorthogonal Radiolabeling of Azide-Modified Bacteria Using [18F]FB-sulfo-DBCO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. help.lumiprobe.com [help.lumiprobe.com]

Technical Notes & Optimization

troubleshooting low yield in DBCO-PEG3-Acid conjugation

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to low yield in DBCO-PEG3-Acid conjugation reactions.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues that may arise during your DBCO-PEG3-Acid conjugation experiments.

Question 1: My conjugation yield is very low or non-existent. What are the primary factors to investigate?

Low conjugation efficiency can often be attributed to issues with the reagents, reaction conditions, or the purification process. Here’s a systematic approach to troubleshooting:

• Problem Area 1: Reagent Quality and Handling

  • Possible Cause: Hydrolysis of NHS Ester. The N-hydroxysuccinimide (NHS) ester on DBCO-PEG3-NHS (used to react with amines to attach DBCO) is moisture-sensitive and can hydrolyze, rendering it inactive.[1][2]

  • Solution: Always allow the reagent vial to equilibrate to room temperature before opening to prevent moisture condensation.[1][3] Prepare stock solutions in anhydrous DMSO or DMF immediately before use.[1][4][5] Unused stock solutions in anhydrous solvents can be stored for a few days at -20°C.[1]

  • Possible Cause: Degradation of DBCO. The DBCO group itself can lose reactivity over time, especially with improper storage.

  • Solution: Store DBCO-containing reagents at -20°C and avoid repeated freeze-thaw cycles.[1][6] DBCO-modified molecules can lose 3-5% of their reactivity towards azides over 4 weeks at 4°C or -20°C.[1]

• Problem Area 2: Suboptimal Reaction Conditions

  • Possible Cause: Incorrect Buffer pH and Composition. The reaction of an NHS ester with a primary amine is highly pH-dependent.[7][8] Buffers containing primary amines like Tris or glycine (B1666218) will compete with your target molecule for the NHS ester.[1][2]

  • Solution: Use an amine-free buffer such as PBS, HEPES, or borate (B1201080) buffer at a pH between 7.2 and 8.0 for the NHS ester reaction.[1][9][10] For the subsequent copper-free click reaction between DBCO and an azide (B81097), a pH of 4-7 is generally optimal, though it can proceed efficiently at neutral pH. Avoid buffers containing sodium azide in the initial DBCO labeling step, as it will react with the DBCO group.[1][5]

  • Possible Cause: Inefficient Molar Ratio of Reactants. An insufficient molar excess of the DBCO reagent during the initial labeling step or an incorrect ratio of DBCO-labeled molecule to azide-labeled molecule can lead to low yield.

  • Solution: For labeling proteins with a DBCO-NHS ester, a 10- to 30-fold molar excess of the DBCO reagent is a good starting point.[4][5][11] For the subsequent click reaction, a 1.5 to 4-fold molar excess of the DBCO-containing molecule to the azide-containing molecule (or vice versa) is recommended.[1][4][5]

  • Possible Cause: Low Reaction Concentration or Insufficient Incubation Time. Reactions are more efficient at higher concentrations.[1] Reaction times may be too short for complete conjugation.

  • Solution: If possible, increase the concentration of your reactants. For the click reaction, typical incubation times are between 4 and 12 hours at room temperature, but extending the incubation to 24 hours or performing it at 37°C can improve efficiency.[1][10]

• Problem Area 3: Issues with the Target Molecule

  • Possible Cause: Protein Aggregation. The hydrophobicity of the DBCO molecule can sometimes lead to aggregation of the labeled protein, resulting in its loss during purification.[12]

  • Solution: Using DBCO reagents with integrated PEG linkers, such as DBCO-PEG3-Acid, helps to increase hydrophilicity and reduce aggregation.[12][13][14] If aggregation is still an issue, consider using a lower molar excess of the DBCO reagent.[12]

Question 2: How can I confirm that my molecule has been successfully labeled with DBCO?

You can determine the degree of labeling (DOL) using UV-Vis spectrophotometry. DBCO has a characteristic absorbance maximum around 309-310 nm.[10][15] By measuring the absorbance of the purified conjugate at 280 nm (for the protein) and 309 nm (for DBCO), you can calculate the DOL.[10][11]

Question 3: What is the best way to purify my final conjugate?

The choice of purification method depends on the properties of your conjugate and the nature of the unreacted starting materials.

• Size-Exclusion Chromatography (SEC): This is an excellent method for removing unreacted small molecules, like excess DBCO reagent, from a larger protein conjugate.[9][12]

• Dialysis: A simple and effective method for removing small, unreacted molecules.[12]

• Tangential Flow Filtration (TFF): A scalable method that is highly effective for buffer exchange and removing small molecule impurities.[12]

• High-Performance Liquid Chromatography (HPLC): Techniques like Reverse-Phase (RP-HPLC) or Ion-Exchange (IEX) can provide high-resolution purification of the final conjugate.[9]

Quantitative Data Summary

The following table summarizes key quantitative parameters for successful DBCO-PEG3-Acid conjugation.

Parameter	Recommended Range	Notes
DBCO-NHS Ester to Protein Molar Ratio	5:1 to 30:1	Optimal ratio should be determined empirically. Start with a 10- to 20-fold excess.[1][4][5][11]
DBCO to Azide Molar Ratio (Click Step)	1.5:1 to 4:1	Can be inverted depending on which component is more precious.[1][4][5]
pH for NHS Ester Reaction	7.2 - 8.0	Use amine-free buffers like PBS.[1][9][10]
Reaction Temperature	4°C to 37°C	Room temperature is common. 4°C can be used for overnight reactions to minimize hydrolysis.[1][10] 37°C can increase reaction speed.[10]
Reaction Time (NHS Ester Step)	30 - 60 minutes	At room temperature.[4][5][11]
Reaction Time (Click Step)	4 - 24 hours	Longer incubation can improve yield.[1][10]
DBCO Absorbance Maximum	~309 nm	For determining the degree of labeling.[10][15]

Experimental Protocols

Protocol 1: Activation of a Primary Amine-Containing Molecule with DBCO-PEG3-NHS Ester

This protocol describes a general method for labeling a protein with a DBCO-PEG3-NHS ester.

• Reagent Preparation:

  • Dissolve the protein in an amine-free buffer (e.g., PBS) at a pH of 7.2-8.0 to a concentration of 1-5 mg/mL.[9]

  • Immediately before use, prepare a 10 mM stock solution of the DBCO-PEG3-NHS ester in anhydrous DMSO.[5][9]

• Conjugation Reaction:

  • Add the desired molar excess (e.g., 20-fold) of the DBCO-PEG3-NHS ester stock solution to the protein solution.[4][5]

  • Incubate the reaction at room temperature for 30-60 minutes.[4][5][11]

• Quenching (Optional but Recommended):

  • Stop the reaction by adding a quenching buffer, such as 1 M Tris-HCl, pH 8.0, to a final concentration of 50-100 mM.[9]

  • Incubate for an additional 15 minutes at room temperature to hydrolyze any unreacted NHS ester.[9]

• Purification:

  • Remove the unreacted DBCO-PEG3-NHS ester and quenching agent using a desalting spin column, dialysis, or size-exclusion chromatography.[9][12]

Protocol 2: Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) - Click Reaction

This protocol describes the conjugation of the DBCO-activated molecule with an azide-containing molecule.

• Reaction Setup:

  • Combine the purified DBCO-activated molecule with the azide-containing molecule in a suitable buffer (e.g., PBS).

  • Use a 1.5 to 4-fold molar excess of one component over the other.[1][4][5]

• Incubation:

  • Incubate the reaction mixture for 4-12 hours at room temperature or overnight at 4°C.[1][4][10] For potentially slow reactions, incubation can be extended up to 24 hours.[1]

• Purification of Final Conjugate:

  • Purify the final conjugate using an appropriate method such as HPLC, SEC, or TFF to remove any unreacted material.[9][12]

• Analysis:

  • Analyze the purity and confirm the identity of the final conjugate using techniques like SDS-PAGE and mass spectrometry.[4]

Visualization

Troubleshooting Workflow for Low Conjugation Yield

The following diagram outlines a logical workflow for troubleshooting low yield in DBCO-PEG3-Acid conjugation reactions.

A step-by-step guide to diagnosing and resolving low yield issues in DBCO conjugation.

References

• 1. interchim.fr [interchim.fr]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. help.lumiprobe.com [help.lumiprobe.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Preparation of single- and double-oligonucleotide antibody conjugates and their application for protein analytics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. DBCO-PEG3-amine - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 14. DBCO-PEG3-TCO - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 15. docs.aatbio.com [docs.aatbio.com]

Technical Support Center: Troubleshooting Non-Specific Binding with DBCO Linkers

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and preventing non-specific binding (NSB) when using dibenzocyclooctyne (DBCO) linkers in bioconjugation experiments, a key step in copper-free click chemistry.[1][2][3]

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of non-specific binding with DBCO linkers?

Non-specific binding (NSB) involving DBCO linkers is often a result of multiple factors. The primary causes include:

• Hydrophobic Interactions : The dibenzocyclooctyne (DBCO) group itself is hydrophobic.[4] This inherent hydrophobicity can lead to non-specific interactions with hydrophobic patches on proteins, cell membranes, or other surfaces, especially if the linker is used in excess.[4][5]

• Ionic Interactions : Unwanted electrostatic binding can occur due to the inherent charge of the biomolecules involved or the presence of charged impurities.[4] For instance, increasing the salt concentration (e.g., NaCl up to 500 mM) in wash buffers can help disrupt these ionic interactions.[6][7]

• Linker Aggregation : At high concentrations or in suboptimal buffer conditions, DBCO linkers or the resulting conjugates can form aggregates.[4][8] These aggregates can lead to precipitation and non-specific sticking to various surfaces.

• Insufficient Blocking : In surface-based assays like ELISA or Western blots, exposed surfaces that have not been adequately blocked provide sites for molecules to adhere non-specifically.[4]

• Reactivity with Thiols : Although highly specific for azides, DBCO reagents have been reported to exhibit some off-target reactivity with free cysteine residues on proteins.[9][10]

Q2: How does a PEG spacer affect non-specific binding?

Polyethylene glycol (PEG) spacers, such as in DBCO-PEG4-NHS esters, play a dual role. The primary function of the hydrophilic PEG chain is to increase the overall water solubility of the molecule, which generally helps to reduce NSB by forming a hydration shell that can repel other proteins.[1][8] However, the ethylene (B1197577) glycol units themselves can sometimes interact non-specifically with proteins or cell surfaces.[4] The key is to strike a balance; a short PEG chain is typically effective at improving solubility without introducing significant non-specific interactions.[4]

Q3: Can my protein of interest be the source of the problem?

Yes. The intrinsic properties of your protein can significantly influence non-specific binding. Proteins with large hydrophobic patches are more prone to interacting with the hydrophobic DBCO moiety.[11] Furthermore, using a high concentration of your protein (above 5 mg/mL) can increase the risk of aggregation, which contributes to background signal.[8] If aggregation is observed, consider reducing the protein concentration.[8]

Q4: My DBCO-conjugated molecule shows a high background signal. What are the first steps to troubleshoot this?

When encountering high background signals in fluorescence microscopy, flow cytometry, or plate-based assays, consider the following initial troubleshooting steps:

• Optimize Washing Steps : Increase the number of wash steps (from 3 to 5) and the volume of wash buffer.[6]

• Add Detergent : Incorporate a non-ionic detergent, such as 0.05-0.1% Tween-20 or Triton X-100, into your wash buffers to disrupt hydrophobic interactions.[4][6]

• Improve Blocking : Increase the concentration (e.g., 1-5% BSA) and/or duration of your blocking step.[4]

• Filter Your Conjugate : Before use, filter the conjugate solution through a 0.22 µm spin filter to remove any potential aggregates.[4]

Visual Guide 1: Root Causes of DBCO Non-Specific Binding

Caption: Key factors contributing to non-specific binding (NSB) with DBCO linkers.

Quantitative Data Summary

Optimizing your experimental conditions can be guided by quantitative data. The choice of blocking agent, in particular, can significantly impact background signal.

Blocking Agent	Typical Concentration	Incubation Conditions	Background Reduction Performance	Reference(s)
Bovine Serum Albumin (BSA)	1-5% (w/v)	1-2 hours at RT or O/N at 4°C	High	[4][12]
Non-fat Dry Milk	3-5% (w/v)	1-2 hours at RT	High	[12]
Normal Goat Serum (NGS)	1-10% (v/v)	1 hour at RT	Very High	[13]
Casein	0.5-1% (w/v)	1 hour at RT	Very High (especially species <10 kD)	[14]
Tween-20	0.05-0.2% (v/v)	Included in wash buffers	Moderate (disrupts hydrophobic interactions)	[6][12]

Experimental Protocols

Protocol 1: General DBCO-NHS Ester Conjugation to a Protein

This protocol provides a starting point for conjugating a DBCO-NHS ester to primary amines (e.g., lysine (B10760008) residues) on a target protein.

• Reagent Preparation :

  • Protein Solution : Prepare the protein in an amine-free buffer (e.g., PBS, pH 7.2-8.0) at a concentration of 1-5 mg/mL.[8][15] Ensure the buffer is also free of sodium azide, which will compete with the intended reaction.[9][16]

  • DBCO-NHS Ester Solution : Immediately before use, dissolve the DBCO-NHS ester in a dry, water-miscible organic solvent like DMSO or DMF to a stock concentration of 10 mM.[15][16] DBCO-NHS esters are moisture-sensitive.[16]

• Conjugation Reaction :

  • Add a 5- to 20-fold molar excess of the DBCO-NHS ester solution to the protein solution.[4][17] The final concentration of the organic solvent should ideally be kept below 15% to avoid protein denaturation.[15][16]

  • Incubate the reaction for 1 hour at room temperature or 4-12 hours at 4°C with gentle mixing.[8][15]

• Quenching Reaction :

  • Add a quenching buffer, such as 1 M Tris-HCl (pH 8.0), to a final concentration of 50-100 mM to consume any unreacted DBCO-NHS ester.[16][17]

  • Incubate for 15-30 minutes at room temperature.[8][17]

• Purification :

  • Remove excess, unreacted DBCO reagent and quenching buffer using a suitable method such as size-exclusion chromatography (SEC), spin desalting columns, or dialysis against the desired storage buffer.[5][8][15]

• Characterization (Optional) :

  • Determine the degree of labeling (DOL) by measuring the absorbance of the protein (e.g., at 280 nm) and the DBCO group (around 309 nm).[8][15][18]

Visual Guide 2: General DBCO-Azide Conjugation Workflow

Caption: A typical experimental workflow for protein conjugation using a DBCO-NHS ester.

Protocol 2: Optimizing Blocking Steps to Reduce Non-Specific Binding

This protocol provides a framework for testing different blocking agents to minimize background signal in a surface-based assay (e.g., ELISA).

• Preparation :

  • Prepare several potential blocking buffers to be tested (e.g., 1% BSA in PBS, 3% BSA in PBS, 5% Non-fat dry milk in TBS, and a commercial blocking buffer).[4]

• Surface Coating :

  • Coat your surface (e.g., microplate wells) with your target molecule (antigen, antibody, etc.) according to your standard procedure.

  • Include negative control wells that will not be coated with the target molecule.[4]

• Washing :

  • Wash the wells 3 times with a wash buffer (e.g., PBS with 0.05% Tween-20).[4]

• Blocking :

  • Add the different blocking buffers to respective wells (both target-coated and negative control wells).

  • Incubate for at least 1-2 hours at room temperature or overnight at 4°C.

• Detection & Analysis :

  • Proceed with your standard assay protocol (e.g., adding your DBCO-conjugated detection molecule).

  • Develop the signal and measure the output. The optimal blocking buffer is the one that provides the highest signal-to-noise ratio (signal in positive wells / signal in negative control wells).[4]

Visual Guide 3: Troubleshooting Workflow for High Background

Caption: A decision-making flowchart for troubleshooting high background signals.

References

• 1. chempep.com [chempep.com]
• 2. help.lumiprobe.com [help.lumiprobe.com]
• 3. interchim.fr [interchim.fr]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. nicoyalife.com [nicoyalife.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. help.lumiprobe.com [help.lumiprobe.com]
• 11. researchgate.net [researchgate.net]
• 12. Comparison of different blocking agents and nitrocelluloses in the solid phase detection of proteins by labelled antisera and protein A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

Technical Support Center: DBCO-PEG3-Acid Reactions

Welcome to the technical support center for DBCO-PEG3-Acid and related copper-free click chemistry applications. This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing their experimental workflows.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the conjugation of DBCO-PEG3-Acid to azide-containing molecules.

Question ID	Question	Answer
DBCO-001	What is the optimal reaction buffer for the DBCO-azide reaction?	For the strain-promoted alkyne-azide cycloaddition (SPAAC) or "click" reaction, standard aqueous buffers are recommended. Phosphate-buffered saline (PBS) at a pH of approximately 7.4 is a common choice.[1][2] Other suitable buffers include HEPES, carbonate/bicarbonate, and borate (B1201080) buffers, also within a pH range of 7-9.[2][3] It is crucial to avoid buffers containing sodium azide, as it will react with the DBCO group.[1][2][3]
DBCO-002	What is the optimal pH for the DBCO-azide reaction?	The optimal pH for the DBCO-azide click chemistry reaction is in the neutral to slightly basic range, typically between pH 7.0 and 9.0.[2][3] For conjugations involving primary amines (e.g., labeling an antibody with a DBCO-NHS ester prior to the click reaction), a pH range of 7-9 is also recommended.[3]
DBCO-003	Can I use organic solvents in my reaction?	Yes, the DBCO-azide reaction is compatible with the presence of organic solvents. Dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF) are frequently used to dissolve DBCO reagents before adding them to the aqueous reaction buffer.[1][3][4] The final concentration of the organic solvent in the reaction mixture should ideally be kept below 20% to maintain the solubility and stability of biomolecules like proteins.[1][5]
DBCO-004	My conjugation efficiency is low. What are some possible causes and solutions?	Low conjugation efficiency can be due to several factors. Here are some common causes and troubleshooting steps: - Suboptimal Reaction Conditions: Ensure the pH is within the 7.0-9.0 range.[2][3] You can also try increasing the incubation time or temperature (reactions can be run from 4°C to 37°C).[2] - Incorrect Molar Ratio: An insufficient molar excess of one reactant over the other can lead to incomplete conjugation. A 1.5 to 10-fold molar excess of the azide-containing molecule to the DBCO-labeled molecule (or vice versa) is often recommended to drive the reaction to completion.[2][6] - Reagent Instability: DBCO reagents can degrade over time, especially if not stored properly or if exposed to moisture (in the case of NHS esters).[3][5] Always use freshly prepared solutions of your reagents. - Presence of Interfering Substances: Buffers containing azides will compete with your azide-tagged molecule for the DBCO group.[1][2][3] Ensure your buffers are free of such contaminants.
DBCO-005	How long should I incubate my reaction?	Reaction times can vary depending on the specific reactants and their concentrations. Typical incubation times range from 2 to 12 hours at room temperature.[1][2] For more challenging conjugations or when using lower concentrations, the reaction can be incubated overnight (12-24 hours) at 4°C.[4][5] Reaction progress can be monitored by techniques such as UV-Vis spectroscopy, looking for a decrease in the DBCO absorbance around 310 nm.[1][6]

Experimental Protocols

This section provides a general two-step protocol for the use of DBCO-PEG3-Acid in bioconjugation. The first step involves the activation of a primary amine-containing molecule with the carboxylic acid of DBCO-PEG3-Acid, followed by the copper-free click chemistry reaction with an azide-containing molecule.

Part 1: Activation of a Primary Amine with DBCO-PEG3-Acid

This protocol describes the formation of a stable amide bond between the carboxylic acid of DBCO-PEG3-Acid and a primary amine on a biomolecule (e.g., a protein or peptide).

Materials:

• DBCO-PEG3-Acid

• Molecule with a primary amine (e.g., antibody, protein)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (Sulfo-NHS)

• Activation Buffer: 0.1 M MES, pH 4.5-6.0

• Coupling Buffer: Phosphate-Buffered Saline (PBS), pH 7.2-7.5

• Anhydrous DMSO or DMF

• Desalting column

Procedure:

• Prepare the Amine-Containing Molecule: If your molecule is in a buffer containing primary amines (e.g., Tris), exchange it into an amine-free buffer like PBS (pH 7.4) using a desalting column.[6] Adjust the concentration to 1-10 mg/mL.[6]

• Activate DBCO-PEG3-Acid:

  • Dissolve DBCO-PEG3-Acid in anhydrous DMSO or DMF.

  • In a separate tube, dissolve EDC and NHS (or Sulfo-NHS) in the Activation Buffer. A 1.5 to 2-fold molar excess of EDC and NHS over DBCO-PEG3-Acid is recommended.

  • Add the EDC/NHS solution to the DBCO-PEG3-Acid solution.

  • Incubate for 15-30 minutes at room temperature to form the active NHS ester.[6]

• Conjugation to the Amine-Containing Molecule:

  • Add the activated DBCO-PEG3-Acid solution to your amine-containing molecule in the Coupling Buffer. The reaction with primary amines is most efficient at a pH of 7-8.[6]

  • The final concentration of DMSO or DMF in the reaction mixture should be kept below 20%.[1]

  • Incubate the reaction for 1-2 hours at room temperature or 2-4 hours at 4°C.

• Purification: Remove the excess, unreacted DBCO-PEG3-Acid and byproducts using a desalting column equilibrated with PBS (pH 7.4).

Part 2: Copper-Free Click Chemistry Reaction

This protocol outlines the reaction between the DBCO-activated molecule and an azide-containing molecule.

Materials:

• DBCO-activated molecule (from Part 1)

• Azide-containing molecule

• Reaction Buffer: PBS, pH 7.4 (or other azide-free buffer)

Procedure:

• Prepare the Reactants:

  • Dissolve the azide-containing molecule in the Reaction Buffer.

• Set up the Click Reaction:

  • Combine the DBCO-activated molecule and the azide-containing molecule in the Reaction Buffer. A 1.5 to 10-fold molar excess of the azide-containing molecule is recommended to ensure complete conjugation.[6]

• Incubation:

  • Incubate the reaction mixture for 2-12 hours at room temperature or overnight at 4°C.[1][2][5]

• Validation and Purification (Optional):

  • The final conjugate can be validated using techniques like SDS-PAGE, which should show a higher molecular weight band for the conjugated product compared to the starting materials.[1]

  • If necessary, purify the final conjugate to remove any unreacted starting materials using an appropriate chromatography method (e.g., size-exclusion or affinity chromatography).

Visualized Experimental Workflow

The following diagram illustrates the general workflow for a two-step bioconjugation using DBCO-PEG3-Acid.

Caption: Workflow for bioconjugation using DBCO-PEG3-Acid.

References

• 1. docs.aatbio.com [docs.aatbio.com]
• 2. interchim.fr [interchim.fr]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. glenresearch.com [glenresearch.com]
• 5. broadpharm.com [broadpharm.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Purification of DBCO-Conjugated Antibodies and Proteins

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the purification of DBCO-conjugated antibodies and proteins.

Troubleshooting Guide

This section addresses specific issues that may arise during the purification of your DBCO-conjugated antibody or protein.

Problem 1: Low Recovery of the Conjugated Antibody/Protein

• Question: We are experiencing significant loss of our DBCO-conjugated antibody during purification. What are the possible causes and how can we improve the recovery?

• Answer: Low recovery of your conjugated antibody can be attributed to several factors, primarily aggregation, non-specific binding, and precipitation.[1] The hydrophobicity of the DBCO molecule can promote antibody aggregation, leading to its loss during purification.[1]

  Possible Causes & Solutions:

  Possible Cause	Recommended Solution
  Aggregation	The hydrophobicity of the DBCO moiety can induce aggregation.[1] To mitigate this, consider using PEGylated DBCO reagents, which incorporate a hydrophilic polyethylene (B3416737) glycol (PEG) linker to reduce aggregation.[1] Optimizing the molar ratio of the DBCO-NHS ester during conjugation to a lower excess can also minimize hydrophobicity-induced aggregation.[1]
  Non-specific Binding	The conjugated antibody may be binding to the purification column matrix or membrane.[1] It is advisable to screen different size-exclusion chromatography (SEC) resins or tangential flow filtration (TFF) membranes to find one with minimal non-specific binding.[1]
  Precipitation	High concentrations of the antibody or the DBCO reagent can lead to precipitation.[1] Ensure that the final concentration of the organic solvent (e.g., DMSO) used to dissolve the DBCO reagent is kept low, ideally below 20%.[2]
  Inefficient Purification Method	The selected purification method may not be optimal for your specific conjugate.[1] Depending on the scale and nature of your conjugate, methods like dialysis can offer high recovery rates (e.g., 94.6%) for removing small molecules.[1]

Problem 2: Presence of Unconjugated DBCO Reagent in the Final Product

• Question: After purification, we still detect free, unreacted DBCO reagent in our antibody sample. How can we improve its removal?

• Answer: The persistence of unconjugated DBCO reagent is a common issue and can be due to an inefficient purification method or suboptimal buffer conditions.

  Possible Causes & Solutions:

  Possible Cause	Recommended Solution
  Inefficient Removal by Purification Method	The chosen method may not be effective at separating the small molecule DBCO reagent from the much larger antibody conjugate. Size-exclusion chromatography (SEC) is highly effective for removing small molecules.[1] For smaller scale preparations, dialysis is a simple and effective method for this purpose.[1] Spin desalting columns are also useful for rapid removal of unreacted DBCO-NHS ester.
  Incorrect Column Choice (for SEC)	The pore size of the SEC column may not be appropriate for separating the small DBCO molecules from the antibody. Ensure the column's fractionation range is suitable for your antibody's molecular weight.
  Suboptimal Buffer Conditions	The pH and ionic strength of the purification buffer can influence the separation. Ensure the buffer conditions are optimized for the stability and solubility of your antibody conjugate.

Problem 3: High Levels of Antibody Aggregation

• Question: Our purified DBCO-conjugated antibody shows a high degree of aggregation. What is causing this and how can we prevent it?

• Answer: Aggregation is a frequent challenge, largely due to the hydrophobic nature of the DBCO group.

  Possible Causes & Solutions:

  Possible Cause	Recommended Solution
  Hydrophobicity of DBCO	The inherent hydrophobicity of DBCO can lead to aggregation, especially with a high degree of labeling.[1]
  Suboptimal Buffer Conditions	The pH, ionic strength, or presence of certain excipients in the buffer can affect antibody stability.
  Physical Stress	Vigorous mixing or multiple freeze-thaw cycles can induce aggregation.

  Troubleshooting & Optimization:

  • Use Hydrophilic Linkers: Employ DBCO reagents that contain hydrophilic linkers, such as PEG, to increase the overall hydrophilicity of the conjugate.[1]

  • Optimize Degree of Labeling (DOL): A lower molar excess of the DBCO reagent during conjugation can reduce the number of hydrophobic DBCO molecules per antibody, thereby decreasing the propensity for aggregation.[1]

  • Screen Buffer Formulations: Test different buffer conditions (pH, excipients) to identify a formulation that minimizes aggregation.

  • Gentle Handling: Avoid vigorous vortexing and minimize the number of freeze-thaw cycles.

Below is a troubleshooting workflow to address common purification issues.

Caption: Troubleshooting workflow for DBCO-conjugate purification.

Frequently Asked Questions (FAQs)

Q1: How can I determine the number of DBCO molecules conjugated to my antibody (degree of labeling)?

The degree of labeling (DOL), or the average number of DBCO molecules per antibody, can be determined using UV-Vis spectrophotometry.[3] The DBCO group has a characteristic absorbance at approximately 309 nm.[1] By measuring the absorbance of the purified conjugate at 280 nm (for the protein) and 309 nm (for DBCO), the DOL can be calculated.[3] Mass spectrometry (MALDI-TOF or ESI-MS) can also provide a more precise determination of the molecular weight and the distribution of different labeled species.[3]

Q2: What is the recommended molar excess of DBCO-NHS ester to use for conjugation?

A molar excess of 5 to 10 moles of DBCO per mole of antibody often yields a high conjugation efficiency without causing excessive precipitation.[1] However, the optimal ratio can vary depending on the specific antibody and the desired DOL, with some protocols suggesting a 20 to 30-fold molar excess.[1][2] It is recommended to perform a titration experiment to determine the optimal molar excess for your specific application.

Q3: Which purification method is best for my DBCO-conjugated antibody?

The choice of purification method depends on factors such as the scale of your experiment, the nature of your antibody, and the impurities to be removed.

• Size-Exclusion Chromatography (SEC): Excellent for removing aggregates and unreacted small molecules.[1] It is a standard technique for analyzing monoclonal antibodies.[1]

• Tangential Flow Filtration (TFF): Highly efficient for buffer exchange and removing small molecule impurities, and it is scalable for larger production volumes.[1]

• Dialysis: A simple and effective method for removing small molecules, particularly for smaller-scale preparations, and can offer high antibody recovery.[1]

• Hydrophobic Interaction Chromatography (HIC): Separates molecules based on their surface hydrophobicity. Since DBCO conjugation increases the hydrophobicity of an antibody, HIC can be used to separate conjugates with different DOLs.

• Ion-Exchange Chromatography (IEX): Separates proteins based on their net surface charge. This can be useful for purifying the antibody conjugate from other charged impurities.

Q4: Can I store my DBCO-functionalized antibody?

DBCO-functionalized antibodies can be stored at -20°C for up to a month. However, the reactivity of the DBCO group can decrease over time due to oxidation and reaction with water. For long-term stability, it is best to use the DBCO-labeled antibody for the subsequent click reaction as soon as possible.[1][2]

Q5: What are some critical pre-conjugation considerations?

• Buffer Composition: Avoid buffers containing sodium azide, as it will react with the DBCO group.[1] Other common additives like glycerol (B35011) and salts generally do not interfere with the conjugation efficiency.[1]

• Removal of Additives: For commercially available antibodies, it is important to remove additives such as BSA and gelatin before conjugation.[2]

• Antibody Concentration: Ensure the antibody is at an appropriate concentration, typically 1-5 mg/mL, in a suitable buffer for the conjugation reaction.[1][4]

Data Presentation

Table 1: Comparison of Common Purification Methods for DBCO-Conjugated Antibodies

Purification Method	Primary Application	Advantages	Disadvantages	Typical Recovery
Size-Exclusion Chromatography (SEC)	Removal of aggregates and unreacted small molecules.	High resolution, well-established method.	Can be time-consuming, potential for sample dilution.	>85%
Dialysis	Removal of small molecules (e.g., unreacted DBCO).	Simple, cost-effective, high antibody recovery.	Slow process, not easily scalable.	~95%[5]
Tangential Flow Filtration (TFF)	Buffer exchange, removal of small molecules.	Highly efficient, scalable.	Requires specialized equipment, potential for membrane fouling.	>90%
Hydrophobic Interaction Chromatography (HIC)	Separation of species with different DOLs.	Can resolve different conjugate species, non-denaturing conditions.	Requires optimization of salt concentrations, can have lower yield.[6]	80-95%
Ion-Exchange Chromatography (IEX)	Removal of charged impurities.	High capacity, can be highly selective.	Elution conditions might affect conjugate stability.	>90%

Experimental Protocols

General Experimental Workflow

The overall process of creating and purifying DBCO-conjugated antibodies involves two main stages: the conjugation reaction followed by purification.

Caption: General workflow for DBCO-conjugation and purification.

Protocol 1: Purification of DBCO-Conjugated Antibody using Size-Exclusion Chromatography (SEC)

This protocol is suitable for removing unreacted DBCO-NHS ester, quenching agents, and aggregates from the conjugation reaction mixture.

Materials:

• Quenched DBCO conjugation reaction mixture

• SEC column (e.g., prepacked desalting column or a chromatography column packed with an appropriate resin)

• Equilibration/Elution Buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4)

• Chromatography system (if applicable)

• Fraction collector

• UV-Vis spectrophotometer

Procedure:

• Column Equilibration: Equilibrate the SEC column with at least 2-3 column volumes of the equilibration buffer at the desired flow rate.[1]

• Sample Loading: Load the quenched conjugation reaction mixture onto the equilibrated column. The sample volume should not exceed the recommended loading volume for the column.

• Elution: Elute the sample with the equilibration buffer.[1] The DBCO-conjugated antibody, being larger, will elute in the void volume or early fractions, while the smaller, unreacted DBCO-NHS ester and quenching agent will be retained longer and elute later.[1]

• Fraction Collection: Collect fractions of a suitable volume.

• Analysis: Monitor the protein concentration in the collected fractions by measuring the absorbance at 280 nm. Pool the fractions containing the purified DBCO-conjugated antibody.

• Purity and DOL Assessment: Analyze the purity of the pooled conjugate by SDS-PAGE and assess the degree of labeling (DOL) by UV-Vis spectrophotometry.

Protocol 2: Purification of DBCO-Conjugated Antibody using Dialysis

This protocol is effective for removing small molecule impurities like unreacted DBCO reagent and salts.

Materials:

• DBCO-conjugated antibody solution

• Dialysis tubing or cassette with an appropriate molecular weight cut-off (MWCO), typically 10-14 kDa for antibodies.

• Dialysis Buffer (e.g., PBS, pH 7.4), at least 100 times the volume of the sample.

• Large beaker or container

• Magnetic stir plate and stir bar

• Cold room or refrigerator (4°C)

Procedure:

• Prepare Dialysis Membrane: If using dialysis tubing, cut to the desired length and hydrate (B1144303) according to the manufacturer's instructions.

• Load Sample: Carefully load the DBCO-conjugated antibody solution into the dialysis tubing or cassette, ensuring no air bubbles are trapped.

• Seal Tubing/Cassette: Securely close both ends of the dialysis tubing with clips or by tying knots. For cassettes, ensure they are properly sealed.

• Dialysis: Submerge the sealed tubing/cassette in a large volume of cold (4°C) dialysis buffer.[7] Place the beaker on a magnetic stir plate and stir gently.

• Buffer Changes: Allow dialysis to proceed for at least 4-6 hours. For efficient removal of impurities, perform at least three buffer changes. For example, after the initial 4-6 hours, replace the buffer with fresh, cold buffer and continue dialysis for another 4-6 hours or overnight.

• Sample Recovery: After the final dialysis step, carefully remove the tubing/cassette from the buffer. Gently remove the purified antibody solution from the tubing/cassette into a clean tube.

• Concentration and Analysis: If necessary, concentrate the purified antibody using a centrifugal concentrator. Determine the final protein concentration and assess the purity and DOL.

References

• 1. benchchem.com [benchchem.com]
• 2. help.lumiprobe.com [help.lumiprobe.com]
• 3. benchchem.com [benchchem.com]
• 4. Ion Exchange Chromatography in mAb Purification | Mabion [mabion.eu]
• 5. Purification of Monoclonal Antibodies Using Chromatographic Methods: Increasing Purity and Recovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. apb.tbzmed.ac.ir [apb.tbzmed.ac.ir]
• 7. Dialysis in Protein Purification - Creative Proteomics [creative-proteomics.com]

Technical Support Center: Enhancing Copper-Free Click Reaction Efficiency

Welcome to the Technical Support Center for improving the efficiency of copper-free click reactions, specifically Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions, and detailed protocols to optimize your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during copper-free click reactions in a question-and-answer format.

Q1: My SPAAC reaction is slow or has a low yield. What are the primary causes?

A1: Slow or low-yielding SPAAC reactions can be attributed to several factors:

• Suboptimal Reagent Choice: The intrinsic reactivity of the cyclooctyne (B158145) is a critical factor. Less strained cyclooctynes react more slowly.

• Steric Hindrance: Bulky functional groups near the azide (B81097) or alkyne can physically obstruct the reaction, slowing it down or preventing it altogether.[1][2]

• Poor Solubility: If one or both of your reactants have low solubility in the chosen solvent, it can lead to a heterogeneous reaction mixture and reduced reaction rates.[1]

• Reagent Degradation: Strained cyclooctynes can be unstable under certain conditions, such as acidic environments or during prolonged storage, leading to degradation.[1] Some cyclooctynes can also oligomerize, especially in the presence of trace metals.

• Incorrect Stoichiometry: An inappropriate ratio of azide to cyclooctyne can result in the incomplete consumption of the limiting reagent.[1]

• Suboptimal Reaction Conditions: Factors such as pH, buffer composition, and temperature can significantly influence reaction kinetics.[1]

Q2: How can I increase the rate of my SPAAC reaction?

A2: To accelerate your SPAAC reaction, consider the following strategies:

• Choose a More Reactive Cyclooctyne: Cyclooctynes with higher ring strain, such as Dibenzocyclooctyne (DBCO) derivatives, generally exhibit faster reaction kinetics compared to less strained options like Bicyclo[6.1.0]nonyne (BCN).[3]

• Increase Reactant Concentration: Based on the law of mass action, increasing the concentration of the azide and cyclooctyne will lead to a faster reaction.[4]

• Optimize Temperature: Increasing the reaction temperature (e.g., from room temperature to 37°C) can enhance the reaction rate, provided your molecules are stable at higher temperatures.[5][6]

• Select an Optimal Buffer: The choice of buffer can impact reaction rates. For some systems, HEPES buffer has been shown to yield faster reactions compared to PBS at the same pH.[7]

• Use a PEG Linker: Incorporating a polyethylene (B3416737) glycol (PEG) spacer between the cyclooctyne and your molecule of interest can reduce steric hindrance and improve accessibility, thereby increasing the reaction rate.[4]

Q3: I am observing unexpected side products in my reaction. What could be the cause?

A3: The appearance of side products in SPAAC reactions, while less common than in other ligation chemistries, can occur due to:

• Cyclooctyne Instability: Highly reactive cyclooctynes can sometimes self-react or trimerize, especially during storage or under certain experimental conditions.[1]

• Reaction with Other Functional Groups: While SPAAC is highly bioorthogonal, some cyclooctynes, like DBCO, have been reported to react with cysteine residues in proteins.[4]

• Presence of Contaminants: The presence of inorganic azides, such as sodium azide used as a preservative, can compete with your azide-labeled molecule and quench the cyclooctyne.[4]

Q4: How does steric hindrance affect my reaction, and how can I mitigate it?

A4: Steric hindrance occurs when bulky molecular groups near the reacting azide and alkyne moieties physically impede their ability to approach each other and achieve the necessary orientation for the reaction to occur.[2][8] This increases the activation energy and slows down the reaction rate.

To mitigate steric hindrance:

• Introduce a Spacer: As mentioned, using a linker (e.g., PEG) can distance the reactive groups from bulky parent molecules.[4]

• Redesign Reactants: If possible, modify your molecules to reduce the bulkiness around the reactive sites.

• Choose a Smaller Cyclooctyne: Cyclooctynes with a smaller profile, like BCN, may be less susceptible to steric hindrance compared to bulkier ones like DBCO.[3]

Data Presentation: Comparison of Cyclooctyne Reactivity

The choice of cyclooctyne is a critical determinant of the SPAAC reaction rate. The following table summarizes the second-order rate constants (k₂) for the reaction of various common cyclooctynes with benzyl (B1604629) azide, a standard reference azide. A higher k₂ value indicates a faster reaction.

Cyclooctyne	Azide Reactant	Second-Order Rate Constant (k₂) [M⁻¹s⁻¹]	Reference(s)
DBCO	Benzyl Azide	~0.6 - 1.0	[3]
DIBO	Benzyl Azide	~0.3 - 0.7	[3]
DIBAC	Benzyl Azide	~0.31	[9]
BCN	Benzyl Azide	~0.06 - 0.14	[3][9]
DIFO	Benzyl Azide	~0.076	[9]

Note: Reaction rates can vary depending on the solvent, temperature, and specific derivatives of the cyclooctyne and azide used.

Experimental Protocols

Protocol 1: General Procedure for a Trial SPAAC Reaction

This protocol provides a starting point for conjugating an azide-modified molecule to a cyclooctyne-modified molecule.

• Reagent Preparation:

  • Dissolve the azide-containing molecule in a suitable buffer (e.g., PBS or HEPES, pH 7.4) to a final concentration of 1-10 mM.

  • Dissolve the cyclooctyne-containing molecule in a compatible solvent (e.g., DMSO or DMF) to a stock concentration of 10-100 mM.

• Reaction Setup:

  • In a microcentrifuge tube, combine the azide solution with the cyclooctyne stock solution. The final concentration for each reactant should typically be in the range of 50-500 µM.

  • If solubility is an issue, a co-solvent like DMSO can be added. Keep the final percentage of the organic solvent as low as possible, especially for reactions involving proteins.[1]

  • Use a slight excess (e.g., 1.5-2 equivalents) of the less critical or more soluble component to drive the reaction to completion.[1]

• Incubation:

  • Incubate the reaction mixture at room temperature or 37°C. Reaction times can vary from 1 to 24 hours depending on the reactivity of the specific cyclooctyne and azide pair.

  • Protect the reaction from light if any of the molecules are light-sensitive.[1]

• Monitoring and Purification:

  • Monitor the reaction progress using an appropriate analytical technique such as LC-MS, SDS-PAGE (for proteins), or HPLC.

  • Once the reaction is complete, purify the conjugate using standard methods like size-exclusion chromatography, dialysis, or affinity chromatography to remove unreacted starting materials.

Protocol 2: Troubleshooting Low Yield with a Control Reaction

This protocol helps to determine if a low-yield issue stems from the specific biomolecules or the general reaction conditions.

• Small Molecule Control:

  • Perform a small-scale control reaction using simple, commercially available small molecules such as benzyl azide and a DBCO-amine.[1]

  • Follow the general SPAAC protocol (Protocol 1) with these control reagents.

• Analysis:

  • Analyze the reaction mixture by LC-MS or TLC to confirm the formation of the expected triazole product.[1]

• Interpretation:

  • Successful Control Reaction: If the control reaction proceeds with high efficiency, the problem likely lies with your specific biomolecules. This could be due to steric hindrance, insolubility, or degradation of your azide or cyclooctyne-modified biomolecule.[1]

  • Failed Control Reaction: If the control reaction also fails, the issue is more likely with the general reaction conditions (e.g., buffer, pH, solvent) or the integrity of your stock solutions.[1]

Visualizations

The following diagrams illustrate key concepts and workflows for troubleshooting and understanding copper-free click reactions.

Caption: A decision tree for troubleshooting low yields in SPAAC reactions.

Caption: Illustration of steric hindrance impeding the approach of reactants.

Caption: General experimental workflow for a SPAAC reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. hsiehwilsonlab.caltech.edu [hsiehwilsonlab.caltech.edu]
• 7. researchgate.net [researchgate.net]
• 8. Steric Hindrance | ChemTalk [chemistrytalk.org]
• 9. chemrxiv.org [chemrxiv.org]

DBCO-PEG3-Acid stability issues in aqueous solutions

Welcome to the technical support center for DBCO-PEG3-Acid. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues related to the stability of DBCO-PEG3-Acid in aqueous solutions. Here you will find frequently asked questions, detailed troubleshooting guides, and experimental protocols to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for storing DBCO-PEG3-Acid?

A1: For long-term storage, DBCO-PEG3-Acid should be kept as a solid at -20°C, protected from light and moisture. For short-term use, stock solutions can be prepared in anhydrous, water-miscible organic solvents like Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF).[1] These stock solutions are best stored at -20°C and it is highly recommended to prepare aqueous working solutions fresh on the day of the experiment.[1]

Q2: How stable is the DBCO group in aqueous buffers?

A2: The dibenzocyclooctyne (DBCO) group is generally stable in aqueous buffers commonly used for bioconjugation (pH 6-9).[1] However, prolonged incubation in aqueous solutions can lead to a gradual loss of reactivity. One study noted that a DBCO-modified antibody lost about 3-5% of its reactivity over four weeks when stored at 4°C.[2] Stability is optimal at a neutral to slightly basic pH.[1]

Q3: What conditions can lead to the degradation of DBCO-PEG3-Acid?

A3: Strong acidic conditions (pH < 5) should be avoided as they can cause an inactivating rearrangement of the DBCO ring.[1][3][4] Additionally, the presence of oxidizing agents can lead to the degradation of the DBCO group. The PEG linker and the carboxylic acid group are generally stable under typical bioconjugation conditions.[1]

Q4: Can I freeze and thaw my stock solution of DBCO-PEG3-Acid in DMSO?

A4: It is advisable to avoid repeated freeze-thaw cycles of stock solutions in DMSO.[1] DMSO is hygroscopic, meaning it can absorb moisture from the air, which can contribute to the hydrolysis of the reagent over time. For optimal results, it is recommended to aliquot the stock solution into single-use volumes.[1]

Q5: Are there any buffer components that should be avoided when working with DBCO-PEG3-Acid?

A5: Yes, buffers containing azides should be avoided as they will react with the DBCO group.[2] It is also important to avoid buffers with primary amines (e.g., Tris, glycine) if you are activating the carboxylic acid group of DBCO-PEG3-Acid with NHS esters for conjugation to amines.

Troubleshooting Guide

This guide addresses common problems encountered during experiments involving DBCO-PEG3-Acid in aqueous solutions.

Issue	Possible Cause	Recommended Solution
Low or no conjugation efficiency	Degradation of DBCO-PEG3-Acid	Prepare fresh aqueous solutions of DBCO-PEG3-Acid for each experiment. Avoid prolonged storage in aqueous buffers. Confirm the integrity of your stock solution using the HPLC stability assessment protocol below.
Incorrect buffer pH	Ensure the pH of your reaction buffer is within the optimal range of 6-9 for DBCO stability and conjugation.[1]
Presence of interfering substances	Ensure your buffers are free from azides, which will compete for reaction with the DBCO group.[2]
Inconsistent experimental results	Instability of stock solutions	Aliquot stock solutions in anhydrous DMSO into single-use vials to prevent degradation from repeated freeze-thaw cycles and moisture absorption.[1]
Variability in incubation time/temperature	Standardize incubation times and temperatures for your aqueous working solutions to minimize variability in degradation.
Appearance of unexpected peaks in HPLC analysis	Degradation products	Degradation of the DBCO ring under acidic conditions or oxidation can lead to new chemical species.[1] Analyze your sample using LC-MS to identify the mass of the unexpected peaks and compare them to potential degradation products.

Quantitative Data on Stability

Table 1: Estimated Stability of DBCO Moiety in Aqueous Solutions

pH	Temperature (°C)	Incubation Time	Estimated % Intact Reagent *	Notes
5.0	25	24 hours	85 - 90%	Potential for slow acid-mediated degradation of the DBCO group.[1]
7.4 (PBS)	4	48 hours	>95%	Optimal condition for short-term storage of working solutions.[1]
7.4 (PBS)	25	24 hours	90 - 95%	Good stability at room temperature for typical reaction times.[1]
7.4 (PBS)	37	24 hours	80 - 85%	Increased temperature accelerates degradation.[1]
8.5	25	24 hours	90 - 95%	Generally stable.

*Data is based on the stability of DBCO-NHCO-PEG4-acid and should be considered an estimation for DBCO-PEG3-Acid.[1]

Experimental Protocols

Protocol for Assessing the Aqueous Stability of DBCO-PEG3-Acid by HPLC

This protocol allows for the monitoring of DBCO-PEG3-Acid degradation in an aqueous buffer over time.

Materials:

• DBCO-PEG3-Acid

• Anhydrous DMSO

• Aqueous buffer of choice (e.g., Phosphate-Buffered Saline, pH 7.4)

• Reverse-Phase HPLC (RP-HPLC) with a C18 column

• UV Detector (set to monitor DBCO absorbance at ~309 nm)

• Mobile Phase A: 0.1% TFA in Water

• Mobile Phase B: 0.1% TFA in Acetonitrile

• Thermostated incubator or water bath

Procedure:

• Prepare Stock Solution: Dissolve DBCO-PEG3-Acid in anhydrous DMSO to a final concentration of 10 mM.

• Prepare Working Solution: Dilute the stock solution 1:100 into your pre-warmed aqueous buffer of choice (e.g., PBS at 37°C) to a final concentration of 100 µM. Mix thoroughly.

• Timepoint Zero (T=0): Immediately inject 20 µL of the working solution onto the RP-HPLC.

• Incubation: Incubate the remaining working solution at the desired temperature.

• Subsequent Timepoints: At predetermined time intervals (e.g., 2, 4, 8, 24, 48 hours), inject 20 µL of the incubated solution onto the RP-HPLC.

• HPLC Analysis: Run a gradient elution (e.g., 5% to 95% Mobile Phase B over 20 minutes) to separate the intact compound from potential degradation products.

• Data Analysis:

  • Identify the peak corresponding to the intact DBCO-PEG3-Acid in the T=0 chromatogram.

  • Integrate the area of this peak for each timepoint.

  • Calculate the percentage of intact reagent remaining at each timepoint relative to the T=0 peak area.

  • Plot the percentage of remaining intact reagent versus time to determine the degradation kinetics.

Visualizations

Caption: Potential degradation pathways of DBCO-PEG3-Acid.

Caption: Workflow for assessing the aqueous stability of DBCO-PEG3-Acid.

Caption: Decision tree for troubleshooting low conjugation yield.

References

• 1. benchchem.com [benchchem.com]
• 2. interchim.fr [interchim.fr]
• 3. Traceless Click-Assisted Native Chemical Ligation Enabled by Protecting Dibenzocyclooctyne from Acid-Mediated Rearrangement with Copper(I) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Post-Conjugation Purification

This guide provides troubleshooting advice and answers to frequently asked questions regarding the removal of excess dibenzocyclooctyne (DBCO) reagent following a conjugation reaction.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to remove excess DBCO reagent after conjugation?

A: Removing unreacted DBCO reagent is essential for several reasons. Firstly, excess DBCO can interfere with downstream applications by occupying binding sites or reacting with other molecules. Secondly, the hydrophobic nature of the DBCO molecule can lead to the aggregation and precipitation of the conjugated protein, resulting in sample loss.[1] Lastly, accurate characterization of the conjugate, such as determining the degree of labeling (DOL), requires a purified sample free from unreacted reagents.[2]

Q2: What are the most common methods for removing unreacted DBCO?

A: The most common and effective methods leverage the size difference between the large biomolecule conjugate and the small DBCO reagent. These techniques include:

• Size-Exclusion Chromatography (SEC) / Desalting: Widely used for its efficiency in separating molecules based on size.[1][2]

• Dialysis: A simple method effective for removing small molecules from larger proteins, particularly for larger sample volumes.[3][4]

• Ultrafiltration / Spin Columns: A rapid method for buffer exchange and removal of small molecules, suitable for smaller sample volumes.[3]

• High-Performance Liquid Chromatography (HPLC): Offers high-resolution purification and is ideal when very high purity is required.[2][5]

Q3: How do I choose the best purification method for my experiment?

A: The choice of method depends on several factors, including the size of your biomolecule, the sample volume, the required purity, and available equipment. For routine antibody conjugations, SEC (often in the form of spin desalting columns) is a fast and effective choice.[3][6] Dialysis is suitable for larger volumes where speed is not a primary concern.[3] If you need to separate multi-conjugated species or achieve the highest possible purity, HPLC is the recommended method.[2] The workflow below can help guide your decision.

Caption: Decision workflow for selecting a purification method.

Troubleshooting Guide

Problem 1: Low recovery of my conjugated antibody.

Possible Causes	Solutions & Optimization
Antibody Aggregation	The hydrophobicity of DBCO can cause aggregation.[1] To mitigate this, consider using a lower molar excess of the DBCO reagent during conjugation or switch to a PEGylated DBCO reagent, which increases hydrophilicity.[1][7]
Non-specific Binding	The conjugate may bind to the purification column or membrane.[1] Test different SEC resins or ultrafiltration membranes to find one with minimal non-specific binding. You can also adjust buffer conditions (pH, ionic strength) to optimize stability.[1]
Precipitation	High concentrations of the antibody or DBCO reagent can lead to precipitation.[1] Ensure the antibody concentration is appropriate (e.g., 1-10 mg/mL) and that the final DMSO concentration from the DBCO stock solution is kept low (ideally below 20%).[2][8]
Inefficient Method	The chosen purification method may not be suitable. For example, recovery from dialysis cassettes can be challenging for very small volumes (~50-100 µL).[9] In such cases, spin desalting columns are often a better alternative.

Problem 2: Residual unreacted DBCO remains in the sample after purification.

Possible Causes	Solutions & Optimization
Ineffective Separation	The chosen method may not adequately separate the small DBCO molecule from the large conjugate. This can occur if the pore size of an SEC column is incorrect or the molecular weight cut-off (MWCO) of a dialysis membrane is too large.[1]
Suboptimal Column Choice	For SEC, ensure the column's fractionation range is appropriate for your biomolecule to effectively separate it from the small DBCO reagent.[10][11]
Insufficient Dialysis/Washes	If using dialysis, ensure you are using a large volume of buffer and performing multiple buffer changes over an adequate time period (e.g., 3 changes over 18-24 hours) to allow the concentration gradient to effectively remove the small molecules.[4] For ultrafiltration, perform multiple washes with the buffer.
Need for Higher Resolution	Standard desalting or dialysis may not be sufficient for complete removal. For applications requiring very high purity, switching to a high-resolution method like Reverse-Phase HPLC (RP-HPLC) is often effective at separating small hydrophobic molecules from the final product.[2][5]

Data Summary: Comparison of Purification Methods

Method	Principle	Typical Recovery	Purity Achieved	Time Required	Best Suited For
SEC / Desalting	Separation based on molecular size; large molecules elute first.[10]	> 90%[3]	Good	5-15 minutes	Rapid buffer exchange and removal of small molecules for sample volumes < 2 mL.[3][6]
Dialysis	Diffusion of small molecules across a semi-permeable membrane based on a concentration gradient.	> 85%[3]	Good	12-24 hours	Cost-effective purification for larger sample volumes (> 2 mL) where time is not critical.[3][4]
Ultrafiltration	Centrifugal force is used to pass small molecules through a membrane while retaining larger ones.	> 90%[3]	Good	15-30 minutes	Rapid concentration and purification for small to medium volumes.[3]
HPLC (e.g., RP-HPLC)	High-resolution separation based on physicochemical properties (e.g., hydrophobicity).[2]	Variable	Very High	30-60 minutes per run	Applications requiring the highest purity and for analytical characterization.[2][5]

Experimental Protocols

Protocol 1: Purification using Size-Exclusion Chromatography (Spin Desalting Column)

This protocol is adapted for quick cleanup of antibody conjugates.[1][6]

• Column Preparation: Remove the column's bottom cap and place it into a collection tube. Centrifuge at 1,500 x g for 2 minutes to remove the storage buffer.

• Equilibration: Add 500 µL of your desired buffer (e.g., PBS, pH 7.4) to the column. Centrifuge at 1,500 x g for 2 minutes. Repeat this step 2-3 times, discarding the flow-through each time.

• Sample Loading: Place the column into a new collection tube. Slowly apply the entire quenched conjugation reaction mixture (typically 100-200 µL) to the center of the resin bed.

• Elution: Centrifuge the column at 1,500 x g for 3 minutes. The collected flow-through contains your purified DBCO-conjugated protein. The unreacted DBCO reagent is retained in the column resin.

• Analysis: Confirm the protein concentration (e.g., via A280 absorbance) and proceed with downstream characterization.[1]

Protocol 2: Purification using Dialysis

This protocol is suitable for larger sample volumes.[3][4]

• Membrane Preparation: Select a dialysis membrane with an appropriate molecular weight cut-off (MWCO), typically 10-14 kDa for antibodies.[3][4] Wet the membrane in dialysis buffer as per the manufacturer's instructions.

• Sample Loading: Secure one end of the tubing with a clip. Load your sample into the tubing, leaving some space for potential volume changes. Secure the other end with a second clip.

• Dialysis: Immerse the sealed tubing in a beaker containing a large volume of cold (4°C) dialysis buffer (e.g., 1000x the sample volume). Stir the buffer gently with a magnetic stir bar.[4]

• Buffer Exchange: Allow dialysis to proceed for at least 6 hours or overnight at 4°C.[4] For maximum efficiency, perform at least two additional buffer changes at convenient intervals.

• Sample Recovery: Carefully remove the tubing from the buffer, wipe the outside, and transfer the purified conjugate to a clean tube. Note that some sample loss may occur due to adherence to the tubing.[4]

Protocol 3: Purification using Ultrafiltration (Spin Column)

This is an effective method for both purification and concentration.[3]

• Device Preparation: Choose a spin filter unit with an MWCO appropriate for your protein (e.g., 10 kDa or 30 kDa for antibodies).

• Sample Loading: Add your conjugation reaction mixture to the filter unit, ensuring you do not exceed the maximum volume.

• First Spin: Centrifuge the unit according to the manufacturer's guidelines until the sample volume is reduced to a minimum. Discard the flow-through, which contains the unreacted DBCO.

• Washing: Add your desired buffer to the filter unit, typically bringing the volume back to the original level.

• Subsequent Spins: Repeat the centrifugation step. This washing step can be repeated 2-3 times to ensure thorough removal of the excess DBCO reagent.

• Sample Recovery: After the final spin, recover the concentrated, purified sample from the top of the filter unit.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Preparation of single- and double-oligonucleotide antibody conjugates and their application for protein analytics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Azide Removal by Dialysis Protocol | Rockland [rockland.com]
• 5. researchgate.net [researchgate.net]
• 6. help.lumiprobe.com [help.lumiprobe.com]
• 7. lifetein.com [lifetein.com]
• 8. docs.aatbio.com [docs.aatbio.com]
• 9. researchgate.net [researchgate.net]
• 10. cytivalifesciences.com [cytivalifesciences.com]
• 11. bitesizebio.com [bitesizebio.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of DBCO and BCN Linkers for Bioconjugation

For researchers, scientists, and drug development professionals engaged in the intricate field of bioconjugation, the selection of an appropriate linker is a critical determinant of experimental success. Within the realm of copper-free click chemistry, dibenzocyclooctyne (DBCO) and bicyclo[6.1.0]nonyne (BCN) have risen to prominence as highly effective strained alkynes for strain-promoted azide-alkyne cycloaddition (SPAAC). This guide presents an objective, data-driven comparison of their performance to facilitate an informed choice for your specific bioconjugation needs.

The principal advantage of SPAAC lies in its bioorthogonality, enabling efficient conjugation under physiological conditions without the need for cytotoxic copper catalysts.[1] This has led to its extensive use in diverse applications, including live-cell imaging, proteomics, and the development of antibody-drug conjugates (ADCs). While both DBCO and BCN react with azides to form a stable triazole linkage, they possess distinct characteristics that influence their suitability for various experimental designs.[1]

Performance Comparison: A Quantitative Overview

A thorough evaluation of DBCO and BCN linkers hinges on their reaction kinetics, stability in biological environments, and key physicochemical properties.

Reaction Kinetics

The speed of the SPAAC reaction is a crucial parameter, especially in scenarios involving low reactant concentrations or the need for rapid labeling. DBCO generally demonstrates faster reaction kinetics compared to BCN, a property attributed to its higher ring strain.[2] However, the specific reaction rates can be influenced by the nature of the azide (B81097) partner.[1]

Linker/Azide Combination	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Notes
DBCO with benzyl (B1604629) azide	0.24[3]	Reacts faster with aliphatic azides.[1]
BCN with benzyl azide	0.07[3]
DBCO with phenyl azide	0.033[3]
BCN with phenyl azide	0.2[3]	Exhibits a significantly higher reaction rate with aromatic azides.[1]
ADIBO (DBCO analog) with primary azide	Significantly faster than BCN[2]	ADIBO is a commonly used DBCO derivative.[2]
ADIBO (DBCO analog) with secondary azide	Significantly faster than BCN[2]
ADIBO (DBCO analog) with tertiary azide	Dramatically lower reactivity[2]	Steric hindrance of the azide can significantly impact reaction rates.[2]
BCN with tertiary azide	More consistent, albeit slower, reaction rate[2]

Stability

The stability of the linker is paramount for maintaining the integrity of the bioconjugate throughout an experiment, particularly under the reducing conditions found within cells.

Linker	Condition	Stability/Half-life	Notes
DBCO	In presence of Glutathione (GSH)	Less stable, t½ ≈ 71 minutes[4]	GSH is a highly abundant intracellular thiol.[4]
BCN	In presence of Glutathione (GSH)	Significantly more stable, t½ ≈ 6 hours[4]	A key advantage for long-term intracellular experiments.[4]
DBCO	In presence of TCEP (reducing agent)	Unstable[5]	TCEP is often used in protocols involving antibodies.
BCN	In presence of TCEP (reducing agent)	More stable[6]	Preferred choice when reducing conditions are necessary.
DBCO	In RAW264.7 macrophage-like cells (24h)	~36% degradation[7]	Intracellular environment can be harsh.
BCN	In RAW264.7 macrophage-like cells (24h)	~79% degradation[7]	Stability can be cell-type dependent.
DBCO	On IgG at 4°C or -20°C (4 weeks)	~3-5% loss of reactivity[8]	Generally stable for storage when conjugated.

Physicochemical Properties

The inherent structural and chemical properties of the linker can affect the solubility, aggregation, and in vivo behavior of the final bioconjugate.[1]

Property	DBCO	BCN
Structure	Bulky, aromatic[2]	Compact, non-aromatic[2]
Size	Larger[2]	Smaller[2][9]
Hydrophilicity/Lipophilicity	Higher Lipophilicity[2]	Lower Lipophilicity[2][9]

Visualizing the Chemistry and Workflow

To better understand the molecular basis and experimental application of these linkers, the following diagrams illustrate their structures, reaction mechanism, and a typical comparative workflow.

Caption: Chemical structures of DBCO and BCN linkers.

Caption: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) mechanism.

Caption: Experimental workflow for comparing DBCO and BCN bioconjugation.

Detailed Experimental Protocols

Reproducible and robust experimental design is crucial for the accurate comparison of linker performance. The following are detailed methodologies for key experiments.

Protocol 1: Protein Labeling with DBCO-NHS or BCN-NHS Ester

This protocol describes the labeling of a protein with a DBCO or BCN linker using an N-hydroxysuccinimide (NHS) ester, which targets primary amines such as lysine (B10760008) residues.

Materials:

• Protein solution (1-10 mg/mL in amine-free buffer, e.g., PBS, pH 7.4)

• DBCO-NHS or BCN-NHS ester stock solution (10 mM in anhydrous DMSO or DMF)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Spin desalting columns for purification

Procedure:

• Preparation: Allow all reagents to come to room temperature.

• Reaction Setup: To the protein solution, add a 10- to 20-fold molar excess of the DBCO-NHS or BCN-NHS ester stock solution. The final concentration of the organic solvent should not exceed 10-20% to avoid protein denaturation.

• Incubation: Gently mix the reaction and incubate for 30-60 minutes at room temperature or 2 hours on ice.

• Quenching: Add the quenching buffer to a final concentration of 50-100 mM to stop the reaction by consuming any unreacted NHS ester. Incubate for 15-30 minutes at room temperature.

• Purification: Remove excess, unreacted linker and byproducts using a spin desalting column equilibrated with the desired storage buffer.

• Characterization: Determine the degree of labeling (DOL) using UV-Vis spectroscopy. For DBCO-labeled proteins, measure the absorbance at 280 nm (for the protein) and ~309 nm (for DBCO).[10]

Protocol 2: Determination of SPAAC Reaction Kinetics by ¹H NMR Spectroscopy

This protocol allows for the direct monitoring of reactant consumption and product formation to determine the second-order rate constant.

Materials:

• DBCO or BCN linker

• Azide-containing molecule (e.g., benzyl azide)

• Deuterated solvent (e.g., DMSO-d₆, CD₃CN)

• Internal standard of known concentration (e.g., dimethyl sulfone)

• NMR tubes and spectrometer

Procedure:

• Sample Preparation: Prepare stock solutions of the linker, azide, and internal standard in the deuterated solvent.

• Reaction Initiation: In an NMR tube, combine the stock solutions to achieve the desired initial concentrations (e.g., 5-10 mM of each reactant).

• Data Acquisition: Quickly acquire an initial ¹H NMR spectrum (t=0). Continue to acquire spectra at regular time intervals. The frequency of acquisition should be tailored to the expected reaction rate.

• Data Analysis:

  • In each spectrum, integrate the signals corresponding to a disappearing reactant peak and a stable peak from the internal standard.

  • Calculate the concentration of the reactant at each time point relative to the constant concentration of the internal standard.

  • For a second-order reaction with equal initial concentrations, plot 1/[Reactant] versus time. The slope of the resulting line will be the second-order rate constant (k₂).

Protocol 3: Comparative Stability in Cell Lysate

This protocol evaluates the stability of DBCO and BCN linkers in a simulated intracellular environment.

Materials:

• Cell line of interest

• Lysis buffer (e.g., RIPA buffer)

• DBCO and BCN linker stock solutions

• Azide-functionalized fluorescent probe

• Fluorescence microplate reader or gel electrophoresis equipment

Procedure:

• Cell Lysate Preparation: Grow cells to confluency, then lyse them using a suitable buffer. Centrifuge to remove cell debris and collect the supernatant. Determine the protein concentration of the lysate.

• Linker Incubation: Incubate a known concentration of DBCO and BCN linkers in the cell lysate at 37°C. Collect aliquots at various time points (e.g., 0, 1, 4, 8, 24 hours).

• Reaction with Fluorescent Probe: To each aliquot, add an excess of an azide-functionalized fluorescent probe and allow the SPAAC reaction to proceed to completion.

• Analysis: Quantify the amount of fluorescently labeled linker at each time point using a fluorescence microplate reader or by separating the products via SDS-PAGE and measuring the fluorescence intensity of the corresponding bands. A decrease in fluorescence over time indicates degradation of the linker.[7]

Protocol 4: Assessment of Cytotoxicity using MTT Assay

This protocol is used to compare the potential cytotoxic effects of the linkers on a chosen cell line.

Materials:

• Cell line of interest (e.g., HeLa, HEK293)

• Complete cell culture medium

• DBCO and BCN linker stock solutions (in a biocompatible solvent like DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• 96-well cell culture plates and microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Linker Treatment: Prepare serial dilutions of the DBCO and BCN linkers in complete medium. Replace the old medium with the diluted linker solutions. Include a vehicle control (medium with DMSO) and a no-treatment control.

• Incubation: Incubate the cells with the linkers for 24-48 hours.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the no-treatment control.[7]

Conclusion

The choice between DBCO and BCN linkers is highly dependent on the specific application. DBCO is the linker of choice when rapid reaction kinetics are essential. Conversely, for applications demanding greater stability in the presence of thiols or reducing agents, or where a smaller, more hydrophilic linker is advantageous, BCN presents a superior option. By carefully considering the experimental conditions and the desired properties of the final bioconjugate, researchers can select the optimal tool to achieve their scientific objectives.

References

• 1. benchchem.com [benchchem.com]
• 2. docs.aatbio.com [docs.aatbio.com]
• 3. Antibody Quantum Dot Conjugates Developed via Copper-free Click Chemistry for Rapid Analysis of Biological Samples Using a Microfluidic Microsphere Array System - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NHS ester protocol for labeling proteins [abberior.rocks]
• 5. glenresearch.com [glenresearch.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

Validating DBCO-PEG3-Acid Conjugation: A Mass Spectrometry-Based Comparative Guide

For researchers, scientists, and drug development professionals, the precise and reliable conjugation of molecules is paramount. Dibenzocyclooctyne (DBCO) reagents, central to copper-free click chemistry, offer stable and specific bioconjugation. This guide provides a comprehensive comparison of mass spectrometry techniques for validating DBCO-PEG3-Acid conjugation, supported by experimental data and detailed protocols, to ensure the integrity and efficacy of your bioconjugates.

The conjugation of DBCO-PEG3-Acid to azide-modified molecules is a cornerstone of modern bioconjugation, enabling the creation of complex biomolecular structures for therapeutic and diagnostic applications.[1] The formation of a stable triazole linkage is a key advantage of this strain-promoted alkyne-azide cycloaddition (SPAAC) reaction.[2] Validating the success of this conjugation is a critical quality control step, and mass spectrometry stands out as the gold standard for providing detailed molecular-level information.[3]

Comparative Analysis of Validation Techniques

While various analytical techniques can be employed to assess bioconjugation, mass spectrometry offers unparalleled precision in confirming covalent bond formation and characterizing the final product.[4] Alternative methods like UV-Vis spectroscopy and SDS-PAGE provide valuable, albeit less detailed, information.

Feature	Mass Spectrometry (LC-MS, MALDI-TOF)	UV-Vis Spectroscopy	SDS-PAGE
Principle	Measures the mass-to-charge ratio of ionized molecules.[5]	Measures the absorbance of light at specific wavelengths.[4]	Separates molecules based on their molecular weight.[6]
Information Provided	- Confirmation of covalent bond formation - Determination of the degree of labeling (DOL) - Identification of conjugation sites - Detection of unconjugated species and byproducts[3]	- Estimation of the degree of labeling by monitoring DBCO absorbance (~309 nm).[7][8]	- Confirmation of a molecular weight shift upon conjugation.[6]
Resolution	High to very high, capable of resolving single conjugations.[3]	Low, provides an average measurement.[3]	Low to moderate, may not resolve species with small mass differences.
Sample Consumption	Low[3]	Low[3]	Moderate
Throughput	Moderate to high[3]	High[3]	High
Cost	High[3]	Low[3]	Low
Expertise Required	High[3]	Low[3]	Moderate

Experimental Protocols

Protocol 1: Validation of DBCO-PEG3-Acid Conjugation to a Peptide via LC-MS

This protocol outlines the validation of a peptide conjugated with DBCO-PEG3-Acid using Liquid Chromatography-Mass Spectrometry (LC-MS).

1. Sample Preparation:

• Conjugation Reaction: React the azide-modified peptide with DBCO-PEG3-Acid in a suitable buffer (e.g., PBS, pH 7.4) at room temperature for 1-2 hours. The molar ratio of the linker to the peptide should be optimized based on the desired degree of labeling.[3]

• Purification: Remove excess, unreacted DBCO-PEG3-Acid using a desalting column or size-exclusion chromatography (SEC).[3] The buffer should be exchanged to a volatile buffer suitable for MS analysis, such as 0.1% formic acid in water.[3]

2. LC-MS Analysis:

• Liquid Chromatography:

  • Column: A reverse-phase column (e.g., C18) is typically used for peptide separations.[9]

  • Mobile Phase A: 0.1% formic acid in water.[9]

  • Mobile Phase B: 0.1% formic acid in acetonitrile.[9]

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 15-30 minutes.[3]

  • Flow Rate: 0.2-0.5 mL/min.[3]

• Mass Spectrometry:

  • Ionization Source: Electrospray Ionization (ESI) is commonly used for peptides.[5]

  • Mass Analyzer: A high-resolution mass analyzer such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap is recommended.[3]

  • Mass Range: Set the mass range to encompass the expected masses of the unconjugated and conjugated peptide.

3. Data Analysis:

• Deconvolute the raw mass spectra to obtain the zero-charge mass of the unconjugated peptide and the conjugated species.[3]

• The mass difference between the unconjugated and conjugated peptide peaks should correspond to the mass of the attached DBCO-PEG3-Acid moiety.

• Calculate the degree of labeling by observing the distribution of species with different numbers of attached linkers.[3]

Protocol 2: Characterization of a DBCO-Conjugated Antibody by MALDI-TOF MS

This protocol describes the analysis of an antibody conjugated with a DBCO-linker using Matrix-Assisted Laser Desorption/Ionization-Time of Flight (MALDI-TOF) Mass Spectrometry.

1. Sample Preparation:

• Conjugation and Purification: Follow the established protocol for conjugating the DBCO-linker to the antibody and purify the conjugate to remove excess reagents.

• Matrix Preparation: Prepare a saturated solution of a suitable matrix, such as sinapinic acid (for proteins >10 kDa), in a solvent mixture (e.g., 50:50 acetonitrile:water with 0.1% TFA).[10]

2. MALDI-TOF Analysis:

• Spotting: Mix the purified antibody conjugate solution with the matrix solution. Spot the mixture onto the MALDI target plate and allow it to dry completely.[10]

• Data Acquisition:

  • Mode: Use linear mode for large molecules like antibodies.[10]

  • Laser Intensity: Adjust the laser intensity to obtain optimal signal without causing fragmentation.

  • Mass Range: Set a wide mass range to detect the unconjugated antibody and the various conjugated species.

3. Data Analysis:

• Identify the peak corresponding to the unconjugated antibody.

• Observe the appearance of new peaks at higher mass-to-charge ratios, representing the antibody conjugated with one or more DBCO-linkers. The mass shift between peaks should correspond to the molecular weight of the DBCO-linker.[10]

Visualizing the Workflow and Comparison

To better understand the processes involved, the following diagrams illustrate the experimental workflow for validating the conjugation and the logical comparison of different bioconjugation chemistries.

Caption: Experimental workflow for DBCO-PEG3-Acid conjugation and mass spectrometry validation.

References

• 1. benchchem.com [benchchem.com]
• 2. broadpharm.com [broadpharm.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. jchemrev.com [jchemrev.com]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Impact of Conjugation Chemistry on the Pharmacokinetics of Peptide–Polymer Conjugates in a Model of Traumatic Brain Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Preparation of Protein A Membrane Adsorbers Using Strain-Promoted, Copper-Free Dibenzocyclooctyne (DBCO)-Azide Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Characterization of DBCO-PEG3-Acid Labeled Proteins by HPLC

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) methods for the characterization of proteins labeled with DBCO-PEG3-Acid. It includes a detailed analysis of alternative labeling chemistries and analytical techniques, supported by experimental data and protocols to assist in the selection of optimal methods for your bioconjugation needs.

Introduction to DBCO-PEG3-Acid Labeling and HPLC Characterization

The labeling of proteins with specific moieties is a cornerstone of modern biotechnology, enabling the development of antibody-drug conjugates (ADCs), imaging agents, and other targeted therapeutics. Dibenzocyclooctyne (DBCO) reagents are central to copper-free click chemistry, specifically the strain-promoted azide-alkyne cycloaddition (SPAAC) reaction. DBCO-PEG3-Acid, featuring a DBCO group for reaction with azides, a three-unit polyethylene (B3416737) glycol (PEG) spacer for enhanced solubility and reduced aggregation, and a carboxylic acid for activation and conjugation to primary amines on proteins, is a versatile tool for bioconjugation.

Once a protein is labeled, robust analytical techniques are required to characterize the conjugate, ensuring purity, homogeneity, and a desired degree of labeling (DOL). HPLC is a powerful and widely used technique for this purpose, offering various separation modes to analyze the complex mixtures that can result from labeling reactions.

Comparison of Protein Labeling Chemistries

The choice of labeling chemistry is critical and depends on the target protein, the desired site of conjugation, and the reaction conditions. While DBCO-based SPAAC is a popular choice for its bioorthogonality and copper-free nature, several alternatives exist.

Feature	Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)	Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)	Thiol-Maleimide Chemistry
Reagents	Azide (B81097) and a strained alkyne (e.g., DBCO, BCN, DIBO)	Azide and a terminal alkyne	Thiol (from cysteine residues) and maleimide
Catalyst	None (copper-free)[1]	Copper(I)	None
Reaction Speed	Generally fast, with DBCO being one of the fastest cyclooctynes.[2]	Very fast.	Fast at neutral to slightly alkaline pH.
Biocompatibility	High; no cytotoxic copper catalyst required, making it suitable for in vivo applications.[3]	Lower due to the cytotoxicity of the copper catalyst, though ligands can mitigate this.[1][4]	High, but maleimides can react with other nucleophiles and undergo hydrolysis.
Specificity	High for azide and alkyne. Some cyclooctynes may have side reactions with thiols.[4]	Very high for azide and terminal alkyne.	Selective for thiols, but not site-specific unless free cysteines are engineered.[1]
Potential Issues	Potential for non-specific labeling, especially with cysteine-containing proteins.[4][5]	Copper can cause protein denaturation or aggregation.[6]	Maleimide adducts can be unstable and undergo retro-Michael reaction.

Quantitative Comparison of Click Chemistry Reactions:

A study comparing CuAAC and SPAAC for labeling O-GlcNAcylated proteins in A549 cells revealed that CuAAC with a Biotin-Diazo-Alkyne probe identified 229 putative O-GlcNAc modified proteins, while SPAAC with a Biotin-DIBO-Alkyne probe identified 188 proteins, with 114 proteins overlapping.[5][7] These results suggest that CuAAC may offer higher identification rates in some proteomics applications.[5][7] However, another study highlighted that strained alkynes used in SPAAC can react with cysteine-containing proteins, leading to higher background signals.[5]

HPLC-Based Characterization of DBCO-Labeled Proteins

HPLC is an indispensable tool for the analysis of DBCO-labeled proteins, providing information on purity, aggregation, and the distribution of species with different degrees of labeling (drug-to-antibody ratio, DAR, in the context of ADCs).[8][9] The addition of the hydrophobic DBCO group to a protein alters its physicochemical properties, enabling separation from the unlabeled protein by various HPLC modes.[10]

Reversed-Phase HPLC (RP-HPLC)

RP-HPLC separates molecules based on their hydrophobicity. The conjugation of a hydrophobic DBCO-linker to a protein increases its retention time on a reversed-phase column.[11][12]

Parameter	Description
Principle	Separation based on hydrophobicity. Labeled proteins are more hydrophobic and elute later than unlabeled proteins.[11][12]
Typical Column	C4, C8, or C18 stationary phases. C18 can provide better separation for more hydrophobic conjugates.
Mobile Phases	A: Water with 0.1% Trifluoroacetic Acid (TFA) or Formic Acid (FA). B: Acetonitrile (ACN) or Methanol (MeOH) with 0.1% TFA or FA.
Gradient	A linear gradient from low to high organic solvent (e.g., 20% to 80% B) is typically used.
Detection	UV absorbance at 280 nm (for protein) and ~309 nm (for DBCO). Mass spectrometry (MS) can be coupled for mass identification.[10]
Advantages	High resolution, excellent for separating species with different DOLs.[11]
Limitations	Denaturing conditions (organic solvents, low pH) may not be suitable for all proteins.[10]

Hydrophobic Interaction Chromatography (HIC)

HIC is a non-denaturing technique that separates proteins based on their surface hydrophobicity. It is particularly well-suited for analyzing ADCs and other labeled proteins where maintaining the native structure is important.[13][14][15][16][17]

Parameter	Description
Principle	Proteins are loaded in a high-salt buffer, promoting hydrophobic interactions with the stationary phase. Elution is achieved by decreasing the salt concentration.[14][15][16][17]
Typical Column	Butyl, Phenyl, or Ether functionalized stationary phases.
Mobile Phases	A: High salt buffer (e.g., 1.5-2 M ammonium (B1175870) sulfate (B86663) or sodium chloride in phosphate (B84403) buffer). B: Low salt buffer (phosphate buffer).
Gradient	A reverse salt gradient from high to low salt concentration.
Detection	UV absorbance at 280 nm.
Advantages	Non-denaturing conditions preserve protein structure and function. Excellent for separating species with different DARs.[9][13]
Limitations	Resolution may be lower than RP-HPLC for some applications.

Ion-Exchange Chromatography (IEX)

IEX separates proteins based on their net surface charge. The conjugation of a DBCO-linker can alter the protein's isoelectric point (pI), allowing for separation of labeled and unlabeled species.[10][18]

Parameter	Description
Principle	Separation based on net surface charge. The charge of the protein is influenced by the buffer pH.[18]
Typical Column	Strong or weak cation or anion exchange columns.
Mobile Phases	A: Low salt buffer at a specific pH. B: High salt buffer at the same pH.
Gradient	A linear salt gradient from low to high salt concentration.
Detection	UV absorbance at 280 nm.
Advantages	Can separate charge variants and species with different numbers of charged linkers.
Limitations	May not be effective if the labeling does not significantly alter the protein's net charge.

Experimental Protocols

Protein Labeling with DBCO-PEG3-NHS Ester

This protocol describes a general procedure for labeling a protein with a pre-activated DBCO-PEG3-NHS ester.

• Protein Preparation: Dissolve the protein in an amine-free buffer (e.g., PBS, pH 7.2-8.0) at a concentration of 1-10 mg/mL.

• Reagent Preparation: Immediately before use, dissolve the DBCO-PEG3-NHS ester in anhydrous DMSO to a stock concentration of 10 mM.

• Conjugation Reaction: Add a 5- to 20-fold molar excess of the DBCO-PEG3-NHS ester solution to the protein solution. The final concentration of DMSO should be kept below 10% to avoid protein denaturation.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching: Stop the reaction by adding a quenching reagent such as Tris-HCl or glycine (B1666218) to a final concentration of 50-100 mM to consume any unreacted NHS ester. Incubate for 15-30 minutes at room temperature.

• Purification: Remove excess DBCO reagent and byproducts using a desalting column, dialysis, or size-exclusion chromatography.

RP-HPLC Analysis of DBCO-Labeled Protein

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% TFA in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient:

  • 0-5 min: 5% B

  • 5-35 min: 5-95% B (linear gradient)

  • 35-40 min: 95% B

  • 40-41 min: 95-5% B

  • 41-45 min: 5% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40-60°C.

• Detection: UV absorbance at 280 nm and 309 nm.

• Analysis: Inject an unlabeled protein control to establish its retention time. The DBCO-labeled protein will exhibit a longer retention time. The degree of labeling can be estimated from the peak areas of the different species.

Visualizations

Caption: Experimental workflow for protein labeling with DBCO-PEG3-NHS ester and subsequent HPLC characterization.

Caption: Comparison of different HPLC modes for the characterization of DBCO-labeled proteins.

References

• 1. Bioconjugation application notes [bionordika.fi]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. help.lumiprobe.com [help.lumiprobe.com]
• 5. Comparative analysis of Cu (I)-catalyzed alkyne-azide cycloaddition (CuAAC) and strain-promoted alkyne-azide cycloaddition (SPAAC) in O-GlcNAc proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Site-specific Bioconjugation and Convergent Click Chemistry Enhances Antibody–Chromophore Conjugate Binding Efficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comparative analysis of Cu (I)-catalyzed alkyne-azide cycloaddition (CuAAC) and strain-promoted alkyne-azide cycloaddition (SPAAC) in O-GlcNAc proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. benchchem.com [benchchem.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. info.gbiosciences.com [info.gbiosciences.com]
• 15. youtube.com [youtube.com]
• 16. m.youtube.com [m.youtube.com]
• 17. Hydrophobic interaction chromatography to analyze glycoproteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. purolite.com [purolite.com]

A Comparative Guide to Bifunctional Linkers for Bioconjugation: Alternatives to DBCO-PEG3-Acid

For researchers, scientists, and drug development professionals engaged in the precise assembly of bioconjugates, the choice of a bifunctional linker is a critical determinant of experimental success. While DBCO-PEG3-Acid has been a widely adopted reagent for copper-free click chemistry, a diverse landscape of alternative linkers offers a range of functionalities, reaction kinetics, and physicochemical properties. This guide provides an objective comparison of prominent alternatives to DBCO-PEG3-Acid, supported by experimental data and detailed protocols to inform the selection of the optimal tool for your bioconjugation needs.

Key Performance Parameters: A Head-to-Head Comparison

The efficacy of a bifunctional linker is primarily assessed by its reaction kinetics, stability, and the physicochemical properties it imparts to the resulting conjugate. The following table summarizes the performance of various classes of bifunctional linkers used in strain-promoted alkyne-azide cycloaddition (SPAAC) and inverse-electron-demand Diels-Alder (iEDDA) reactions.

Linker Class	Reactive Moiety	Reaction Partner	Second-Order Rate Constant (k₂) [M⁻¹s⁻¹]	Key Characteristics
DBCO-based	Dibenzocyclooctyne (DBCO)	Azide	~0.24 - 1.0[1][2]	High reactivity, widely used, commercially available in various PEG lengths and functionalities.[3] Can exhibit instability in the presence of thiols.[4]
BCN-based	Bicyclo[6.1.0]nonyne (BCN)	Azide	~0.037 - 0.28[1][5]	Smaller and less hydrophobic than DBCO,[6] offering enhanced stability in the presence of reducing agents.[4] Generally exhibits slower reaction kinetics compared to DBCO.[1]
TCO-based	trans-Cyclooctene (TCO)	Tetrazine	~210 - 30,000[7]	Extremely fast reaction kinetics, highly specific, and bioorthogonal.[7] The TCO moiety can be introduced via NHS ester conjugation to primary amines.[8]
Tetrazine-based	Tetrazine	trans-Cyclooctene (TCO)	~210 - 30,000[7]	The reaction partner to TCO in the rapid iEDDA reaction. Methyltetrazine derivatives offer enhanced stability.[9]
Sulfo-DBCO-based	Sulfonated DBCO	Azide	Not explicitly found, but enhances water solubility	The addition of a sulfonate group increases the hydrophilicity of the linker, which can reduce aggregation of the final conjugate.[10][11]
Non-PEG Linkers	Various	Various	Application-dependent	Alternatives like polysarcosine and polypeptides can offer improved biocompatibility, biodegradability, and reduced immunogenicity compared to PEG.[12]
Cleavable Linkers	Various with cleavable motif	Various	Application-dependent	Incorporate functionalities (e.g., disulfide bonds, diols) that can be cleaved under specific conditions, allowing for the release of a conjugated payload.[13][14][15][16]

Signaling Pathways and Experimental Workflows

To better visualize the application of these linkers, the following diagrams illustrate the key bioorthogonal reaction pathways and a general experimental workflow for protein bioconjugation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. DBCO PEG, Click Chemistry Tool | BroadPharm [broadpharm.com]
• 4. Comparative Study of Click Handle Stability in Common Ligation Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Bioorthogonal Chemistry - Click Reaction Reagent [bldpharm.com]
• 7. Bioorthogonal Reaction Pairs Enable Simultaneous, Selective, Multi-Target Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Polyethylene glycol-based linkers as hydrophilicity reservoir for antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. A Simple and Effective Cleavable Linker for Chemical Proteomics Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 14. books.rsc.org [books.rsc.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Methyltetrazine-SS-NHS - Conju-Probe: Enable Bioconjugation [conju-probe.com]

Assessing the In Vivo Stability of DBCO vs. Other Linkers: A Comparative Guide

For researchers, scientists, and drug development professionals, the choice of a chemical linker is a critical decision that can significantly impact the success of bioconjugation strategies, particularly for in vivo applications like antibody-drug conjugates (ADCs) and targeted therapies.[1] An ideal linker must remain stable in systemic circulation to prevent premature payload release and off-target toxicity, yet allow for efficient cleavage and payload delivery at the target site.[2] This guide provides an objective comparison of the in vivo stability of Dibenzocyclooctyne (DBCO) linkers against other commonly used bioorthogonal chemistries, supported by experimental data and detailed methodologies.

The stability of a linker in vivo is influenced by various factors, including pH, enzymatic degradation, and the presence of endogenous reducing agents like glutathione (B108866) (GSH), a tripeptide highly abundant in the intracellular environment and present in serum.[1][3]

Comparative Stability of Common Bioorthogonal Linkers

The selection of linker chemistry has a profound impact on the stability and pharmacokinetics of bioconjugates.[3] While the triazole linkage formed by the Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) reaction between DBCO and an azide (B81097) is generally considered stable, its performance varies compared to other chemistries, especially in the presence of thiols.[3]

Linker Chemistry	Reactive Partners	Half-life in presence of GSH	Key Stability Considerations
DBCO-Azide (SPAAC)	DBCO + Azide	~71 minutes[3][4]	The hydrophobicity of the DBCO group can lead to aggregation and faster clearance.[3][5] It is less stable in the presence of thiols compared to BCN.[6]
BCN-Azide (SPAAC)	BCN + Azide	~6 hours[3][4]	Bicyclononyne (BCN) is generally more stable in the presence of thiols like GSH compared to DBCO.[3][4] However, some studies have shown lower BCN stability in certain intracellular environments.[7][8]
Tetrazine Ligation (IEDDA)	Tetrazine + TCO	Variable, moiety-dependent[3]	The stability of Tetrazine and Trans-Cyclooctene (TCO) can be influenced by serum components and isomerization.[3][4]
Maleimide-Thiol	Maleimide + Thiol	~4 minutes[3][4]	Highly susceptible to retro-Michael reaction and thiol exchange with serum proteins like albumin, leading to premature drug release.[3][5]
Amide Bond (Control)	NHS Ester + Amine	Very High[3]	Amide bonds are generally considered very stable under physiological conditions and serve as a benchmark for linker stability.[3]

Experimental Protocols

Accurate assessment of linker stability is crucial for the development of effective bioconjugates. The most common methods involve incubating the conjugate in plasma or serum and quantifying the amount of intact conjugate or released payload over time.[9]

Assessing Serum Stability of Bioconjugates via HPLC

This method provides a general assessment of a bioconjugate's stability in a serum environment.

Procedure:

• Preparation: Prepare a stock solution of the bioconjugate in a suitable buffer (e.g., PBS).

• Incubation: Dilute the bioconjugate stock solution into serum (e.g., mouse or human) to a final concentration of 1 mg/mL. A control sample should be prepared in PBS at the same concentration. Incubate all samples at 37°C.[3]

• Time Points: Withdraw aliquots from the serum and PBS samples at designated time points (e.g., 0, 1, 4, 8, 24, 48, and 72 hours).[3]

• Protein Precipitation: To stop the reaction and remove serum proteins, add three volumes of cold acetonitrile (B52724) to the serum aliquots.[3]

• Centrifugation: Centrifuge the samples at high speed (e.g., 14,000 x g) for 10 minutes to pellet the precipitated proteins.[3]

• Analysis: Analyze the supernatant containing the bioconjugate by High-Performance Liquid Chromatography (HPLC) to quantify the remaining intact conjugate.

• Data Analysis: Plot the percentage of remaining intact bioconjugate against time to determine the stability profile and calculate the half-life.

ELISA-Based Quantification of Intact ADC

This immunoassay method measures the concentration of antibody-conjugated drug (the intact ADC) in plasma samples collected from an in vivo study.[9]

Procedure:

• Animal Dosing & Sample Collection: Administer the ADC to the animal model (e.g., mouse). Collect blood samples at predetermined time points post-injection and process them to obtain plasma.[9]

• Plate Coating: Coat a 96-well microtiter plate with an antigen specific to the ADC's monoclonal antibody.[9]

• Sample Incubation: Add the collected plasma samples to the wells. The intact ADC will bind to the coated antigen.[9]

• Detection: Add an enzyme-conjugated secondary antibody that specifically binds to the cytotoxic payload. This antibody will only detect ADCs that have retained their drug payload.[9]

• Signal Generation: Add a chromogenic or fluorogenic substrate. The enzyme on the secondary antibody will catalyze a reaction, producing a detectable signal.[9]

• Data Analysis: Measure the signal intensity, which is proportional to the amount of intact ADC in the sample. This allows for the determination of the ADC's pharmacokinetic profile and linker stability over time.[9]

LC-MS/MS-Based Quantification of Free Payload

This highly sensitive and specific method quantifies the amount of cytotoxic drug that has been prematurely released from the ADC into circulation.[9][10]

Procedure:

• Sample Collection: Collect plasma samples as described in the ELISA protocol.

• Sample Preparation:

  • Protein Precipitation: Add an organic solvent (e.g., acetonitrile) to the plasma samples to precipitate proteins, including the ADC.[9]

  • Supernatant Collection: Centrifuge the samples and collect the supernatant, which contains the small molecule free payload.[9]

• LC Separation: Inject the supernatant into a Liquid Chromatography (LC) system to separate the free payload from other small molecules.[9]

• MS/MS Detection: The separated payload is then introduced into a tandem mass spectrometer (MS/MS) for highly specific detection and quantification.[9][11]

• Data Analysis: The concentration of the free payload in circulation over time is determined, providing a direct measure of linker cleavage and instability.

Visualizing Workflows and Mechanisms

To better understand the processes involved in assessing and mediating linker stability, the following diagrams illustrate a typical experimental workflow and the cellular processing of ADCs.

References

• 1. benchchem.com [benchchem.com]
• 2. The common types of linkers in ADC drugs and their cleavage mechanisms in vivo [creativebiomart.net]
• 3. benchchem.com [benchchem.com]
• 4. Comparative Study of Click Handle Stability in Common Ligation Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Impact of Conjugation Chemistry on the Pharmacokinetics of Peptide–Polymer Conjugates in a Model of Traumatic Brain Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Quantification of Bioorthogonal Stability in Immune Phagocytes Using Flow Cytometry Reveals Rapid Degradation of Strained Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. In vivo testing of drug-linker stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. sterlingpharmasolutions.com [sterlingpharmasolutions.com]

Evaluating the Bioorthogonality of DBCO-PEG3-Acid Reactions: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The advent of bioorthogonal chemistry has revolutionized the study of biological systems, enabling the precise labeling and tracking of biomolecules in their native environments. Among the arsenal (B13267) of bioorthogonal tools, the strain-promoted alkyne-azide cycloaddition (SPAAC) reaction between a dibenzocyclooctyne (DBCO) derivative and an azide (B81097) has emerged as a cornerstone technology. This guide provides a comprehensive evaluation of the bioorthogonality of a specific and widely used DBCO reagent, DBCO-PEG3-Acid, by comparing its performance with alternative bioorthogonal reactions. The information presented herein, supported by experimental data, is intended to empower researchers to make informed decisions for their specific applications in drug development, diagnostics, and fundamental research.

Performance Deep Dive: A Comparative Analysis

The ideal bioorthogonal reaction should be rapid, highly selective, and completely inert to the complex milieu of a living system. Here, we compare the DBCO-azide reaction with other prominent bioorthogonal ligations, focusing on key performance metrics.

Table 1: Comparative Analysis of Reaction Kinetics for Common Bioorthogonal Reactions

Reaction Pair	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Key Characteristics
DBCO - Azide	~1 - 60 [1][2]	Fast, copper-free, widely used. The PEG3-Acid linker enhances water solubility.
BCN - Azide	0.58 - 125[3]	Generally slower than DBCO with primary and secondary azides, but can be more consistent with sterically hindered azides.[4]
Tetrazine - TCO (trans-cyclooctene)	~1 - 10⁶[2][3]	Exceptionally fast kinetics, making it ideal for in vivo applications where rapid labeling is crucial.[5]
Tetrazine - Norbornene	0.65[3]	Slower than Tetrazine-TCO but norbornene offers greater stability in solution.

Table 2: Stability and Cytotoxicity Profile

Reagent	Stability Considerations	Cytotoxicity Profile
DBCO-PEG3-Acid	Generally stable in aqueous buffers. Some reactivity with free thiols (e.g., cysteine) has been reported, though this is often negligible due to the low abundance of free thiols and the much faster rate of the SPAAC reaction. DBCO-modified proteins show good stability, losing only 3-5% reactivity over 4 weeks at 4°C.	Low cytotoxicity has been demonstrated in various cell lines.[6] High concentrations (e.g., 100 µM) of DBCO did not show increased cytotoxicity over time in A549 cells.[6] The PEG linker is known to enhance biocompatibility.
BCN	More stable in the presence of thiols like glutathione (B108866) (GSH) compared to DBCO.[4] However, BCN groups have shown lower stability in the intracellular environment of some immune cells, with significant degradation observed after 24 hours.[7]	Generally considered biocompatible, but specific cytotoxicity data should be evaluated for the cell type of interest.
Tetrazine/TCO	TCO can have lower stability in aqueous environments compared to other dienophiles like norbornene.[2]	Generally well-tolerated, but as with any exogenous molecule, potential effects on cellular processes should be considered and tested for specific applications.

Experimental Protocols

To ensure the robust evaluation of bioorthogonality for your specific application, the following experimental protocols are recommended.

Protocol 1: Evaluation of Reaction Kinetics using Stopped-Flow Spectrophotometry

This method allows for the determination of second-order rate constants by rapidly mixing the reactants and monitoring the change in absorbance or fluorescence over time.

• Reagent Preparation: Prepare stock solutions of DBCO-PEG3-Acid and an azide-functionalized molecule (e.g., an azide-modified fluorophore) in a biocompatible buffer (e.g., Phosphate-Buffered Saline, PBS, pH 7.4).

• Instrument Setup: Utilize a stopped-flow spectrophotometer equipped with a fluorescence or absorbance detector set to the appropriate excitation and emission wavelengths for the chosen fluorophore or a wavelength where one of the reactants or products has a distinct absorbance profile.

• Data Acquisition: Rapidly mix equal volumes of the DBCO and azide solutions in the stopped-flow apparatus at a controlled temperature (e.g., 37°C). Record the change in signal over time.

• Data Analysis: Determine the initial reaction rate from the kinetic trace. The second-order rate constant (k₂) can be calculated by plotting the pseudo-first-order rate constants against a range of reactant concentrations.

Protocol 2: Cytotoxicity Assessment using MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

• Cell Culture: Plate cells of interest in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment: Treat the cells with varying concentrations of DBCO-PEG3-Acid (e.g., 1 µM to 100 µM) for a specified duration (e.g., 24, 48, 72 hours). Include untreated cells as a negative control and a known cytotoxic agent as a positive control.

• MTT Incubation: After the treatment period, add MTT solution to each well and incubate for 2-4 hours at 37°C. The viable cells with active metabolism will convert the yellow MTT into a purple formazan (B1609692) product.

• Solubilization: Add a solubilization solution (e.g., DMSO or a specialized detergent-based solution) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability by comparing the absorbance of the treated cells to the untreated control cells.

Protocol 3: Stability Assay in Biological Media

This protocol assesses the stability of the DBCO functional group in a simulated biological environment.

• Sample Preparation: Prepare a solution of a DBCO-conjugated molecule (e.g., DBCO-labeled protein) in cell culture medium supplemented with 10% fetal bovine serum.

• Incubation: Incubate the sample at 37°C for various time points (e.g., 0, 6, 12, 24, 48 hours).

• Reaction with Azide Probe: At each time point, take an aliquot of the sample and react it with an excess of an azide-functionalized fluorescent probe.

• Analysis: Analyze the reaction mixture using techniques such as SDS-PAGE with in-gel fluorescence scanning or HPLC with a fluorescence detector to quantify the amount of fluorescently labeled molecule.

• Data Interpretation: A decrease in the fluorescent signal over time indicates degradation of the DBCO group.

Visualizing the Concepts

To further clarify the processes and relationships discussed, the following diagrams are provided.

Caption: The strain-promoted alkyne-azide cycloaddition (SPAAC) reaction.

Caption: A typical workflow for assessing the cytotoxicity of a compound.

Caption: A simplified guide for choosing a suitable bioorthogonal reaction.

Conclusion

DBCO-PEG3-Acid stands as a robust and versatile tool for bioorthogonal chemistry. Its favorable reaction kinetics, good stability, and low cytotoxicity, enhanced by the hydrophilic PEG3-Acid linker, make it suitable for a wide range of applications, from in vitro cell labeling to the development of antibody-drug conjugates. While alternatives like the Tetrazine-TCO ligation offer unparalleled speed, and BCN may provide enhanced stability in specific thiol-rich environments, the balance of properties offered by DBCO-PEG3-Acid makes it a reliable choice for many research endeavors. As with any experimental system, it is imperative for researchers to empirically validate the chosen bioorthogonal reaction in their specific biological context to ensure the integrity and accuracy of their findings.

References

• 1. Recent Advances in Bioorthogonal Click Chemistry for Efficient Synthesis of Radiotracers and Radiopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. broadpharm.com [broadpharm.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Quantification of Bioorthogonal Stability in Immune Phagocytes Using Flow Cytometry Reveals Rapid Degradation of Strained Alkynes - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of DBCO-PEG3-Acid: A Comprehensive Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

The proper disposal of chemical reagents is a critical component of laboratory safety, environmental responsibility, and regulatory compliance. This guide provides detailed, procedural information for the safe and effective disposal of DBCO-PEG3-Acid, a bifunctional linker commonly utilized in bioconjugation and the development of antibody-drug conjugates (ADCs). While DBCO-PEG3-Acid and similar PEGylated compounds are not generally classified as highly hazardous substances, adherence to proper disposal protocols is essential to maintain a safe laboratory environment.[1]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to wear appropriate personal protective equipment (PPE) to minimize exposure risks.

• Safety Goggles: Protect eyes from potential splashes.

• Lab Coat: Shield skin and clothing from contamination.

• Chemical-Resistant Gloves: Prevent direct skin contact.

All handling and disposal procedures should be conducted in a well-ventilated area, such as a chemical fume hood, to prevent the inhalation of any dust or aerosols.[2]

Step-by-Step Disposal Protocol

The recommended primary method for the disposal of DBCO-PEG3-Acid is through a licensed chemical waste disposal service.[1] This ensures that the material is managed in an environmentally safe and compliant manner.

• Waste Segregation and Collection: Proper segregation of waste is the first critical step. Do not mix different waste streams.

  • Solid Waste:

    • Collect unused or expired solid DBCO-PEG3-Acid in a clearly labeled, sealed container.

    • The container must be compatible with the chemical and prominently marked with its full chemical name: "DBCO-PEG3-Acid".

  • Liquid Waste (Solutions):

    • If the compound is dissolved in a solvent (e.g., DMSO, DMF), collect the solution in a designated, sealed container for non-halogenated or halogenated solvent waste, depending on the solvent used.

    • Clearly label the container with the full chemical name and the solvent used.

    • Do not mix with aqueous waste or other incompatible chemical waste streams.[1]

  • Contaminated Labware:

    • Dispose of all materials that have come into direct contact with DBCO-PEG3-Acid, such as pipette tips, tubes, and weighing paper, in a designated solid chemical waste container.[1]

• Storage Pending Disposal:

  • Store the sealed waste containers in a designated, well-ventilated chemical waste storage area.

  • Ensure the storage area is secure and away from incompatible materials such as strong acids, alkalis, and strong oxidizing or reducing agents.[2]

• Arrange for Professional Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor to schedule a pickup.[1]

  • Provide the waste disposal service with the full chemical name and any available Safety Data Sheet (SDS) information for related compounds.

Disposal Considerations for PEGylated Compounds

Polyethylene glycol (PEG) itself is considered readily biodegradable and not highly toxic to aquatic organisms. However, it is crucial to prevent its release into wastewater systems. The introduction of PEG can impact the biological and chemical oxygen demand in water treatment processes. Therefore, despite the relatively benign nature of the PEG component, the entire DBCO-PEG3-Acid compound should be treated as chemical waste.[1]

Data Summary for Disposal

For clarity and quick reference, the following table summarizes the key disposal information for different forms of DBCO-PEG3-Acid waste.

Waste Type	Container Requirements	Labeling Instructions	Disposal Method
Solid DBCO-PEG3-Acid	Sealed, chemically compatible container	"DBCO-PEG3-Acid, Solid Waste"	Licensed Chemical Waste Disposal
DBCO-PEG3-Acid Solutions	Sealed, appropriate solvent waste container	"DBCO-PEG3-Acid in [Solvent Name]", indicate if halogenated or non-halogenated	Licensed Chemical Waste Disposal
Contaminated Labware	Designated solid chemical waste container	"Solid Waste Contaminated with DBCO-PEG3-Acid"	Licensed Chemical Waste Disposal

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper disposal of DBCO-PEG3-Acid.

Caption: Workflow for the safe disposal of DBCO-PEG3-Acid.

This comprehensive guide provides the necessary procedural steps and safety information to ensure the proper disposal of DBCO-PEG3-Acid, promoting a safe and environmentally responsible laboratory setting. By following these guidelines, researchers can minimize risks and adhere to regulatory standards.

References

• 1. benchchem.com [benchchem.com]
• 2. file.medchemexpress.eu [file.medchemexpress.eu]

Personal protective equipment for handling DBCO-PEG3-Acid

Hazard Identification and Safety Summary

While the toxicological properties of DBCO-PEG3-Acid have not been thoroughly investigated, data from similar compounds such as DBCO-PEG3-TCO suggest that it may be harmful if swallowed, cause skin and serious eye irritation, and may lead to respiratory irritation.[1][2][3] Therefore, it is crucial to handle this reagent with appropriate protective measures to minimize exposure.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent skin and eye contact, inhalation, and ingestion. The following table summarizes the recommended PPE for various laboratory operations involving DBCO-PEG3-Acid.[2][4]

Operation	Recommended Personal Protective Equipment
Weighing and Aliquoting Powder	- Nitrile or neoprene gloves (double-gloving is recommended)- Lab coat or disposable gown- Safety glasses with side shields or chemical splash goggles- Face mask or respirator (if not handled in a chemical fume hood)
Dissolving in Solvent	- Nitrile or neoprene gloves- Lab coat or disposable gown- Chemical splash goggles
Performing Reactions	- Nitrile or neoprene gloves- Lab coat or disposable gown- Chemical splash goggles
Handling Waste	- Nitrile or neoprene gloves- Lab coat or disposable gown- Chemical splash goggles

Note: All personnel handling chemicals are required to wear, at a minimum, pants, closed-toe shoes, a lab coat, and eye protection.[4] For handling potentially hazardous compounds, more stringent PPE may be necessary.[4]

Operational Plan: Handling and Storage

Receiving and Storage:

• Upon receipt, visually inspect the container for any signs of damage or leaks.

• Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[5][6]

• Keep away from strong acids, alkalis, and oxidizing agents.[4]

• For long-term storage, it is recommended to store the powder at -20°C.[4]

Preparation for Use:

• Before opening, allow the vial to come to room temperature to prevent moisture condensation, as the compound may be moisture-sensitive.[4]

• It is recommended to dissolve DBCO-PEG3-Acid in a dry, water-miscible organic solvent such as DMSO or DMF before diluting it into the final reaction buffer.[2]

General Handling Procedures:

• Work in a well-ventilated area, preferably a chemical fume hood, to minimize inhalation of any potential dust or aerosols.[2][6]

• Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

• Wash hands thoroughly after handling.[2]

• Do not eat, drink, or smoke when using this product.[2]

Emergency Procedures: First Aid Measures

In the event of exposure, take the following first-aid measures immediately.[1][2][5][6]

Exposure Route	First-Aid Procedure
Inhalation	- Move the person to fresh air.- If breathing is difficult, give oxygen.- If not breathing, give artificial respiration.- Seek medical attention.[2][6]
Skin Contact	- Immediately wash skin with soap and plenty of water for at least 15 minutes.- Remove contaminated clothing.- Get medical attention if irritation develops.[2]
Eye Contact	- Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.- Remove contact lenses, if present and easy to do. Continue rinsing.- Get medical attention.[1][2][5]
Ingestion	- Do NOT induce vomiting.- Never give anything by mouth to an unconscious person.- Rinse mouth with water.- Consult a physician.[2][5]

Disposal Plan

Dispose of all waste materials, including contaminated PPE and disposable labware, in accordance with local, state, and federal regulations for hazardous chemical waste. Do not dispose of down the drain or in regular trash.[7]

Waste Type	Disposal Procedure
Solid Waste	- Collect any unused or expired solid DBCO-PEG3-Acid in a clearly labeled, sealed container compatible with the chemical.- Mark the container with the full chemical name.[7]
Liquid Waste (Solutions)	- If the compound is in a solvent such as DMSO or DMF, collect it in a labeled container for non-aqueous chemical waste.- Do not mix with aqueous waste or other incompatible chemical waste streams.[7]
Contaminated Labware	- Dispose of any materials, such as pipette tips, tubes, and weighing paper, that have come into direct contact with DBCO-PEG3-Acid in a designated solid chemical waste container.[7]
Professional Disposal	- Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor to arrange for pickup.[7]

Workflow for Handling DBCO-PEG3-Acid

The following diagram illustrates the key steps for the safe handling of DBCO-PEG3-Acid from receipt to disposal.

Caption: Workflow for the safe handling of DBCO-PEG3-Acid.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. broadpharm.com [broadpharm.com]
• 4. benchchem.com [benchchem.com]
• 5. file.medchemexpress.eu [file.medchemexpress.eu]
• 6. targetmol.com [targetmol.com]
• 7. benchchem.com [benchchem.com]